L-Quebrachitol

• CAS: 3564-07-6

Core Science & Biosynthesis

The Botanical Treasury: Unearthing the Natural Sources of L-Quebrachitol

For Immediate Release

[CITY, STATE] – L-Quebrachitol, a naturally occurring optically active cyclitol, is garnering significant attention within the scientific community for its potential as a versatile chiral building block in the synthesis of bioactive molecules and pharmaceuticals. This in-depth guide serves as a technical resource for researchers, scientists, and drug development professionals, elucidating the primary natural sources of L-Quebrachitol, detailing extraction methodologies, and presenting quantitative data to inform research and development efforts.

L-Quebrachitol, chemically known as 2-O-methyl-l-chiro-inositol, was first isolated in 1887 from the bark of the quebracho tree (Aspidosperma quebracho)[1][2][3]. Since then, its presence has been identified in a variety of plant species, with some offering commercially viable concentrations for extraction.

Primary Natural Sources of L-Quebrachitol

The most significant and industrially valuable source of L-Quebrachitol is the rubber tree (Hevea brasiliensis) .[3][4][5] It is particularly abundant in the serum, the aqueous byproduct remaining after the coagulation of latex to produce natural rubber.[1][3][6] This waste stream from the rubber industry presents a readily available and cost-effective source for large-scale extraction.

Other notable plant sources include:

• Allophylus edulis (Chal chal): This member of the Sapindaceae family, found in South America, has been shown to contain considerable amounts of L-Quebrachitol in its twigs.[1][2][7] Infusions of this plant are used in traditional medicine to treat diabetes, an application potentially linked to its L-Quebrachitol content.[2][7][8]

• Cannabis sativa : L-Quebrachitol has been identified as an active component in this plant.[1][3]

• Paullinia pinnata : This plant is another documented source of L-Quebrachitol.[1][3]

• Sea Buckthorn (Hippophae rhamnoides): This plant has also been found to contain L-Quebrachitol.[1][3]

• Other Species: L-Quebrachitol has also been reported in various other plants, including those from the Apocynaceae, Sapindaceae, Aceraceae, and Euphorbiaceae families.[5] It has also been found in Artemisia afra, Cardiospermum halicacabum, and Dipladenia martiana.[2][3]

Quantitative Analysis of L-Quebrachitol Content

The concentration of L-Quebrachitol varies significantly among different natural sources and even within different parts of the same plant. The latex serum from Hevea brasiliensis remains the most concentrated and studied source.

Natural Source	Plant Part	Reported Concentration/Yield	References
Hevea brasiliensis (Rubber Tree)	Latex Serum	~2% (w/v) in the aqueous phase	[3]
Hevea brasiliensis (Rubber Tree)	Skim Latex	1.5%	[9][10]
Hevea brasiliensis (Rubber Tree)	Solid Serum	Yield of ~2-3% by weight	[9][10]
Hevea brasiliensis (Rubber Tree)	Serum Solid	Yield of ~15 g per 100 g	[6]
Hevea brasiliensis (Rubber Tree)	C-serum and A-serum	Yield of ~150 mg per 100 ml	[11]
Aspidosperma quebracho (Quebracho Tree)	Bark	First isolated from this source	[1][2][3][4]
Allophylus edulis	Twigs	"Considerable amounts"	[2][7]
Litchi chinensis	-	Accumulates high levels	[5]

Experimental Protocols for Extraction and Purification

Several methodologies have been developed for the extraction and purification of L-Quebrachitol from its natural sources, particularly from rubber latex serum. These methods range from simple solvent extraction and crystallization to more advanced membrane filtration techniques.

Method 1: Solvent Extraction and Crystallization from Rubber Latex Serum

This method relies on the differential solubility of L-Quebrachitol in alcohols compared to other components in the serum.

Protocol:

• Serum Concentration: The initial rubber latex serum is concentrated to produce a solid or highly concentrated liquid product. This can be achieved through vacuum distillation at approximately 40°C.[6]

• Methanol Extraction: The resulting serum solid is dissolved in methanol at a temperature ranging from -20°C to 40°C.[6] This step selectively dissolves L-Quebrachitol, leaving behind insoluble inorganic compounds like ammonium sulfate.

• Filtration: The methanolic solution is filtered to remove any insoluble materials.

• Concentration and Crystallization: The filtrate is concentrated in vacuo to about one-tenth of its original volume. The concentrated solution is then left to stand at room temperature overnight to facilitate the crystallization of L-Quebrachitol.[6]

• Collection and Washing: The resulting crystals are collected by filtration and washed with a small amount of cold methanol or ethanol.

• Recrystallization (Optional): For higher purity, the crude L-Quebrachitol can be recrystallized. This involves dissolving the crystals in distilled water, followed by the addition of ethanol to induce precipitation of purified L-Quebrachitol.[6] Active carbon can also be used for discoloration.[11]

Method 2: Membrane Filtration for Large-Scale Extraction from Rubber Industry Wastewater

This modern approach is suitable for large-scale industrial applications and focuses on separating components based on molecular size.

Protocol:

• Coarse Filtration: The wastewater from the natural rubber industry is first coarsely filtered to remove large particulate matter, yielding a clear liquor.

• Microfiltration and Ultrafiltration: The clear liquor is then passed through a microfiltration membrane followed by an ultrafiltration membrane to remove proteins and other macromolecular impurities.[12]

• Nanofiltration/Reverse Osmosis: The resulting filtrate is concentrated using a nanofiltration or reverse osmosis membrane.[12][13]

• Decolorization and Evaporation: The concentrated solution is decolorized, often with activated carbon, and then further concentrated by evaporation to form a pasty solution.[13]

• Crystallization and Purification: The paste is cooled to induce crystallization. The crude crystals are then collected and purified by recrystallization, typically using water or a mixture of ethanol and water, to yield pure L-Quebrachitol.[13]

Visualizing Key Processes

To further aid in the understanding of the concepts discussed, the following diagrams illustrate the biosynthetic pathway of L-Quebrachitol and a general workflow for its extraction.

References

• 1. Quebrachitol - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Quebrachitol: Global Status and Basic Research - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biosynth.com [biosynth.com]
• 5. Biosynthesis of quebrachitol, a transportable photosynthate, in Litchi chinensis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US5041689A - Method of recovering L-quebrachitol from rubber latex serums - Google Patents [patents.google.com]
• 7. First record of L-quebrachitol in Allophylus edulis (Sapindaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. L-Quebrachitol | CAS:642-38-6 | Manufacturer ChemFaces [chemfaces.com]
• 9. More Values of L-Quebrachitol from Skim Natural Rubber Latex | Scientific.Net [scientific.net]
• 10. researchgate.net [researchgate.net]
• 11. A Process For Obtaining Pure L Quebrachitol From Rubber Latex Serum [quickcompany.in]
• 12. researchgate.net [researchgate.net]
• 13. WO2014107942A1 - Method for large-scale extraction of l-quebrachitol from natural rubber industry waste water - Google Patents [patents.google.com]

L-Quebrachitol: A Technical Guide on its Discovery and Historical Background

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Quebrachitol, a naturally occurring optically active cyclitol, has garnered significant attention in the scientific community, particularly in the fields of phytochemistry and drug development. Chemically identified as 2-O-methyl-l-inositol, this versatile molecule serves as a valuable chiral building block for the synthesis of various bioactive compounds.[1][2] This technical guide provides an in-depth exploration of the discovery and historical background of L-Quebrachitol, detailing its initial isolation, structural elucidation, and the evolution of its extraction methodologies.

Historical Background and Discovery

The journey of L-Quebrachitol began in the late 19th century. In 1889, the French chemist Charles Tanret first isolated this novel compound from the bark of the Quebracho tree (Aspidosperma quebracho), from which its name is derived.[1][3][4] Initially, its exact chemical nature remained a subject of investigation.

Subsequent research in the early 20th century expanded the known natural sources of L-Quebrachitol. In 1906, de Jong identified its presence in the latex of the rubber tree, Hevea brasiliensis, where it was found to be a significant component of the latex serum, with a concentration of approximately 2%.[1] This discovery was pivotal, as it presented a more abundant and commercially viable source for the compound.

The 1930s marked a period of intensified research into the properties and potential applications of L-Quebrachitol. In 1932, Rhodes and Wiltshire developed methods for its preparation on a larger scale.[1] A year later, in 1933, its potential as a sweetening agent for individuals with diabetes was explored by Robert et al., although its use was limited by gastrointestinal side effects at palatable concentrations.[1][4] The foundational work on its three-dimensional structure was laid by Patterson and his colleagues in 1931, who investigated its spectral data and crystal structure.[1]

Over the decades, L-Quebrachitol has been identified in a variety of other plant species, including Allophylus edulis, Cannabis sativa, Paullinia pinnata, and sea buckthorn, underscoring its widespread distribution in the plant kingdom.[1][3][4]

Physicochemical Properties

L-Quebrachitol is a colorless, crystalline compound with a distinct set of physical and chemical properties that are crucial for its isolation, purification, and synthetic applications.[1][4]

Property	Value	Reference
Molecular Formula	C₇H₁₄O₆	[4]
Molar Mass	194.18 g/mol	[4][5]
Appearance	White to off-white crystalline powder	[1][4]
Melting Point	190–198 °C	[1][4]
Boiling Point	~210 °C (in vacuum)	[1]
Solubility	Soluble in water, DMSO, and dimethylformamide	[4]
Crystal System	Monoclinic	[1][6]
Space Group	P2₁	[1][6]
Specific Rotation	Optically active	[1][7]
Refractive Index	nα = 1.546, nβ = 1.552, nν = 1.572	[1]

Early Experimental Protocols for Isolation and Extraction

The methodologies for isolating L-Quebrachitol have evolved from early laboratory-scale extractions to more refined industrial processes. The foundational techniques relied on classical phytochemical methods.

Early Laboratory Extraction from Quebracho Bark (Conceptual Reconstruction)

• Maceration and Extraction: The dried and powdered bark of Aspidosperma quebracho would be subjected to exhaustive extraction with a hot polar solvent, likely ethanol or a hydroalcoholic mixture, to draw out the soluble components, including L-Quebrachitol.

• Filtration and Concentration: The resulting extract would be filtered to remove solid plant material. The filtrate would then be concentrated under reduced pressure to yield a crude syrup.

• Purification and Crystallization: The crude extract would undergo further purification steps, possibly including precipitation of tannins and other polyphenols with lead acetate (a common practice at the time), followed by removal of the excess lead. The purified syrup would then be allowed to stand, promoting the crystallization of L-Quebrachitol.

• Recrystallization: The initial crystals would be collected and recrystallized from a suitable solvent, such as aqueous ethanol, to achieve a higher degree of purity.

Systematic Extraction from Rubber Latex Serum (Based on van Alphen and subsequent patents)

The first systematic method for extracting L-Quebrachitol was reported by Jan van Alphen.[1] Later patented methods, building upon this early work, provide a more detailed protocol for its recovery from the serum of Hevea brasiliensis latex, a byproduct of the rubber industry.[7][8]

• Serum Collection and Concentration: The aqueous serum, remaining after the coagulation of rubber, is collected. This serum is then concentrated, often through evaporation or spray-drying, to produce a solid residue.[7]

• Solvent Extraction: The resulting solid is dissolved in methanol at a controlled temperature (ranging from -20°C to 40°C) with stirring. This step selectively dissolves L-Quebrachitol, leaving behind insoluble inorganic salts and other impurities.[7]

• Filtration: The methanolic solution is filtered to remove the insoluble matter.[7]

• Concentration and Crystallization: The filtrate is concentrated by vacuum distillation. The concentrated solution is then allowed to stand, often overnight at room temperature, to facilitate the crystallization of crude L-Quebrachitol.[7]

• Purification: The crude product is further purified by the following steps:

  • Decolorization: The crude crystals are dissolved in distilled water, and the solution is treated with activated carbon to remove colored impurities.[7]

  • Ion Exchange Chromatography: The decolorized solution is passed through an ion-exchange resin to remove any remaining inorganic ions.[7]

  • Recrystallization: The purified solution is concentrated, and L-Quebrachitol is recrystallized, often from ethanol, to yield a high-purity product.[7]

Visualizations

Caption: A timeline of key events in the discovery and early research of L-Quebrachitol.

Caption: A workflow diagram illustrating the early methods for isolating L-Quebrachitol.

References

• 1. Quebrachitol: Global Status and Basic Research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isolation and characterisation of L-quebrachitol from rubber factory wastewater | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Quebrachitol - Wikipedia [en.wikipedia.org]
• 5. L-Quebrachitol | C7H14O6 | CID 151108 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. US5041689A - Method of recovering L-quebrachitol from rubber latex serums - Google Patents [patents.google.com]
• 8. A Process For Obtaining Pure L Quebrachitol From Rubber Latex Serum [quickcompany.in]

Chemical and physical properties of L-Quebrachitol

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Quebrachitol is a naturally occurring, optically active cyclitol, specifically a methoxy derivative of L-chiro-inositol.[1][2] First isolated in 1887 from the bark of Aspidosperma quebracho, it is also found in significant quantities in the latex serum of the rubber tree (Hevea brasiliensis), Cannabis sativa, and sea buckthorn.[1] Its unique structure and chirality have made it a valuable starting material for the synthesis of various biologically active compounds and inositol phosphates.[3] L-Quebrachitol has garnered considerable attention in the scientific community for its diverse pharmacological activities, including anti-diabetic, anti-inflammatory, antioxidant, anti-platelet aggregation, and gastroprotective effects.[4] Recent research has particularly highlighted its potential in bone health, where it promotes the formation of bone-building cells (osteoblasts) and inhibits the cells responsible for bone resorption (osteoclasts).[5][6] This guide provides an in-depth overview of the chemical and physical properties, experimental protocols, and key signaling pathways associated with L-Quebrachitol.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of L-Quebrachitol are summarized in the tables below, providing a consolidated reference for researchers.

Table 1: Chemical Identification of L-Quebrachitol

Identifier	Value	Reference(s)
IUPAC Name	(1R,2S,4S,5R)-6-methoxycyclohexane-1,2,3,4,5-pentol	[2]
Chemical Formula	C₇H₁₄O₆	[2]
Molecular Weight	194.18 g/mol	[2]
CAS Number	642-38-6	[2]
Synonyms	(-)-Quebrachitol, 2-O-Methyl-L-chiro-inositol, L-(-)-2-O-Methylinositol	[1][2]
Appearance	White to off-white crystalline powder	[1]

Table 2: Physical and Chemical Properties of L-Quebrachitol

Property	Value	Reference(s)
Melting Point	190 - 198 °C	[1]
Boiling Point	~250 - 317 °C (estimates vary)
Density	~1.54 g/cm³
Solubility	Soluble in water, DMSO, dimethyl formamide, methanol, ethanol, pyridine. Insoluble in ether.	[1]
Optical Rotation	Levorotatory; specific rotation coincides with commercial standards.	[7]

Table 3: Spectroscopic Data References for L-Quebrachitol

Spectroscopic Technique	Status	Reference(s)
¹H NMR	Data available and used for characterization.	[7][8][9]
¹³C NMR	Data available and used for characterization.	[8]
Infrared (IR) Spectroscopy	Data available and used for characterization.	[7][8]
Mass Spectrometry (MS)	GC-MS and LC-MS data available.	[2][8][10]
X-Ray Diffraction	Crystal structure has been determined.	[8]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of scientific research. This section outlines key experimental protocols for the isolation and analysis of L-Quebrachitol.

Protocol 1: Isolation of L-Quebrachitol from Hevea brasiliensis Latex Serum

This protocol is based on a solvent extraction method adapted from historical and patented procedures.

Objective: To isolate and purify L-Quebrachitol from the serum of natural rubber latex.

Methodology:

• Serum Preparation: Natural rubber latex is coagulated using an acid (e.g., acetic acid). The solid rubber is removed, and the remaining aqueous solution is the serum.[11]

• Concentration: The serum is concentrated to produce a solid material, typically through spray-drying.[11]

• Methanol Extraction: The dry solid is dissolved in methanol (e.g., 750 mL per 100 g of solid) with stirring at a controlled temperature, ideally between 12-20°C.[11] L-Quebrachitol dissolves in the methanol while many impurities do not.

• Filtration: The solution is filtered to remove insoluble matter, yielding a reddish-brown filtrate.[11]

• Crystallization: The filtrate is concentrated by evaporation. As the volume is reduced, L-Quebrachitol crystallizes out of the solution.

• Recrystallization: The crude crystals are collected and purified by recrystallization. This is achieved by dissolving the crystals in a minimal amount of hot distilled water, followed by the addition of ethanol until the solution becomes turbid. The solution is then cooled slowly (e.g., at ~7°C for 48 hours) to allow for the formation of pure L-Quebrachitol crystals.[11]

• Drying: The purified crystals are filtered and dried to yield the final product.

References

• 1. Quebrachitol - Wikipedia [en.wikipedia.org]
• 2. L-Quebrachitol | C7H14O6 | CID 151108 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Isolation and characterisation of L-quebrachitol from rubber factory wastewater | Semantic Scholar [semanticscholar.org]
• 4. l-Quebrachitol Promotes the Proliferation, Differentiation, and Mineralization of MC3T3-E1 Cells: Involvement of the BMP-2/Runx2/MAPK/Wnt/β-Catenin Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. l-Quebrachitol Promotes the Proliferation, Differentiation, and Mineralization of MC3T3-E1 Cells: Involvement of the BMP-2/Runx2/MAPK/Wnt/β-Catenin Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. preprints.org [preprints.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. US5041689A - Method of recovering L-quebrachitol from rubber latex serums - Google Patents [patents.google.com]

An In-depth Technical Guide to the Structure and Stereochemistry of L-Quebrachitol

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Quebrachitol, a naturally occurring cyclitol, has garnered significant attention in the scientific community due to its unique structural features and potential applications in medicinal chemistry and drug development. This technical guide provides a comprehensive overview of the structure and stereochemistry of L-Quebrachitol, consolidating key data and experimental methodologies to support further research and development efforts. L-Quebrachitol is a methyl ether of L-chiro-inositol and is found in various plants, notably in the latex of the rubber tree (Hevea brasiliensis)[1][2]. Its chiral nature makes it a valuable starting material for the synthesis of other optically active compounds[3].

Chemical Structure and Identification

L-Quebrachitol is systematically named (1R,2S,4S,5R)-6-methoxycyclohexane-1,2,3,4,5-pentol[4]. Its structure is characterized by a cyclohexane ring with five hydroxyl groups and one methoxy group. The specific arrangement of these functional groups dictates its stereochemistry and biological activity.

Identifier	Value	Source
IUPAC Name	(1R,2S,4S,5R)-6-methoxycyclohexane-1,2,3,4,5-pentol	[4]
SMILES	CO[C@H]1--INVALID-LINK--O)O)O">C@@HO	[2]
InChI	InChI=1S/C7H14O6/c1-13-7-5(11)3(9)2(8)4(10)6(7)12/h2-12H,1H3/t2-,3-,4-,5+,6+,7-/m0/s1	[2]
InChIKey	DSCFFEYYQKSRSV-FIZWYUIZSA-N	[2]
CAS Number	642-38-6	[3]
Molecular Formula	C7H14O6	[4]
Molecular Weight	194.18 g/mol	[4]

Structure of L-Quebrachitol

Caption: 2D chemical structure of L-Quebrachitol with stereochemical indicators.

Stereochemistry

The stereochemistry of L-Quebrachitol is crucial to its identity and function. The "L" designation refers to its relationship to the enantiomeric series of inositols. The specific configuration of the chiral centers in L-Quebrachitol is 1R, 2S, 3S, 4S, 5R, 6R. This arrangement of substituents on the cyclohexane ring results in a specific three-dimensional conformation, which has been confirmed by X-ray crystallography to be a chair conformation with the majority of the pendant groups in equatorial orientations[5].

Spectroscopic and Crystallographic Data

The structure of L-Quebrachitol has been extensively studied using various analytical techniques.

NMR Spectroscopy

Hypothetical ¹H and ¹³C NMR Data for L-Quebrachitol (in D₂O) (Note: This table is a representative compilation based on typical values for similar cyclitols and is for illustrative purposes. Actual experimental values may vary.)

Position	¹H Chemical Shift (ppm)	¹H Multiplicity & Coupling Constant (J, Hz)	¹³C Chemical Shift (ppm)
1	3.62	t, J = 9.5	72.1
2	3.55	dd, J = 9.5, 2.8	83.5
3	3.89	t, J = 2.8	73.0
4	4.01	t, J = 2.8	71.8
5	3.78	dd, J = 9.8, 2.8	72.5
6	3.40	t, J = 9.8	75.3
OCH₃	3.58	s	60.7

X-ray Crystallography

Single-crystal X-ray diffraction has provided definitive proof of the solid-state structure and stereochemistry of L-Quebrachitol. The crystal structure reveals a chair conformation of the cyclohexane ring.

Crystallographic Data for L-Quebrachitol

Parameter	Value (Source 1)	Value (Source 2)
Crystal System	Monoclinic	Monoclinic
Space Group	P2₁	P2₁
a (Å)	6.6289(4)	6.702(4)
b (Å)	7.1895(4)	7.207(4)
c (Å)	8.6843(5)	8.758(5)
β (°)	90.5690(10)	90.24(5)
Volume (ų)	413.51(4)	422.9(3)
Z	2	2
Source	[5]	[7]

Experimental Protocols

General Protocol for NMR Spectroscopic Analysis of Cyclitols

• Sample Preparation: Dissolve 5-10 mg of the purified cyclitol (e.g., L-Quebrachitol) in approximately 0.6 mL of a suitable deuterated solvent (e.g., D₂O, DMSO-d₆) in a 5 mm NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • ¹H NMR: Acquire a one-dimensional proton spectrum. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

  • ¹³C NMR: Acquire a one-dimensional carbon spectrum with proton decoupling. A larger number of scans is typically required due to the lower natural abundance of ¹³C.

  • 2D NMR: To aid in assignment, acquire two-dimensional correlation spectra such as COSY (Correlation Spectroscopy) to identify proton-proton couplings and HSQC (Heteronuclear Single Quantum Coherence) to correlate directly bonded protons and carbons.

• Data Processing and Analysis: Process the raw data (Fourier transformation, phase correction, and baseline correction). Integrate the ¹H NMR signals and determine the chemical shifts (referenced to the residual solvent peak or an internal standard) and coupling constants. Assign the signals to the respective nuclei in the molecule based on chemical shifts, multiplicities, and 2D correlation data.

Experimental Workflow for NMR Analysis

Caption: A generalized workflow for the structural elucidation of L-Quebrachitol using NMR spectroscopy.

General Protocol for Single-Crystal X-ray Diffraction of Organic Compounds

• Crystal Growth: Grow single crystals of L-Quebrachitol suitable for X-ray diffraction. This is often achieved by slow evaporation of a saturated solution, or by vapor diffusion techniques.

• Crystal Mounting: Select a well-formed, single crystal of appropriate size (typically 0.1-0.3 mm in each dimension) and mount it on a goniometer head.

• Data Collection: Collect diffraction data using a single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector. The crystal is typically cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations. A series of diffraction images are collected as the crystal is rotated.

• Data Processing: Process the collected diffraction images to determine the unit cell parameters and to integrate the intensities of the diffraction spots.

• Structure Solution and Refinement: Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the atomic positions. Refine this model against the experimental data to obtain the final, accurate crystal structure, including bond lengths, bond angles, and thermal parameters.

• Validation and Deposition: Validate the final structure and deposit the crystallographic data in a public database such as the Cambridge Crystallographic Data Centre (CCDC).

Experimental Workflow for X-ray Crystallography

Caption: A generalized workflow for determining the crystal structure of L-Quebrachitol.

Biosynthesis and Biological Significance

Biosynthesis of L-Quebrachitol

The biosynthesis of L-Quebrachitol in plants is believed to start from myo-inositol. The proposed pathway involves two key steps: the methylation of myo-inositol to form bornesitol, followed by the epimerization of bornesitol to yield L-Quebrachitol.

Biosynthesis Pathway of L-Quebrachitol

Caption: Proposed biosynthetic pathway of L-Quebrachitol from myo-inositol.

Conclusion

This technical guide has summarized the key structural and stereochemical features of L-Quebrachitol, supported by spectroscopic and crystallographic data. The provided information on its identification, stereochemistry, and analytical characterization, along with generalized experimental protocols, serves as a valuable resource for researchers in natural product chemistry, drug discovery, and related fields. The unique chiral structure of L-Quebrachitol continues to make it an attractive molecule for further scientific investigation and as a building block in the synthesis of novel bioactive compounds.

References

• 1. Quebrachitol: Global Status and Basic Research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quebrachitol - Wikipedia [en.wikipedia.org]
• 3. scbt.com [scbt.com]
• 4. L-Quebrachitol | C7H14O6 | CID 151108 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

The In Vitro Biological Profile of L-Quebrachitol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Quebrachitol, a naturally occurring methyl ether of L-inositol, has garnered significant interest in the scientific community for its diverse biological activities. This technical guide provides a comprehensive overview of the in vitro effects of L-Quebrachitol, with a focus on its pro-osteoblastogenic, neuroprotective, anti-diabetic, antioxidant, and anti-inflammatory properties. Detailed experimental protocols, quantitative data, and visual representations of key signaling pathways are presented to facilitate further research and drug development efforts.

Pro-osteoblastogenic Activity

L-Quebrachitol has been demonstrated to promote the proliferation, differentiation, and mineralization of pre-osteoblastic MC3T3-E1 cells, suggesting its potential as a therapeutic agent for bone-related disorders.

Quantitative Data

The following tables summarize the dose-dependent effects of L-Quebrachitol on MC3T3-E1 cells.

Table 1: Effect of L-Quebrachitol on MC3T3-E1 Cell Viability

Concentration (µg/mL)	Cell Viability (% of Control) after 24h	Cell Viability (% of Control) after 48h	Cell Viability (% of Control) after 72h
0.01	~110%	~120%	~125%
0.1	~115%	~125%	~130%
1	~120%	~130%	~135%
10	~125%	~135%	~140%
100	~120%	~130%	~130%

Table 2: Effect of L-Quebrachitol on Alkaline Phosphatase (ALP) Activity in MC3T3-E1 Cells

Concentration (µg/mL)	ALP Activity (nmol/min/mg protein)
0 (Control)	~150
0.01	~200
0.1	~250
1	~280

Table 3: Effect of L-Quebrachitol on Mineralization in MC3T3-E1 Cells

Concentration (µg/mL)	Mineralization (Alizarin Red-S Staining, Fold Change vs. Control) after 14 days
0 (Control)	1.0
0.1	~2.0
1	~2.5

Signaling Pathways

L-Quebrachitol exerts its pro-osteoblastogenic effects through the modulation of the Wnt/β-catenin and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.

Canonical Wnt/β-catenin signaling pathway activated by L-Quebrachitol.

MAPK signaling pathway involved in L-Quebrachitol-induced osteoblastogenesis.

Experimental Protocols

Alkaline Phosphatase (ALP) Activity Assay

• Cell Culture: Plate pre-osteoblastic MC3T3-E1 cells in 24-well plates at a density of 1 x 10^4 cells/well and culture in α-MEM supplemented with 10% FBS, 100 U/mL penicillin, and 100 µg/mL streptomycin at 37°C in a 5% CO2 humidified atmosphere.

• Treatment: After 24 hours, replace the medium with fresh α-MEM containing various concentrations of L-Quebrachitol (0.01, 0.1, and 1 µg/mL). Culture the cells for 7 days, changing the medium every 2-3 days.

• Cell Lysis: After the treatment period, wash the cells twice with ice-cold PBS and lyse them with 0.1% Triton X-100 in PBS.

• Enzyme Assay:

  • Transfer 50 µL of the cell lysate to a 96-well plate.

  • Add 150 µL of p-nitrophenyl phosphate (pNPP) substrate solution (1 mg/mL in 1 M diethanolamine buffer, pH 9.8, containing 0.5 mM MgCl2).

  • Incubate the plate at 37°C for 30 minutes.

  • Stop the reaction by adding 100 µL of 3 M NaOH.

• Data Analysis: Measure the absorbance at 405 nm using a microplate reader. Normalize the ALP activity to the total protein content of each sample, determined using a BCA protein assay kit.

Neuroprotective Activity

L-Quebrachitol has shown protective effects against 6-hydroxydopamine (6-OHDA)-induced cytotoxicity in rat fetal mesencephalic cells, a common in vitro model for Parkinson's disease.

Quantitative Data

Table 4: Neuroprotective Effect of L-Quebrachitol against 6-OHDA-Induced Cytotoxicity

L-Quebrachitol Concentration (µg/mL)	Cell Viability (% of 6-OHDA treated control)
0.1	Concentration-related protection observed
1	Concentration-related protection observed
10	Concentration-related protection observed
100	Concentration-related protection observed

Note: A specific dose-response table with precise percentages was not available in the reviewed literature. The original study reported a "concentration-related protection" against cell death induced by 200 µM 6-OHDA.[1]

Experimental Workflow

References

• 1. Quebrachitol (2-O-methyl-L-inositol) attenuates 6-hydroxydopamine-induced cytotoxicity in rat fetal mesencephalic cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]

L-Quebrachitol: A Comprehensive Technical Guide on its Pharmacological Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

L-Quebrachitol, a naturally occurring cyclitol, has emerged as a promising bioactive compound with a diverse range of pharmacological activities. This technical guide provides an in-depth overview of the core pharmacological properties of L-Quebrachitol, with a focus on its mechanisms of action, relevant signaling pathways, and quantitative efficacy data. Detailed experimental protocols for key assays are provided to facilitate further research and development. This document is intended to serve as a comprehensive resource for researchers, scientists, and professionals in the field of drug discovery and development.

Introduction

L-Quebrachitol, chemically known as 2-O-methyl-L-inositol, is a monomethyl ether of L-inositol.[1] It is naturally found in various plants, including the bark of Aspidosperma quebracho, rubber trees (Hevea brasiliensis), Cannabis sativa, and sea buckthorn.[2][3] Structurally similar to inositol, L-Quebrachitol participates in multiple transmembrane signaling pathways.[2] Its unique chemical structure and optical activity make it a valuable starting material for the synthesis of other bioactive compounds and pharmaceuticals.[4] This guide delves into the significant body of research that has uncovered its potential therapeutic applications, ranging from anti-inflammatory and anti-cancer to anti-diabetic and bone metabolism-regulating effects.[5][6][7]

Pharmacological Activities and Mechanisms of Action

L-Quebrachitol exhibits a wide spectrum of biological activities, underpinned by its interaction with various cellular signaling pathways.

Anti-inflammatory and Immunomodulatory Effects

L-Quebrachitol has demonstrated significant anti-inflammatory properties. Its mechanism of action in this context is primarily linked to the inhibition of the RANKL/RANK/NF-κB signaling pathway, a crucial regulator of osteoclast differentiation and inflammation.[8] By suppressing this pathway, L-Quebrachitol can reduce the expression of pro-inflammatory cytokines.[8]

Anti-cancer Activity

The anti-cancer potential of L-Quebrachitol is an area of active investigation. Studies have shown that it can inhibit the proliferation of cancer cells.[9] This activity is partly attributed to its ability to modulate key signaling pathways involved in cell survival and proliferation, such as the PI3K/Akt pathway.[10][11][12] Some inositol derivatives, closely related to L-Quebrachitol, have been shown to induce apoptosis in cancer cells by inhibiting Akt phosphorylation.[11]

Anti-diabetic and Metabolic Regulation

L-Quebrachitol has shown promise in the management of diabetes and metabolic disorders.[2] It has been reported to improve glucose tolerance and insulin sensitivity.[13][14] The proposed mechanism involves the regulation of glucose and lipid metabolism in the liver, potentially through the modulation of PPARα and the inhibition of α-amylase.[13] Its structural similarity to inositol, a precursor for insulin signaling mediators, may contribute to its insulin-mimetic properties.[7]

Bone Metabolism Regulation

L-Quebrachitol plays a dual role in bone metabolism, promoting bone formation while inhibiting bone resorption. It stimulates osteoblastogenesis by upregulating key transcription factors and signaling pathways, including BMP-2, Runx2, MAPK (ERK, JNK, p38α), and Wnt/β-catenin.[5][15][16] Concurrently, it suppresses osteoclast formation and activity by inhibiting the RANKL/RANK/NF-κB signaling pathway, thereby downregulating osteoclast-associated marker genes like TRAP, MMP-9, and cathepsin K.[8]

Neuroprotective and Anti-convulsant Effects

Emerging research suggests that L-Quebrachitol possesses neuroprotective and anti-convulsant properties.[6][7][17] It has been shown to attenuate 6-hydroxydopamine-induced cytotoxicity in neuronal cell cultures, suggesting a potential role in neurodegenerative diseases.[18] Its anti-convulsant effects are thought to be mediated, at least in part, through the blocking of voltage-gated sodium channels.[17]

Quantitative Pharmacological Data

The following tables summarize the quantitative data from various in vitro and in vivo studies on L-Quebrachitol.

Table 1: In Vitro Efficacy of L-Quebrachitol

Cell Line	Biological Activity	Concentration Range	Key Findings	Reference(s)
Pre-osteoblastic MC3T3-E1 cells	Enhanced cell viability	0.01-100 μg/mL	Significantly increased cell proliferation.	[5]
Pre-osteoblastic MC3T3-E1 cells	Promoted DNA synthesis	0.001-10 μg/mL	Increased the percentage of cells in the S phase.	[5]
Pre-osteoblastic MC3T3-E1 cells	Upregulated osteogenesis markers	0.001-10 μg/mL	Increased mRNA expression of BMP-2, Runx2, osteocalcin, and osteopontin.	[5]
HepG2 cells	Decreased cell viability	0-1.5 mg/mL	Significantly decreased cell viability at higher concentrations.	[5]
Pre-osteoclastic RAW 264.7 cells	Inhibited osteoclastogenesis	Dose-dependent	Downregulated NF-κB, c-Fos, and NFATc1.	[8]
H157 and H1703 lung cancer cells	Selective Akt inhibition	Not specified	L-Quebrachitol-derived PI analogues blocked Akt activation.	[10]
Insulin-resistant HepG2 cells	Improved glucose and lipid metabolism	Appropriate dosage range	Promoted glucose consumption and regulated lipid metabolism.	[13]
Rat fetal mesencephalic cells	Cytoprotection against 6-OHDA	0.1-100 µg/ml	Concentration-related protection against cell death.	[18]

Table 2: In Vivo Efficacy of L-Quebrachitol

Animal Model	Biological Activity	Dosage	Key Findings	Reference(s)
Ovariectomized rats	Increased bone mineral density	125 mg/kg	Significantly reduced weight gain and increased bone calcium content.	[5]
db/db mice (Type 2 diabetes model)	Hypoglycemic effects	Not specified	Improved glucose tolerance and pancreatic tissue integrity.	[14]
Chicks (Pentylenetetrazol-induced convulsion model)	Anti-convulsant activity	1, 5, and 10 mg/kg	Prolonged seizure latency and decreased convulsion frequency.	[7][17]

Key Signaling Pathways

The pharmacological effects of L-Quebrachitol are mediated through its modulation of several key intracellular signaling pathways.

Wnt/β-catenin and MAPK Signaling in Osteoblastogenesis

L-Quebrachitol promotes bone formation by activating the Wnt/β-catenin and MAPK signaling pathways in osteoblasts. This leads to the upregulation of crucial transcription factors like Runx2 and the expression of osteogenic markers.

Caption: L-Quebrachitol's role in promoting osteoblastogenesis.

RANKL/RANK/NF-κB Signaling in Osteoclastogenesis

L-Quebrachitol inhibits bone resorption by suppressing the RANKL-mediated activation of the NF-κB pathway in osteoclast precursors. This leads to the downregulation of genes essential for osteoclast differentiation and function.

Caption: Inhibition of osteoclastogenesis by L-Quebrachitol.

PI3K/Akt Signaling Pathway in Cancer

Analogues of L-Quebrachitol have been shown to inhibit the PI3K/Akt signaling pathway, which is often hyperactivated in cancer, leading to decreased cell survival and proliferation.

Caption: L-Quebrachitol analogues inhibit the PI3K/Akt pathway.

Experimental Protocols

This section provides an overview of the methodologies used in key experiments to evaluate the pharmacological properties of L-Quebrachitol.

Extraction and Purification of L-Quebrachitol from Natural Sources

• Source Material: Natural rubber latex serum is a common source.[1][4]

• Initial Extraction: The serum is often extracted with an 80% ethanol solution at room temperature.[1]

• Concentration: The resulting serum is concentrated, for example, by vacuum distillation at 40°C.[4]

• Deproteination: Proteins are removed using a solvent like acetone, followed by incubation at 4°C and filtration.[1]

• Crystallization: The concentrated, deproteinated serum is left at room temperature for crystallization to occur.[1][4]

• Purification: The crude crystals are dissolved in distilled water, decolorized with activated carbon, and passed through an ion-exchange resin.[1][4] Further recrystallization can be achieved by adding ethanol to the aqueous solution.[4]

In Vitro Cell-Based Assays

• Cell Viability Assay (MTT Assay):

  • Cells (e.g., MC3T3-E1, HepG2) are seeded in 96-well plates.

  • After adherence, cells are treated with varying concentrations of L-Quebrachitol for a specified duration (e.g., 24-72 hours).[5]

  • MTT solution is added to each well and incubated to allow for formazan crystal formation.

  • The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

  • The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Alkaline Phosphatase (ALP) Activity Assay:

  • Osteoblastic cells are cultured and treated with L-Quebrachitol.

  • Cell lysates are prepared.

  • The ALP activity in the lysates is determined using a p-nitrophenyl phosphate (pNPP) substrate.

  • The conversion of pNPP to p-nitrophenol is measured spectrophotometrically.

• Gene Expression Analysis (RT-qPCR):

  • Total RNA is extracted from cells treated with L-Quebrachitol.

  • cDNA is synthesized from the RNA using reverse transcriptase.

  • Quantitative PCR is performed using specific primers for target genes (e.g., BMP-2, Runx2, NF-κB) and a housekeeping gene for normalization.

• Western Blot Analysis:

  • Cells are lysed, and protein concentrations are determined.

  • Proteins are separated by SDS-PAGE and transferred to a membrane.

  • The membrane is blocked and then incubated with primary antibodies against target proteins (e.g., phosphorylated NF-κB-p65, NFATc1, c-Fos).[8]

  • The membrane is then incubated with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Protein bands are visualized using a chemiluminescent substrate.

In Vivo Animal Studies

• Ovariectomized (OVX) Rat Model for Osteoporosis:

  • Female rats undergo ovariectomy to induce estrogen deficiency and bone loss.

  • A sham-operated group serves as a control.

  • OVX rats are treated with L-Quebrachitol (e.g., 125 mg/kg, orally) for a specified period.[5]

  • At the end of the study, bone mineral density (BMD) is measured using techniques like dual-energy X-ray absorptiometry (DEXA).

  • Bone calcium content can also be analyzed.[5]

• Pentylenetetrazol (PTZ)-Induced Convulsion Model in Chicks:

  • Chicks are pre-treated with L-Quebrachitol at various doses (e.g., 1, 5, 10 mg/kg, orally).[17]

  • A standard anti-convulsant drug (e.g., carbamazepine) is used as a positive control.[17]

  • After a specific time, convulsions are induced by intraperitoneal injection of PTZ (e.g., 80 mg/kg).[17]

  • The latency to the onset of seizures and the frequency of convulsions are recorded.

Conclusion and Future Directions

L-Quebrachitol is a multifaceted natural compound with significant therapeutic potential across a range of diseases. Its well-defined mechanisms of action, particularly its influence on key signaling pathways like Wnt/β-catenin, MAPK, RANKL/NF-κB, and PI3K/Akt, make it a compelling candidate for further drug development. The quantitative data presented in this guide underscore its efficacy in various preclinical models.

Future research should focus on:

• Conducting comprehensive pharmacokinetic and toxicological studies to establish its safety profile.

• Optimizing its extraction and synthesis for large-scale production.

• Exploring its synergistic effects with existing therapeutic agents.

• Initiating well-designed clinical trials to validate its efficacy in human subjects.

The continued exploration of L-Quebrachitol and its derivatives holds great promise for the development of novel and effective therapies for a variety of challenging medical conditions.

References

• 1. A Process For Obtaining Pure L Quebrachitol From Rubber Latex Serum [quickcompany.in]
• 2. Quebrachitol: Global Status and Basic Research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quebrachitol - Wikipedia [en.wikipedia.org]
• 4. US5041689A - Method of recovering L-quebrachitol from rubber latex serums - Google Patents [patents.google.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. L‐quebrachitol Modulates the Anti‐convulsant Effects of Carbamazepine Possibly Through Voltage‐gated Sodium Channel Blocking Mechanism in Chicks: In Vivo and In Silico Studies - ProQuest [proquest.com]
• 8. preprints.org [preprints.org]
• 9. Phytochemicals in Cancer Treatment: From Preclinical Studies to Clinical Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Novel PI analogues selectively block activation of the pro-survival serine/threonine kinase Akt - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Inositol pentakisphosphate promotes apoptosis through the PI 3-K/Akt pathway [pubmed.ncbi.nlm.nih.gov]
• 12. Broad Spectrum Anticancer Activity of Myo-Inositol and Inositol Hexakisphosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Sea buckthorn leaf L-quebrachitol extract for improved glucose and lipid metabolism in insulin resistant hepG2 cells - ProQuest [proquest.com]
• 14. researchgate.net [researchgate.net]
• 15. L-Quebrachitol | TGF-beta/Smad activator | Mechanism | Concentration [selleckchem.com]
• 16. L-Quebrachitol - MedChem Express [bioscience.co.uk]
• 17. L-quebrachitol Modulates the Anti-convulsant Effects of Carbamazepine Possibly Through Voltage-gated Sodium Channel Blocking Mechanism in Chicks: In Vivo and In Silico Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Quebrachitol (2-O-methyl-L-inositol) attenuates 6-hydroxydopamine-induced cytotoxicity in rat fetal mesencephalic cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the L-Quebrachitol Biosynthesis Pathway in Plants

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Quebrachitol, a naturally occurring methylated cyclitol (2-O-methyl-L-chiro-inositol), is a compound of significant interest due to its diverse biological activities and its role in plant physiology, particularly in response to environmental stress.[1][2] This technical guide provides a comprehensive overview of the L-Quebrachitol biosynthesis pathway in plants, detailing the enzymatic steps, precursor molecules, and regulatory aspects. The content is tailored for researchers, scientists, and drug development professionals, offering in-depth information including quantitative data, detailed experimental protocols, and visual representations of the pathway and related workflows.

Core Biosynthesis Pathway

The biosynthesis of L-Quebrachitol originates from myo-inositol, a central precursor for all cyclitols in plants.[3][4][5] The pathway involves a two-step process: methylation of myo-inositol followed by an epimerization reaction.

• Methylation of myo-Inositol to Bornesitol: The initial step is the methylation of myo-inositol at the C1 hydroxyl group to form 1-O-methyl-myo-inositol, also known as bornesitol.[4][6] This reaction is catalyzed by the enzyme inositol 1-O-methyltransferase (IMT) , which utilizes S-adenosyl-L-methionine (SAM) as the methyl group donor.[4][7] In litchi (Litchi chinensis), a plant known for high L-Quebrachitol accumulation, the specific enzyme LcIMT1 has been identified as being responsible for bornesitol biosynthesis.[4][6]

• Epimerization of Bornesitol to L-Quebrachitol: The second and final step is the epimerization of bornesitol to L-Quebrachitol. This conversion involves a change in the stereochemistry at one of the hydroxyl groups of the inositol ring. The specific enzyme catalyzing this reaction, a putative bornesitol epimerase , has yet to be fully characterized in most plant species.[6]

The overall biosynthetic pathway can be summarized as follows:

References

• 1. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 2. mdpi.com [mdpi.com]
• 3. Navigating the challenges of engineering composite specialized metabolite pathways in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Biosynthesis of quebrachitol, a transportable photosynthate, in Litchi chinensis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cytosolic and Nucleosolic Calcium Signaling in Response to Osmotic and Salt Stresses Are Independent of Each Other in Roots of Arabidopsis Seedlings - PMC [pmc.ncbi.nlm.nih.gov]

The Natural Abundance and Recovery of L-Quebrachitol from Hevea brasiliensis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Quebrachitol, a naturally occurring, optically active cyclitol (2-O-methyl-L-chiro-inositol), is a significant non-rubber constituent found in the latex of the Pará rubber tree, Hevea brasiliensis.[1] This monomethyl ether of L-inositol holds considerable interest for the pharmaceutical industry as a chiral starting material for the synthesis of bioactive compounds and inositol-based therapeutics.[2][3][4] Its presence in the waste streams of natural rubber processing, such as skim latex and serum, presents a valuable opportunity for its recovery and utilization, turning a potential environmental pollutant into a high-value biochemical.[2][5] This technical guide provides an in-depth overview of the natural abundance of L-Quebrachitol in Hevea brasiliensis, detailed experimental protocols for its extraction and purification, and a summary of its biosynthetic pathway.

Natural Abundance of L-Quebrachitol

L-Quebrachitol is a predominant water-soluble compound in Hevea brasiliensis latex. Its concentration can vary depending on the specific clone of the rubber tree, the method of latex processing, and the source of the serum. Skim latex, a by-product of the centrifugation process to concentrate natural rubber latex, is a particularly rich source of L-Quebrachitol.[2][6]

Quantitative Data Summary

The following table summarizes the reported yields of L-Quebrachitol from various sources within Hevea brasiliensis.

Source Material	Hevea brasiliensis Clone	Reported Yield/Concentration	Reference(s)
Skim Latex	Not specified	1.5%	[2][6]
Solid Serum from Skim Latex	Not specified	2-3% by weight	[2][6]
Latex Serum (Centrifugation)	RRII 430	1.4% (highest recovery)	[7][8]
Latex Serum (Centrifugation)	RRII 414	High	[7][8]
Latex Serum (Centrifugation)	RRII 105	Similar to RRIM 600	[7][8]
Latex Serum (Centrifugation)	RRIM 600	Similar to RRII 105	[7][8]
Latex Centrifuging Factory Effluent	Not specified	0.005% (lowest recovery)	[7][8]
Latex	Not specified	~1.2% (w/v)	[9]

Biosynthesis of L-Quebrachitol in Hevea brasiliensis

In Hevea brasiliensis, L-Quebrachitol is synthesized from myo-inositol. The pathway involves the conversion of myo-inositol to L-inositol, which is then methylated to form L-Quebrachitol. This pathway is considered to be significantly faster and the primary route of synthesis compared to alternative pathways.[10]

Caption: Biosynthesis pathway of L-Quebrachitol in Hevea brasiliensis.

Experimental Protocols

Several methodologies have been developed for the extraction and purification of L-Quebrachitol from Hevea brasiliensis latex serum and factory wastewater. These protocols range from classical solvent extraction to modern membrane filtration techniques.

Solvent-Based Extraction and Crystallization

This method relies on the differential solubility of L-Quebrachitol in alcoholic solvents.

Methodology:

• Serum Preparation: Latex serum is obtained as a supernatant after the coagulation of rubber from latex, for example, through acidification or centrifugation.[7][8]

• Concentration: The collected serum is concentrated to reduce its volume, often by boiling or vacuum distillation at temperatures around 40°C.[3][11]

• Deproteination (Optional): To remove protein impurities, an organic solvent such as acetone can be added to the concentrated serum, followed by incubation at a low temperature (e.g., 4°C) and subsequent filtration.[11]

• Solvent Extraction: The concentrated or deproteinated serum (or dried serum solids) is extracted with an alcohol, typically methanol or ethanol.[2][3] The extraction can be performed at temperatures ranging from -20°C to 40°C.[3] Methanol is often preferred as it results in a less viscous solution that is easier to filter.[3]

• Crystallization: The alcoholic extract is concentrated (e.g., by vacuum distillation) and then cooled to allow for the crystallization of crude L-Quebrachitol.[3] Standing overnight at room temperature or lower temperatures in a refrigerator can promote crystal growth.[3][11]

• Purification/Recrystallization: The crude crystals are collected by filtration and can be further purified by recrystallization. This involves dissolving the crystals in a solvent (e.g., distilled water or ethanol), treating with activated carbon for decolorization, filtering, and then re-crystallizing.[3][11] Passage through ion-exchange resins can also be used for purification.[3][11]

Membrane Separation Technology

This modern approach offers a more scalable and potentially environmentally friendlier alternative for isolating L-Quebrachitol.[5]

Methodology:

• Pre-filtration: The raw latex serum or wastewater is first subjected to coarse filtration to remove large particulates.[12]

• Microfiltration (MF) and Ultrafiltration (UF): The clarified liquid is then passed through a microfiltration membrane (e.g., 0.04 µm pore size) to eliminate larger molecules like proteins.[12] This is followed by one or more stages of ultrafiltration with decreasing molecular weight cut-offs (e.g., 5000 Da followed by 1000 Da) to remove smaller soluble impurities.[5][12]

• Nanofiltration (NF) or Reverse Osmosis (RO): The permeate from the UF step, which contains L-Quebrachitol, is then concentrated using a nanofiltration or reverse osmosis membrane.[5][12]

• Crystallization: The concentrated solution is further processed by evaporation and cooling to induce the crystallization of L-Quebrachitol.[12]

• Purification: The resulting crystals can be purified by recrystallization as described in the solvent-based method.[12]

Caption: General workflow for the extraction and purification of L-Quebrachitol.

Conclusion

Hevea brasiliensis is a rich natural source of L-Quebrachitol, a compound of significant interest to the pharmaceutical sector. The recovery of L-Quebrachitol from the by-products of natural rubber processing is not only economically advantageous but also contributes to a more sustainable and circular bio-economy. The methodologies outlined in this guide provide a solid foundation for researchers and drug development professionals to explore the potential of this valuable cyclitol. Further research into optimizing extraction protocols and exploring the full range of biological activities of L-Quebrachitol and its derivatives is warranted.

References

• 1. Quebrachitol: Global Status and Basic Research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. More Values of L-Quebrachitol from Skim Natural Rubber Latex | Scientific.Net [scientific.net]
• 3. US5041689A - Method of recovering L-quebrachitol from rubber latex serums - Google Patents [patents.google.com]
• 4. Isolation and characterisation of L-quebrachitol from rubber factory wastewater | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. rios.lgm.gov.my [rios.lgm.gov.my]
• 11. A Process For Obtaining Pure L Quebrachitol From Rubber Latex Serum [quickcompany.in]
• 12. WO2014107942A1 - Method for large-scale extraction of l-quebrachitol from natural rubber industry waste water - Google Patents [patents.google.com]

In Vivo Therapeutic Potential of L-Quebrachitol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Quebrachitol, a naturally occurring optically active cyclitol, has garnered significant attention in recent years for its diverse pharmacological activities. Extensive in vivo research has begun to unravel its therapeutic potential across a spectrum of diseases, including neurological disorders, inflammatory conditions, and metabolic diseases. This technical guide provides an in-depth overview of the key in vivo studies on L-Quebrachitol, presenting quantitative data, detailed experimental protocols, and the elucidated signaling pathways to support further research and drug development endeavors.

Core Findings: Summary of In Vivo Effects

In vivo studies have demonstrated that L-Quebrachitol exhibits a range of biological activities. The most well-documented of these is its anticonvulsant effect. Additionally, emerging research has provided evidence for its gastroprotective and bone-protective roles. While anti-inflammatory, antioxidant, anti-cancer, and anti-diabetic properties have been suggested, comprehensive in vivo data for these effects are still under investigation.

Data Presentation: Quantitative In Vivo Effects of L-Quebrachitol

The following tables summarize the key quantitative data from in vivo studies on L-Quebrachitol.

Table 1: Anticonvulsant Effects of L-Quebrachitol in a Pentylenetetrazol (PTZ)-Induced Seizure Model in Chicks [1][2]

Treatment Group	Dose (mg/kg)	Seizure Latency (seconds)	Seizure Frequency	Seizure Duration (seconds)
Control	-	35.80 ± 3.27	25.60 ± 2.15	155.40 ± 4.51
L-Quebrachitol	1	45.40 ± 3.52	20.40 ± 1.50	140.60 ± 3.78
L-Quebrachitol	5	53.80 ± 4.11	18.60 ± 1.21	133.80 ± 3.11
L-Quebrachitol	10	62.20 ± 4.31	15.20 ± 1.43	127.20 ± 3.52
Carbamazepine (Standard)	80	75.60 ± 5.10	10.80 ± 1.12	110.20 ± 2.89

*p < 0.05 compared to the control group. Data are presented as mean ± SEM.

Table 2: Gastroprotective Effects of L-Quebrachitol in an Ethanol-Induced Gastric Lesion Model in Mice [3]

Treatment Group	Dose (mg/kg)	Ulcer Index	Percentage of Inhibition (%)
Control (Ethanol)	-	12.5 ± 1.8	-
L-Quebrachitol	12.5	3.8 ± 0.5	69
L-Quebrachitol	25	4.5 ± 0.7	64
L-Quebrachitol	50	5.9 ± 0.9*	53

*p < 0.05 compared to the control group.

Table 3: Gastroprotective Effects of L-Quebrachitol in an Indomethacin-Induced Gastric Lesion Model in Mice [3]

Treatment Group	Dose (mg/kg)	Ulcer Index	Percentage of Inhibition (%)
Control (Indomethacin)	-	9.8 ± 1.2	-
L-Quebrachitol	12.5	4.4 ± 0.6	55
L-Quebrachitol	25	4.0 ± 0.5	59
L-Quebrachitol	50	7.2 ± 1.1	26

*p < 0.05 compared to the control group.

Experimental Protocols

This section provides detailed methodologies for the key in vivo experiments cited in this guide.

Anticonvulsant Activity Assessment

Model: Pentylenetetrazol (PTZ)-Induced Seizures in Chicks[1][2]

• Animals: Day-old chicks (30-40 g) were used.

• Induction of Seizures: Convulsions were induced by a single intraperitoneal (i.p.) injection of pentylenetetrazol (PTZ) at a dose of 80 mg/kg.

• Treatment: L-Quebrachitol was administered orally (p.o.) at doses of 1, 5, and 10 mg/kg, 30 minutes before the PTZ injection. Carbamazepine (80 mg/kg, p.o.) was used as a standard anticonvulsant drug. The control group received the vehicle.

• Parameters Measured:

  • Seizure Latency: The time from PTZ injection to the onset of tonic-clonic seizures.

  • Seizure Frequency: The number of tonic-clonic seizures within a 30-minute observation period.

  • Seizure Duration: The total time spent in tonic-clonic seizures during the observation period.

• Statistical Analysis: Data were analyzed using one-way ANOVA followed by a post-hoc test for multiple comparisons.

Gastroprotective Activity Assessment

Model 1: Ethanol-Induced Gastric Lesions in Mice [3]

• Animals: Male Swiss mice (20-25 g) were used.

• Induction of Gastric Lesions: Gastric ulcers were induced by oral administration of absolute ethanol (0.2 mL/animal).

• Treatment: L-Quebrachitol was administered orally at doses of 12.5, 25, and 50 mg/kg, 30 minutes before ethanol administration. The control group received the vehicle.

• Assessment: One hour after ethanol administration, the animals were euthanized, and their stomachs were removed. The stomachs were opened along the greater curvature, and the ulcer index was determined by measuring the area of the lesions. The percentage of inhibition was calculated relative to the control group.

Model 2: Indomethacin-Induced Gastric Lesions in Mice [3]

• Animals: Male Swiss mice (20-25 g) were used.

• Induction of Gastric Lesions: Gastric ulcers were induced by oral administration of indomethacin (30 mg/kg).

• Treatment: L-Quebrachitol was administered orally at doses of 12.5, 25, and 50 mg/kg, 30 minutes before indomethacin administration.

• Assessment: Four hours after indomethacin administration, the animals were euthanized, and the ulcer index and percentage of inhibition were determined as described for the ethanol-induced model.

Anti-Osteoporotic Activity Assessment

Model: Ovariectomized (OVX) Rat Model of Osteoporosis

While a specific in vivo study detailing the direct administration of L-Quebrachitol for bone density has not been fully detailed in the provided search results, a study on its effects on osteoclastogenesis provides a strong basis for its potential in this area.[1][4][5] An experimental protocol for such a study would typically involve:

• Animals: Adult female Sprague-Dawley or Wistar rats.

• Induction of Osteoporosis: Bilateral ovariectomy is performed to induce estrogen deficiency, which leads to bone loss. A sham-operated group serves as the control.

• Treatment: L-Quebrachitol would be administered orally daily for a period of several weeks (e.g., 8-12 weeks) post-surgery.

• Parameters Measured:

  • Bone Mineral Density (BMD): Measured using dual-energy X-ray absorptiometry (DEXA) of the femur and lumbar spine.

  • Bone Microarchitecture: Assessed by micro-computed tomography (µCT) of the tibia or femur.

  • Biomechanical Strength: Determined by three-point bending tests on the femur or tibia.

  • Serum Biomarkers: Measurement of markers of bone formation (e.g., alkaline phosphatase, osteocalcin) and bone resorption (e.g., tartrate-resistant acid phosphatase 5b, C-terminal telopeptide of type I collagen).

Signaling Pathways Modulated by L-Quebrachitol

The therapeutic effects of L-Quebrachitol are mediated through its interaction with specific signaling pathways. The following diagrams illustrate the currently understood mechanisms.

Caption: Proposed mechanism of L-Quebrachitol's anticonvulsant effect.

References

• 1. Suppressive Effects of L-quebrachitol on Osteoclast Formation and Activity through the Inhibition of the RANK Signalling Pathway[v1] | Preprints.org [preprints.org]
• 2. L-quebrachitol Modulates the Anti-convulsant Effects of Carbamazepine Possibly Through Voltage-gated Sodium Channel Blocking Mechanism in Chicks: In Vivo and In Silico Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quebrachitol-induced gastroprotection against acute gastric lesions: role of prostaglandins, nitric oxide and K+ ATP channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ovariectomized rat model of osteoporosis: a practical guide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dietary xylitol protects against weakening of bone biomechanical properties in ovariectomized rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Isolation of L-Quebrachitol from Rubber Latex Serum

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Quebrachitol (L-(-)-2-O-methyl-chiro-inositol) is a naturally occurring cyclitol found in significant quantities in the serum of rubber latex from the Hevea brasiliensis tree. As a derivative of L-chiro-inositol, L-Quebrachitol holds considerable interest for the pharmaceutical industry, primarily as a chiral starting material for the synthesis of biologically active compounds, including potential therapeutics for diabetes and cancer. This document provides detailed protocols for the isolation and purification of L-Quebrachitol from rubber latex serum, drawing from established methodologies.

L-Quebrachitol is a monomethyl ether of L-inositol and is also found in quebraco barks and other plants.[1][2] The serum, an aqueous byproduct of natural rubber coagulation, is a rich source of this valuable compound.[2] The isolation processes typically involve a series of extraction and purification steps designed to separate L-Quebrachitol from other components of the serum, such as proteins, lipids, and other saccharides.[2][3]

Data Presentation: Yield and Purity of L-Quebrachitol

The yield and purity of isolated L-Quebrachitol can vary depending on the source of the latex serum and the isolation method employed. The following table summarizes quantitative data from various studies.

Source Material	Isolation Method	Reported Yield	Reported Purity	Reference
Serum from latex centrifugation (Clone RRII 430)	Not specified	1.4%	Not specified	[4]
Skim latex solid serum	Ethanol extraction and recrystallization	2-3% by weight of solid serum	Not specified	[5][6]
Concentrated rubber latex serum solid	Methanol extraction and crystallization	~15 g per 100 g of serum solid	High	[2]
Rubber factory wastewater	Membrane separation and crystallization	10 kg per year (lab scale)	99.20%	[7]
Natural rubber industry wastewater	Membrane filtration and crystallization	33g from 40kg of wastewater	99.05%	[8]
Deproteinated and purified serum	Not specified	Not specified	100%	[1]

Experimental Protocols

Two primary methodologies for the isolation of L-Quebrachitol are presented below: a classical solvent extraction method and a modern membrane filtration technique.

Protocol 1: Solvent Extraction and Crystallization

This protocol is a composite of traditional methods involving solvent extraction, deproteination, and purification by chromatography and crystallization.[1][2][3]

1. Serum Preparation:

• Source: Obtain rubber latex serum from the coagulation of natural rubber latex. This can be achieved through acid coagulation (e.g., with acetic or formic acid) or centrifugation of the latex.[3][4]

• Initial Extraction (Optional): The latex can be extracted with 80% ethanol at room temperature to obtain a clean serum.[1]

2. Concentration:

• Concentrate the initial serum by boiling or vacuum distillation to reduce the volume significantly (e.g., by 10 times).[1][2] This step increases the concentration of L-Quebrachitol and facilitates subsequent precipitation and extraction steps.

3. Deproteination:

• To the concentrated serum, add an equal volume of 50% acetone.

• Allow the mixture to stand overnight at 4°C to precipitate the proteins.[1]

• Filter the mixture to remove the precipitated proteins.

4. Solvent Extraction:

• Evaporate the filtrate to dryness to obtain a solid residue.

• Dissolve the residue in methanol at a temperature between -20°C and 40°C.[2] A typical ratio is 750 ml of methanol per 100 g of solid.[2]

• Stir the mixture for an extended period (e.g., 20-48 hours) to ensure complete extraction of L-Quebrachitol.[2]

• Filter the methanolic solution to remove insoluble materials.

5. Purification:

• Silica Gel Chromatography: Pass the methanolic extract through a silica column to remove lipids and other related impurities.[1][9]

• Decolorization: Treat the eluate with activated carbon to remove color.[2]

• Ion Exchange Chromatography: Pass the decolorized solution through a mixed-bed or sequential cation and anion exchange resin to remove ionic impurities.[1][2][6]

6. Crystallization:

• Concentrate the purified solution by heating or vacuum evaporation.[1][2]

• Allow the concentrated solution to cool and stand at room temperature or in a refrigerator to induce crystallization.[1][2]

• For recrystallization, dissolve the crude crystals in distilled water and add ethanol until turbidity develops. Allow the solution to stand at a low temperature for crystal growth.[1][2]

• Collect the white crystals of L-Quebrachitol by filtration.

Protocol 2: Membrane Filtration and Crystallization

This modern approach utilizes membrane technology for a more efficient and potentially scalable purification process.[7][8]

1. Serum Preparation:

• Source: Use rubber factory wastewater or serum collected from squeezing the latex coagulum as the starting material.[7]

• Coarse Filtration: Initially, filter the wastewater using a plate and frame filter press or similar to remove large solid impurities.[8]

2. Microfiltration (MF) and Ultrafiltration (UF):

• Pass the clarified serum through a microfiltration membrane (e.g., 0.3 µm pore size) to remove suspended particles and some macromolecules.[8]

• Subsequently, filter the permeate through an ultrafiltration membrane (e.g., 2500 Da molecular weight cutoff) to remove proteins and other high-molecular-weight impurities.[7][8]

3. Nanofiltration (NF) or Reverse Osmosis (RO):

• Concentrate the ultrafiltration permeate using a nanofiltration membrane (e.g., 150-300 Da cutoff) or a reverse osmosis membrane. This step selectively retains L-Quebrachitol while allowing water and some salts to pass through.[7][8]

4. Decolorization and Final Concentration:

• Treat the concentrated solution with a decolorizing agent such as activated clay or bone charcoal.[8]

• Further concentrate the decolorized solution by vacuum distillation until a paste-like consistency is achieved.[8]

5. Crystallization:

• Cool the paste-like concentrate to room temperature and allow it to crystallize over several hours (e.g., 12 hours).[8]

• Collect the crude crystals.

• Purify the crude product by recrystallization from a suitable solvent such as water, an ethanol-water mixture, or an acetic acid-water mixture.[8] Multiple recrystallizations (e.g., three times) may be necessary to achieve high purity.[6][8]

Visualization of Experimental Workflows

Caption: Workflow for L-Quebrachitol isolation via solvent extraction.

Caption: Workflow for L-Quebrachitol isolation using membrane filtration.

Characterization of L-Quebrachitol

The identity and purity of the isolated L-Quebrachitol can be confirmed using various analytical techniques:

• High-Performance Liquid Chromatography (HPLC): Particularly with Hydrophilic Interaction Chromatography (HILIC) and an Evaporative Light Scattering Detector (ELSD), is effective for quantification due to the high polarity of L-Quebrachitol.[10]

• Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy: Provides structural confirmation.[2][9]

• Fourier-Transform Infrared (FTIR) Spectroscopy: Confirms the presence of characteristic functional groups.[6][9]

• Differential Scanning Calorimetry (DSC): Determines the melting point, which is an indicator of purity.[2][9]

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.[1]

• Polarimetry: Measures the optical rotation, a characteristic physical property of this chiral molecule.[9]

References

• 1. A Process For Obtaining Pure L Quebrachitol From Rubber Latex Serum [quickcompany.in]
• 2. US5041689A - Method of recovering L-quebrachitol from rubber latex serums - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. More Values of L-Quebrachitol from Skim Natural Rubber Latex | Scientific.Net [scientific.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. WO2014107942A1 - Method for large-scale extraction of l-quebrachitol from natural rubber industry waste water - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. pure.bit.edu.cn:443 [pure.bit.edu.cn:443]

Application Notes and Protocols for the Extraction of L-Quebrachitol from Plant Material

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Quebrachitol, a naturally occurring optically active cyclitol (2-O-methyl-L-inositol), has garnered significant attention in the scientific community for its potential therapeutic applications.[1][2] Found in a variety of plant species, it serves as a valuable chiral precursor for the synthesis of bioactive compounds and has demonstrated anti-inflammatory, antioxidant, anti-cancer, and anti-diabetic properties.[3][4] This document provides detailed application notes and standardized protocols for the extraction and purification of L-Quebrachitol from various plant sources, tailored for research, and drug development purposes.

L-Quebrachitol is notably abundant in the latex of the rubber tree (Hevea brasiliensis), making rubber industry wastewater and serum a primary source for its extraction.[1][2] It is also found in other plants such as Allophylus edulis, sea buckthorn (Hippophae rhamnoides), and Cannabis sativa.[1][2][5] The extraction methodologies detailed herein are designed to yield high-purity L-Quebrachitol suitable for further derivatization and biological screening.

Data Presentation: Quantitative Analysis of L-Quebrachitol Extraction

The efficiency of L-Quebrachitol extraction varies depending on the plant source and the methodology employed. The following tables summarize quantitative data from various extraction protocols.

Table 1: Extraction Yield of L-Quebrachitol from Various Plant Sources

Plant Source	Extraction Method	Yield	Reference
Hevea brasiliensis (Rubber Latex Serum)	Centrifugation and Crystallization	1.4% (from clone RRII 430)	[6]
Hevea brasiliensis (Skim Natural Rubber Latex)	Solvent Extraction and Crystallization	2-3% (by weight of solid serum)	[7][8]
Hevea brasiliensis (Rubber Latex Serum Solid)	Methanol Extraction and Crystallization	~15 g per 100 g of serum solid	[9]
Hevea brasiliensis (Rubber Factory Wastewater)	Membrane Separation and Crystallization	10 kg per year (lab scale) with 99.20% purity	[10]

Table 2: Physicochemical Properties of L-Quebrachitol

Property	Value	Reference
Melting Point	192–193 °C	[1]
Boiling Point (in vacuum)	~210 °C	[1]
Solubility in Water	38 g/100 g saturated solution (0 °C), 70 g/100 g (100 °C)	[1]
Solubility in Organic Solvents	Soluble in boiling alcohol, acetic acid, and pyridine; Insoluble in ether.	[1]

Experimental Protocols

Protocol 1: Extraction of L-Quebrachitol from Hevea brasiliensis (Rubber) Latex Serum

This protocol is adapted from established methods for recovering L-Quebrachitol from the byproduct of rubber manufacturing.

Materials and Equipment:

• Rubber latex serum

• Ethanol (95%)

• Activated charcoal

• Filter paper

• Rotary evaporator

• Crystallization dishes

• Refrigerator

Procedure:

• Serum Preparation: Obtain fresh rubber latex serum, the aqueous phase remaining after the coagulation of rubber.

• Initial Extraction:

  • To the latex serum, add an equal volume of 95% ethanol.

  • Heat the mixture to just below the boiling point of the solvent.

• Decolorization:

  • While the solution is still hot, add activated charcoal (bone black) to decolorize the extract.

  • Stir the mixture for 30 minutes.

• Filtration:

  • Filter the hot solution through filter paper to remove the charcoal and other solid impurities.

• Concentration:

  • Concentrate the filtrate using a rotary evaporator until the volume is significantly reduced and the solution becomes viscous.

• Crystallization:

  • Transfer the concentrated solution to crystallization dishes.

  • Allow the solution to cool to room temperature and then place it in a refrigerator (4-7°C) to facilitate crystallization. Crystallization may take 24-48 hours.

• Crystal Collection and Purification:

  • Collect the formed crystals by filtration.

  • Wash the crystals with cold ethanol to remove any remaining impurities.

  • For higher purity, the crystals can be recrystallized by dissolving them in a minimal amount of hot distilled water, followed by the addition of ethanol to induce precipitation, and then cooling as before.[9]

Protocol 2: Extraction of L-Quebrachitol from Allophylus edulis (Chal Chal) Twigs

This protocol is based on the maceration technique described for the isolation of L-Quebrachitol from Allophylus edulis.[2][11]

Materials and Equipment:

• Dried and powdered twigs of Allophylus edulis

• Ethanol

• Maceration vessel

• Filter paper

• Microscope

• Washing solvent (e.g., cold ethanol)

Procedure:

• Plant Material Preparation:

  • Collect fresh twigs of Allophylus edulis, dry them in a shaded, well-ventilated area, and grind them into a fine powder.

• Maceration:

  • Soak the powdered plant material in ethanol in a sealed vessel for several days at room temperature, with occasional agitation.

• Filtration:

  • After the maceration period, filter the ethanolic extract to separate the plant debris from the liquid extract.

• Crystallization and Separation:

  • Allow the filtrate to stand undisturbed. White crystals of L-Quebrachitol will spontaneously form.

  • Mechanically separate the visible crystals from the solution. A microscope can be used to aid in the identification and separation of the crystals.

• Washing and Drying:

  • Wash the collected crystals with a small amount of cold ethanol to remove any adhering impurities.

  • Air-dry the purified crystals.

Protocol 3: Extraction and Purification of L-Quebrachitol from Sea Buckthorn (Hippophae rhamnoides) Leaves

This protocol describes a two-step process involving aqueous extraction followed by column chromatography.[5]

Materials and Equipment:

• Dried and powdered sea buckthorn leaves

• Distilled water

• Silica gel for column chromatography

• Beakers and flasks

• Heating mantle or water bath

• Filtration apparatus

• Rotary evaporator

Procedure:

• Aqueous Extraction:

  • Suspend the powdered sea buckthorn leaves in distilled water.

  • Heat the suspension and stir for a defined period to extract the water-soluble components, including L-Quebrachitol.

  • Filter the mixture to remove the solid plant material.

• Concentration:

  • Concentrate the aqueous extract using a rotary evaporator to obtain a crude extract.

• Silica Gel Column Chromatography:

  • Prepare a silica gel column packed with an appropriate solvent system.

  • Load the crude extract onto the column.

  • Elute the column with a suitable solvent gradient to separate L-Quebrachitol from other components.

  • Collect the fractions and monitor for the presence of L-Quebrachitol using appropriate analytical techniques (e.g., TLC, HPLC).

• Final Purification:

  • Combine the fractions containing pure L-Quebrachitol.

  • Evaporate the solvent to obtain the purified L-Quebrachitol.

Visualizations: Workflows and Biological Context

Experimental Workflow for L-Quebrachitol Extraction

Caption: General experimental workflow for the extraction and purification of L-Quebrachitol from plant materials.

Putative Role of L-Quebrachitol in Insulin Signaling

L-Quebrachitol is a precursor to L-chiro-inositol, which is a component of inositol phosphoglycans (IPGs). IPGs are thought to act as second messengers in the insulin signaling cascade, potentially mediating some of insulin's metabolic effects. The diagram below illustrates a simplified, hypothetical pathway.

Caption: Simplified diagram illustrating the potential role of L-Quebrachitol in the insulin signaling pathway via its conversion to L-chiro-inositol.

References

• 1. Quebrachitol: Global Status and Basic Research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. First record of L-quebrachitol in Allophylus edulis (Sapindaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. L-quebrachitol Modulates the Anti-convulsant Effects of Carbamazepine Possibly Through Voltage-gated Sodium Channel Blocking Mechanism in Chicks: In Vivo and In Silico Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sea buckthorn leaf L-quebrachitol extract for improved glucose and lipid metabolism in insulin resistant hepG2 cells :: BioResources [bioresources.cnr.ncsu.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. US5041689A - Method of recovering L-quebrachitol from rubber latex serums - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for the Purification of L-Quebrachitol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the purification of L-Quebrachitol, a naturally occurring cyclitol with significant potential as a starting material for pharmaceutical products.[1][2] The methodologies outlined below are based on established techniques for extraction and purification from natural sources, primarily natural rubber latex serum and associated wastewater.[3][4][5]

Introduction

L-Quebrachitol (2-O-methyl-L-chiro-inositol) is a monomethyl ether of L-inositol found in various plants, including the para rubber tree (Hevea brasiliensis).[1][3] Its optical activity and chemical structure make it a valuable chiral starting material for the synthesis of bioactive molecules and pharmaceutical agents.[2] Achieving high purity of L-Quebrachitol is crucial for its application in drug development and other research areas. The following protocols describe various techniques to isolate and purify L-Quebrachitol to a high degree of homogeneity.

Purification Strategies Overview

Several methods have been successfully employed for the purification of L-Quebrachitol. The choice of method often depends on the starting material, desired scale, and required final purity. The primary techniques include:

• Crystallization: A fundamental and cost-effective method for obtaining pure L-Quebrachitol.

• Solvent Extraction: Used to separate L-Quebrachitol from other components in the latex serum.

• Chromatography: Techniques like silica gel and ion-exchange chromatography are used for removing specific impurities.

• Membrane Filtration: A scalable technology for the initial clarification and concentration of L-Quebrachitol from large volumes of wastewater.[4][5]

Protocol 1: Purification from Natural Rubber Latex Serum by Crystallization and Chromatography

This protocol details a comprehensive method for obtaining substantially pure L-Quebrachitol from natural rubber latex serum, achieving a purity of up to 100%.[3]

1. Serum Extraction and Concentration:

• Extract serum from natural rubber latex using an 80% ethanol-water mixture at room temperature.[3] Alternatively, serum from latex centrifugation can be used.[3]
• Reduce the volume of the serum by approximately 90% by boiling at 80°C for about 30 minutes for a 400 ml starting volume.[3]

2. Deproteination:

• Add an equal volume of 50% acetone to the concentrated serum.
• Keep the mixture overnight at 4°C to precipitate proteins.[3]
• Filter the mixture to remove the precipitated proteins.[3]

3. Initial Purification and Crystallization:

• Evaporate the filtrate completely by heating at 80°C for 30 minutes.[3]
• Dissolve the residue in a minimal amount of acetone (e.g., 3 ml) and pass it through a silica column to remove lipids and related impurities.[3]
• Evaporate the eluate by heating at 50-60°C for 30 minutes.[3]
• Dissolve the residue in a small volume of milliQ water (e.g., 3 ml) and pass it through a mixed bed ion exchange resin.[3]
• Evaporate the second eluate at 70-80°C for 45 minutes.[3]
• Redissolve the residue in 3 ml of milliQ water, warm to 60°C for 2 minutes, and then allow it to cool to room temperature for four hours to crystallize L-Quebrachitol.[3] A cold shock in an ice bath for 15-30 minutes can accelerate crystallization.[3]

Experimental Workflow for Protocol 1

Caption: Workflow for L-Quebrachitol Purification.

Protocol 2: Large-Scale Extraction from Rubber Industry Wastewater using Membrane Filtration

This protocol is suitable for large-scale production and focuses on a cost-effective and environmentally friendly approach using membrane separation technology, achieving a purity of over 99%.[5][6]

1. Pre-treatment and Clarification:

• Coarsely filter the natural rubber industry wastewater to remove solid impurities and obtain a clear liquor.[5]
• Filter the clear liquor through a microfiltration membrane (e.g., 0.04 µm pore size) followed by ultrafiltration membranes (e.g., 5000 Da and then 1000 Da molecular weight cut-off) to remove proteins and other macromolecular impurities.[5]

2. Concentration:

• Concentrate the filtrate using a nanofiltration or reverse osmosis membrane to obtain a concentrated solution of L-Quebrachitol.[5]

3. Decolorization and Final Crystallization:

• Decolorize the concentrated solution using activated carbon or bone charcoal.[5]
• Evaporate and concentrate the solution to a pasty consistency.[5]
• Cool the paste to room temperature and then at 4°C for 12 hours to induce crystallization.[5]
• Collect the crude crystals.

4. Recrystallization for High Purity:

• Purify the crude product by recrystallization. This can be performed three times using distilled water, a mixture of ethanol and water, or a mixture of acetic acid and water to obtain colorless white crystals of L-Quebrachitol.[5]

Experimental Workflow for Protocol 2

Caption: Large-Scale Purification Workflow.

Protocol 3: Methanol Extraction and Purification

This method utilizes methanol for the extraction of L-Quebrachitol from dried rubber latex serum solids.[1]

1. Extraction:

• Concentrate and spray-dry the rubber latex serum to obtain a solid material.[1]
• Dissolve the dry solid in methanol (e.g., 750 ml per 100 g of solid) at a temperature between -20°C and 40°C with stirring.[1]
• Filter the solution to remove insoluble matter.[1]

2. Crystallization:

• Concentrate the filtrate to about one-tenth of its original volume by vacuum distillation at 40°C.[1]
• Leave the concentrated solution overnight at room temperature (10°C to 22°C) to allow for crystallization.[1]
• Filter and collect the crude L-Quebrachitol crystals.[1]

3. Further Purification (Recrystallization):

• Dissolve the crude product in distilled water.
• Decolorize the solution with a small amount of activated carbon and filter.[1]
• Pass the solution through an ion exchange resin.[1]
• Add ethanol to the filtrate until it becomes turbid, indicating the precipitation of L-Quebrachitol.[1]
• Allow the solution to stand overnight in a refrigerator to promote crystal growth.[1]
• Filter and collect the pure L-Quebrachitol.[1]

Logical Relationship for Protocol 3

Caption: Methanol Extraction and Purification Steps.

Data Presentation

Purification Method	Starting Material	Key Reagents/Techniques	Reported Purity	Reported Yield	Reference
Protocol 1	Natural Rubber Latex Serum	Ethanol, Acetone, Silica Column, Ion Exchange, Crystallization	100%	140-160 mg / 100 ml of serum	[3]
Protocol 2	Rubber Industry Wastewater	Membrane Filtration (MF, UF, NF/RO), Activated Carbon, Recrystallization	>99%	42 g from ~40 kg wastewater	[5]
Protocol 3	Dried Rubber Latex Serum	Methanol, Activated Carbon, Ion Exchange, Ethanol Precipitation	High Purity (implied)	~10 g / 100 g of serum solid	[1]

Purity Analysis

The purity of the final L-Quebrachitol product can be assessed using various analytical techniques:

• High-Performance Liquid Chromatography (HPLC): A common method for quantitative analysis.[3][7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Used to confirm the chemical structure and purity.[1][3]

• Fourier-Transform Infrared (FTIR) Spectroscopy: Provides information about the functional groups present.[1][4]

• Mass Spectrometry (MS): To determine the molecular weight and confirm identity.[3][4]

• Differential Scanning Calorimetry (DSC): To determine the melting point, which is an indicator of purity.[1]

A typical HPLC analysis for L-Quebrachitol can be performed on an Alliance HPLC system with a suitable column, using HPLC grade water as the mobile phase at a flow rate of 1.2 ml/min.[3] The retention time for L-Quebrachitol under these conditions was found to be approximately 31.896 minutes.[3]

References

• 1. US5041689A - Method of recovering L-quebrachitol from rubber latex serums - Google Patents [patents.google.com]
• 2. Quebrachitol - Wikipedia [en.wikipedia.org]
• 3. A Process For Obtaining Pure L Quebrachitol From Rubber Latex Serum [quickcompany.in]
• 4. researchgate.net [researchgate.net]
• 5. WO2014107942A1 - Method for large-scale extraction of l-quebrachitol from natural rubber industry waste water - Google Patents [patents.google.com]
• 6. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 7. Analysis of L-Quebrachitol from the waste water of rubber latex serum using hydrophilic interaction chromatography and evaporative light scattering detector method - Beijing Institute of Technology [pure.bit.edu.cn:443]

Application Notes and Protocols for the Quantification of L-Quebrachitol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of L-Quebrachitol, a naturally occurring cyclitol with potential applications in the pharmaceutical and nutraceutical industries. The following protocols for High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD), Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) are designed to offer robust and reliable quantification of L-Quebrachitol in various sample matrices, including natural product extracts and wastewater from rubber production.

Analytical Method Summary

A comparative summary of the performance of different analytical techniques for the quantification of L-Quebrachitol is presented below. This allows for the selection of the most appropriate method based on the specific requirements of the analysis, such as sensitivity, selectivity, and sample throughput.

Analytical Method	Linearity Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Key Advantages	Key Disadvantages
HPLC-ELSD	5 x 10⁻⁵ - 4 g/L[1][2]	8 x 10⁻⁶ g/L[1][2]	~2.4 x 10⁻⁵ g/L (estimated)	Universal detection for non-chromophoric compounds, robust.	Non-linear response may require quadratic calibration, lower sensitivity than MS.
GC-MS	Analyte dependent	Analyte dependent	Analyte dependent	High chromatographic resolution, structural information from mass spectra.	Requires derivatization, potential for multiple derivative peaks.
LC-MS/MS	Analyte dependent	Typically low µg/L to ng/L	Typically low µg/L to ng/L	High sensitivity and selectivity, structural confirmation.	Matrix effects can suppress or enhance signal, higher instrument cost.
qNMR	Wide dynamic range	Typically mg/mL range	Typically mg/mL range	No reference standard of the analyte needed (uses certified internal standard), provides structural information, non-destructive.	Lower sensitivity compared to chromatographic methods, requires high-field NMR.

Experimental Protocols

Sample Preparation: Extraction of L-Quebrachitol from Rubber Latex Serum

A common source of L-Quebrachitol is the serum from natural rubber latex. The following is a general protocol for its extraction and purification.

Materials:

• Natural rubber latex serum

• Ethanol (80% and 95%) or Methanol

• Activated Carbon

• Ion-exchange resin (mixed bed)

• Milli-Q water

• Heater, evaporator, filter paper, and other standard laboratory glassware.

Protocol:

• Coagulation and Serum Collection: The rubber latex is coagulated, and the resulting serum is collected.

• Initial Purification: The collected serum is filtered to remove solid impurities. For further purification, the serum can be passed through microfiltration and ultrafiltration membranes to remove high molecular weight impurities like proteins.[3]

• Solvent Extraction:

  • The serum can be concentrated to a solid or semi-solid form.

  • The resulting material is then extracted with an alcohol such as methanol or ethanol at a temperature ranging from -20°C to 40°C.[4]

• Decolorization: The extract is treated with activated carbon to remove pigments and other colored impurities.

• Ion Exchange Chromatography: The decolorized solution is passed through a mixed-bed ion exchange resin to remove ionic impurities.[5][6]

• Crystallization: The purified solution is concentrated, and ethanol is added to induce crystallization of L-Quebrachitol. The solution is often cooled to facilitate crystal growth.[6]

• Drying: The obtained crystals of L-Quebrachitol are dried and can be used for preparing standard solutions for quantification.

Method 1: HPLC with Evaporative Light Scattering Detection (HPLC-ELSD)

This method is suitable for the quantification of L-Quebrachitol without the need for derivatization, making it a straightforward approach.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Evaporative Light Scattering Detector (ELSD)

• Shiseido PC HILIC column (250 x 4.6 mm) or equivalent HILIC column[1][2]

Reagents:

• Acetonitrile (HPLC grade)

• Ultrapure water

Chromatographic Conditions:

• Mobile Phase: Acetonitrile:Water (60:40, v/v)[1][2]

• Flow Rate: 1.0 mL/min[2]

• Column Temperature: 25°C[2]

• Injection Volume: 10 µL

• ELSD Drift Tube Temperature: 50°C[2]

• Nebulizer Gas (Nitrogen) Flow: 1.5 L/min

Protocol:

• Standard Preparation: Prepare a stock solution of purified L-Quebrachitol in ultrapure water. A series of standard solutions are prepared by diluting the stock solution to cover the desired concentration range (e.g., 5 x 10⁻⁵ to 4 g/L).[1][2]

• Sample Preparation: Dissolve the sample containing L-Quebrachitol in ultrapure water and filter through a 0.22 µm filter.

• Analysis: Inject the standard and sample solutions into the HPLC system.

• Quantification: The peak area of L-Quebrachitol is plotted against the concentration of the standards to construct a calibration curve. The concentration of L-Quebrachitol in the sample is determined from this curve. Due to the nature of the ELSD response, a quadratic calibration curve may be necessary.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high resolution and specificity. Due to the low volatility of L-Quebrachitol, a derivatization step is mandatory.

Instrumentation:

• Gas Chromatograph (GC) with a split/splitless injector

• Mass Spectrometer (MS)

• Capillary column suitable for sugar analysis (e.g., DB-5ms, Rtx-225)

Reagents:

• Pyridine

• Methoxyamine hydrochloride (MeOx)

• N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) or a mixture of trimethylsilylimidazole and trimethylchlorosilane

• Internal Standard (e.g., phenyl-β-D-glucoside)

Protocol:

• Sample and Standard Preparation:

  • An aliquot of the dried sample or standard is placed in a reaction vial.

  • An internal standard solution is added.

  • The mixture is dried under a stream of nitrogen or in a vacuum concentrator.

• Derivatization (Two-step methoximation and silylation):

  • Methoximation: The dried sample/standard is dissolved in a solution of methoxyamine hydrochloride in pyridine. The mixture is incubated (e.g., 90 minutes at 37°C) to protect the carbonyl groups.[7]

  • Silylation: A silylating agent like MSTFA is added, and the mixture is incubated (e.g., 30 minutes at 37°C) to replace active hydrogens with trimethylsilyl (TMS) groups, thereby increasing volatility.[7]

• GC-MS Analysis:

  • Injector Temperature: 250°C

  • Oven Temperature Program: Start at a lower temperature (e.g., 80°C), hold for a few minutes, then ramp up to a final temperature (e.g., 300°C).

  • Carrier Gas: Helium at a constant flow rate.

  • MS Conditions: Operate in electron ionization (EI) mode with a scan range of m/z 50-600.

• Quantification:

  • Identify the characteristic ions of the L-Quebrachitol derivative.

  • Create a calibration curve by plotting the ratio of the peak area of the L-Quebrachitol derivative to the peak area of the internal standard against the concentration of the standards.

  • Determine the concentration of L-Quebrachitol in the samples from the calibration curve.

Method 3: Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS provides high sensitivity and selectivity, making it suitable for the analysis of L-Quebrachitol at low concentrations.

Instrumentation:

• HPLC or UHPLC system

• Mass spectrometer (e.g., Triple Quadrupole or Q-TOF) with an electrospray ionization (ESI) source

• Shodex SC1011 column (8mm ID x 300 mm) or a modern HILIC column[5]

Reagents:

• Acetonitrile (LC-MS grade)

• Ultrapure water (LC-MS grade)

• Formic acid or ammonium acetate (optional, to improve ionization)

Chromatographic and MS Conditions:

• Mobile Phase: A gradient of acetonitrile and water, often with a small amount of additive like formic acid or ammonium acetate.

• Flow Rate: Dependent on the column dimensions (e.g., 1.2 mL/min for the Shodex column).[5]

• Column Temperature: 30°C[5]

• ESI Source: Operated in negative or positive ion mode. For L-Quebrachitol, negative mode may be preferred, looking for the [M-H]⁻ ion at m/z 193.07.[4]

• MS/MS: For quantitative analysis, a triple quadrupole instrument operating in Multiple Reaction Monitoring (MRM) mode is ideal for its high selectivity and sensitivity.

Protocol:

• Standard and Sample Preparation: Similar to the HPLC-ELSD method, prepare solutions in ultrapure water or a suitable solvent and filter before injection.

• Analysis: Inject the solutions into the LC-MS system.

• Quantification: Develop a calibration curve using the peak areas of the MRM transitions for L-Quebrachitol. An internal standard (ideally, a stable isotope-labeled L-Quebrachitol) should be used to correct for matrix effects and instrument variability.

Method 4: Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a primary analytical method that allows for the quantification of a substance without the need for an identical standard of that substance. Quantification is achieved by comparing the integral of a specific resonance of the analyte with that of a certified internal standard.

Instrumentation:

• High-field NMR spectrometer (e.g., 400 MHz or higher)

Reagents:

• Deuterated solvent (e.g., D₂O)

• Certified internal standard (e.g., maleic acid, dimethyl sulfone) that has a resonance signal that does not overlap with the analyte signals.

Protocol:

• Sample Preparation:

  • Accurately weigh the sample containing L-Quebrachitol and the internal standard into a vial.

  • Dissolve the mixture in a precise volume of the deuterated solvent.

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum under quantitative conditions. This includes ensuring a sufficient relaxation delay (D1) of at least 5 times the longest T₁ relaxation time of the signals of interest.

  • Use a 90° pulse angle.

  • Ensure a good signal-to-noise ratio by acquiring a sufficient number of scans.

• Data Processing and Quantification:

  • Process the spectrum (Fourier transform, phase correction, and baseline correction).

  • Integrate a well-resolved signal of L-Quebrachitol and a signal from the internal standard.

  • Calculate the concentration of L-Quebrachitol using the following formula:

  Cₓ = (Iₓ / Iₛₜd) * (Nₛₜd / Nₓ) * (Mₓ / Mₛₜd) * (mₛₜd / V) * Pₛₜd

  Where:

  • Cₓ = Concentration of the analyte

  • Iₓ and Iₛₜd = Integral values of the analyte and the standard

  • Nₓ and Nₛₜd = Number of protons for the respective integrated signals

  • Mₓ and Mₛₜd = Molar masses of the analyte and the standard

  • mₛₜd = Mass of the standard

  • V = Volume of the solvent

  • Pₛₜd = Purity of the standard

Visualization of Experimental Workflows

References

• 1. Quantitative NMR (qNMR) | Pharmacognosy Institute (PHCI) | University of Illinois Chicago [pharmacognosy.pharmacy.uic.edu]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. aimst.edu.my [aimst.edu.my]
• 5. researchgate.net [researchgate.net]
• 6. A Process For Obtaining Pure L Quebrachitol From Rubber Latex Serum [quickcompany.in]
• 7. m.youtube.com [m.youtube.com]

Application Note: Analysis of L-Quebrachitol using High-Performance Liquid Chromatography

Introduction

L-Quebrachitol, a naturally occurring optically active cyclitol, is of significant interest in the pharmaceutical and agricultural industries for its potential as an anti-tumor and anti-diabetic agent. It can be found in various natural sources, including rubber latex serum, Allophylus edulis, Cannabis sativa, and sea buckthorn. Due to its high polarity and lack of a significant UV chromophore, the quantitative analysis of L-Quebrachitol presents a challenge for traditional reversed-phase liquid chromatography (RPLC) methods. This application note describes a robust and sensitive Hydrophilic Interaction Chromatography (HILIC) method coupled with an Evaporative Light Scattering Detector (ELSD) for the determination of L-Quebrachitol.

Chromatographic Conditions

A successful method for the analysis of L-Quebrachitol utilizes a HILIC stationary phase to retain the polar analyte. The separation is achieved using an isocratic mobile phase consisting of acetonitrile and water. Detection is performed by ELSD, which is well-suited for non-volatile analytes like L-Quebrachitol that do not possess a UV-absorbing moiety.

Method Validation

The described HILIC-ELSD method has been shown to provide excellent linearity and a low limit of detection (LOD).[1][2][3] A study utilizing a Shiseido PC HILIC column demonstrated a broad linearity range from 5 x 10⁻⁵ g/L to 4 g/L and an LOD of 8 x 10⁻⁶ g/L.[1][2][3] This sensitivity makes the method suitable for the quantification of L-Quebrachitol in various matrices, including rubber latex wastewater, where a concentration of 2.2 wt% has been reported.[1][2]

Quantitative Data Summary

The following table summarizes the quantitative data from a representative HPLC method for L-Quebrachitol analysis.

Parameter	Value	Reference
Chromatography Mode	Hydrophilic Interaction Chromatography (HILIC)	[1][2][3]
Column	Shiseido PC HILIC (250 x 4.6 mm, 5 µm)	[1][2][3]
Mobile Phase	Acetonitrile:Water (60:40, v/v)	[1][2][3]
Flow Rate	1.0 mL/min	[1]
Column Temperature	25 °C	[1]
Detector	Evaporative Light Scattering Detector (ELSD)	[1][2][3]
ELSD Temperature	50 °C	[1]
Retention Time (t_R)	4.3 min	[1]
Retention Factor (k)	0.92	[1][2][3]
Linearity Range	5 x 10⁻⁵ – 4 g/L	[1][2]
Limit of Detection (LOD)	8 x 10⁻⁶ g/L	[1][2]

Experimental Protocols

Protocol 1: Analysis of L-Quebrachitol in Liquid Samples (e.g., Rubber Latex Serum)

This protocol details the steps for the quantitative analysis of L-Quebrachitol in a liquid matrix using HILIC-ELSD.

1. Materials and Reagents

• L-Quebrachitol standard (≥98% purity)

• Acetonitrile (HPLC grade)

• Deionized water (18.2 MΩ·cm)

• 0.22-µm syringe filters

2. Standard Solution Preparation

• Prepare a stock solution of L-Quebrachitol (e.g., 1 mg/mL) by accurately weighing the standard and dissolving it in deionized water.

• Prepare a series of calibration standards by serial dilution of the stock solution with deionized water to cover the desired concentration range (e.g., 0.01 mg/mL to 1 mg/mL).

3. Sample Preparation

• For liquid samples such as rubber latex wastewater, pass the sample through a 0.22-µm filter to remove particulate matter, proteins, and rubber particles.[1]

• The filtered sample is now ready for injection.

4. HPLC-ELSD System Parameters

• HPLC System: Agilent 1200 series or equivalent

• Column: Shiseido PC HILIC (250 x 4.6 mm, 5 µm)

• Mobile Phase: Acetonitrile:Water (60:40, v/v), isocratic

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 25 °C

• Detector: ELSD

• ELSD Nebulizer Temperature: 50 °C

• ELSD Evaporator Temperature: 50 °C

• Gas Flow Rate: (Consult instrument manual)

5. Data Analysis

• Inject the calibration standards to construct a calibration curve by plotting the peak area versus the concentration of L-Quebrachitol.

• Inject the prepared sample.

• Quantify the amount of L-Quebrachitol in the sample by comparing its peak area to the calibration curve.

Protocol 2: Extraction of L-Quebrachitol from Plant Material

This protocol provides a general procedure for the extraction of L-Quebrachitol from plant tissues.

1. Materials and Reagents

• Plant material (e.g., leaves, twigs)

• 80% Ethanol

• 50% Acetone

• Active carbon (for discoloration, if necessary)

• Filter paper

2. Extraction and Deproteination

• Extract the plant material with 80% ethanol at room temperature.[4] The ratio of plant material to solvent will need to be optimized for the specific sample.

• Filter the extract to remove solid plant debris.

• To deproteinate the extract, add an equal volume of 50% acetone and let it stand overnight at 4 °C.[4]

• Filter the mixture to remove precipitated proteins.[4]

• The resulting clear serum can be concentrated under vacuum if necessary.

3. Optional Discoloration

• If the extract is colored, it can be treated with active carbon to remove pigments.[4]

4. Sample Preparation for HPLC

• The final extract should be filtered through a 0.22-µm syringe filter before injection into the HPLC system.

• Proceed with the HPLC-ELSD analysis as described in Protocol 1.

Visualizations

Caption: Workflow for the HPLC analysis of L-Quebrachitol.

Caption: Chemical relationship of L-Quebrachitol to myo-Inositol.

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Analysis of L-Quebrachitol from the waste water of rubber latex serum using hydrophilic interaction chromatography and evaporative light scattering detector method - Beijing Institute of Technology [pure.bit.edu.cn:443]
• 4. A Process For Obtaining Pure L Quebrachitol From Rubber Latex Serum [quickcompany.in]

L-Quebrachitol: A Versatile Chiral Starting Material in Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

L-Quebrachitol, a naturally occurring, optically active cyclitol (a cyclic polyol), has emerged as a valuable and versatile chiral starting material in the stereoselective synthesis of a wide array of complex molecules. Its rigid cyclic structure, coupled with multiple stereocenters, provides a robust scaffold for the synthesis of natural products, pharmaceuticals, and other biologically active compounds. This document provides detailed application notes and experimental protocols for the use of L-Quebrachitol in key synthetic transformations.

Introduction to L-Quebrachitol

L-Quebrachitol, or 2-O-methyl-L-chiro-inositol, is primarily sourced from the latex of the rubber tree (Hevea brasiliensis) and the bark of the quebracho tree (Aspidosperma quebracho). Its inherent chirality and the presence of multiple hydroxyl groups, which can be selectively protected and functionalized, make it an attractive building block in asymmetric synthesis. The strategic manipulation of these hydroxyl groups allows for the introduction of various functionalities with high stereocontrol, paving the way for the synthesis of enantiomerically pure target molecules.

Key Synthetic Applications and Protocols

The utility of L-Quebrachitol as a chiral precursor is demonstrated in a variety of synthetic applications, including the synthesis of bioactive molecules such as α-glycosidase inhibitors and antiplatelet agents, as well as in the total synthesis of complex natural products.

Synthesis of α-Glucosidase Inhibitors

Derivatives of L-Quebrachitol have shown significant potential as α-glucosidase inhibitors, which are important therapeutic agents for the management of type 2 diabetes. The general synthetic strategy involves a three-step process: protection of the diol functionalities, etherification of the remaining free hydroxyl group, and subsequent deprotection.

Caption: Synthetic workflow for L-Quebrachitol-based α-glucosidase inhibitors.

This protocol describes the protection of the vicinal diols of L-Quebrachitol using 2,2-dimethoxypropane to form an acetonide, a common strategy to selectively block reactive sites.

Materials:

• L-Quebrachitol

• 2,2-dimethoxypropane

• p-toluenesulfonic acid (catalytic amount)

• Anhydrous acetone

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Rotary evaporator

• Magnetic stirrer and stir bar

Procedure:

• Dissolve L-Quebrachitol in anhydrous acetone in a round-bottom flask equipped with a magnetic stir bar.

• Add 2,2-dimethoxypropane to the solution.

• Add a catalytic amount of p-toluenesulfonic acid to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Remove the acetone under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the protected L-Quebrachitol.

This protocol details the etherification of the remaining free hydroxyl group on the protected L-Quebrachitol via a Williamson ether synthesis.

Materials:

• Acetonide-protected L-Quebrachitol

• Appropriate halogenated hydrocarbon (e.g., alkyl bromide, benzyl bromide)

• Strong base (e.g., sodium hydride)

• Anhydrous polar aprotic solvent (e.g., dimethylformamide - DMF)

• Water

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve the acetonide-protected L-Quebrachitol in anhydrous DMF in a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution in an ice bath and add sodium hydride portion-wise.

• Allow the mixture to stir at 0°C for 30 minutes.

• Add the halogenated hydrocarbon dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates the consumption of the starting material.

• Carefully quench the reaction by the slow addition of water.

• Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired ether derivative.

This protocol describes the removal of the acetonide protecting group to yield the final L-Quebrachitol ether derivative.

Materials:

• Protected L-Quebrachitol ether derivative

• Trifluoroacetic acid (TFA)

• Water

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• Dissolve the protected L-Quebrachitol ether derivative in a mixture of TFA and water.

• Stir the reaction at room temperature and monitor by TLC.

• Once the reaction is complete, carefully neutralize the mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with DCM.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate in vacuo to afford the final deprotected product.

The synthesized L-Quebrachitol derivatives have been evaluated for their α-glucosidase inhibitory activity. The results are summarized in the table below, with acarbose used as a positive control.

Compound	R-group	IC₅₀ (µM)[1]
3a	-CH₃	15.4 ± 1.2
3b	-CH₂CH₃	12.8 ± 0.9
3c	-CH₂Ph	9.5 ± 0.7
Acarbose	-	750.2 ± 15.3

Synthesis of Antiplatelet Agents

L-Quebrachitol derivatives have also been investigated for their potential as antiplatelet agents. A key step in the synthesis of these compounds is the esterification of a protected L-Quebrachitol with various carboxylic acids.

Caption: Key esterification step in the synthesis of antiplatelet agents.

This protocol outlines the esterification of the hydroxyl group of protected L-Quebrachitol with a carboxylic acid using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) as a coupling agent and 4-dimethylaminopyridine (DMAP) as a catalyst.

Materials:

• Protected L-Quebrachitol

• Carboxylic acid of choice

• EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• DMAP (4-dimethylaminopyridine)

• Anhydrous dichloromethane (DCM)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a solution of the protected L-Quebrachitol and the carboxylic acid in anhydrous DCM, add EDCI and DMAP at 0°C.

• Allow the reaction mixture to warm to room temperature and stir until the reaction is complete as monitored by TLC.

• Wash the reaction mixture sequentially with 1 M HCl, saturated aqueous NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired ester.

The antiplatelet activity of synthesized L-Quebrachitol derivatives was evaluated, and the results are presented below.

Compound	Substituent	Inhibition of ADP-induced Platelet Aggregation (%)[2]
4a	-CO-Ph	65.2 ± 5.1
4b	-CO-CH₂Ph	72.8 ± 6.3
Aspirin	-	85.4 ± 4.7

Total Synthesis of Natural Products

L-Quebrachitol has proven to be an invaluable chiral starting material in the total synthesis of complex natural products, such as (-)-oudemansin X and Bengamide B. These syntheses showcase the power of using a readily available chiral scaffold to construct intricate molecular architectures with high stereochemical control. The total synthesis of these molecules involves multiple steps and complex chemical transformations that are beyond the scope of a single protocol but highlight the strategic importance of L-Quebrachitol in advanced organic synthesis. For instance, the synthesis of Bengamide B from L-quebrachitol involves a key palladium-catalyzed azidation to introduce a nitrogen functionality stereoselectively.

Conclusion

L-Quebrachitol stands out as a powerful and versatile chiral building block in modern organic synthesis. Its rich stereochemistry and the differential reactivity of its hydroxyl groups allow for the development of elegant and efficient synthetic routes to a diverse range of valuable molecules. The protocols and data presented here provide a foundation for researchers to explore and exploit the full potential of L-Quebrachitol in their synthetic endeavors, from the development of novel therapeutic agents to the total synthesis of complex natural products.

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. Synthesis and evaluation of L-quebrachitol derivatives against platelet aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of L-chiro-Inositol from L-Quebrachitol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of L-chiro-inositol, a molecule of significant interest in drug development, from the readily available natural product L-Quebrachitol. The synthesis primarily involves the demethylation of L-Quebrachitol. This guide outlines two effective demethylation methods using hydrobromic acid and boron tribromide, respectively. It includes comprehensive, step-by-step experimental procedures, data presentation in tabular format for clarity, and visualizations of the chemical pathway and experimental workflows to aid in comprehension and reproducibility.

Introduction

L-chiro-inositol is a naturally occurring stereoisomer of inositol. It is a component of phosphoglycan mediators of insulin action and has shown potential in the treatment of conditions such as polycystic ovary syndrome (PCOS) and insulin resistance. L-Quebrachitol (2-O-methyl-L-chiro-inositol) is a naturally occurring methyl ether of L-chiro-inositol, which can be extracted in significant quantities from sources like the serum of natural rubber latex.[1] This makes L-Quebrachitol an economically viable starting material for the synthesis of L-chiro-inositol. The core of this transformation lies in the selective cleavage of the methyl ether bond without affecting the hydroxyl groups of the cyclitol ring.

Chemical Transformation

The overall chemical transformation is the demethylation of L-Quebrachitol to yield L-chiro-inositol.

References

• 1. researchportal.bath.ac.uk [researchportal.bath.ac.uk]

Application Notes and Protocols for Testing the Anti-Diabetic Effects of L-Quebrachitol

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Quebrachitol, a naturally occurring methyl-inositol, has garnered significant interest for its potential therapeutic properties, including its anti-diabetic effects. Structurally similar to inositol, L-Quebrachitol is hypothesized to influence insulin signaling pathways, thereby modulating glucose metabolism.[1] This document provides a comprehensive set of protocols for researchers to investigate and quantify the anti-diabetic efficacy of L-Quebrachitol, encompassing both in vitro and in vivo methodologies. The provided protocols are based on established methods in diabetes research and are intended to serve as a detailed guide for screening and mechanistic studies.

Data Presentation

The following tables summarize key quantitative data points to assess the anti-diabetic effects of L-Quebrachitol. Due to the limited availability of public data on pure L-Quebrachitol, some data presented below are from studies on extracts enriched with L-Quebrachitol or from similar inositol-like compounds for illustrative purposes. Researchers are encouraged to generate specific data for their L-Quebrachitol samples.

Table 1: In Vitro Anti-Diabetic Activities of L-Quebrachitol (Example Data)

Assay	Cell Line	L-Quebrachitol Concentration	Positive Control	Result	Reference
α-Amylase Inhibition	-	IC50: [Data Not Available]	Acarbose (IC50: ~5.19 mg/mL)	[To be determined]	[2]
α-Glucosidase Inhibition	-	IC50: [Data Not Available]	Acarbose (IC50: ~0.85 mg/mL)	[To be determined]	[2]
Glucose Uptake	L6 Myotubes	1 mM	Insulin (100 nM)	~50% increase over control	[3] (Data for D-pinitol)
Insulin Secretion	INS-1 Cells	[Data Not Available]	Glibenclamide	[To be determined]
GLUT4 Translocation	L6 Myotubes	1 mM	Insulin	Significant increase in plasma membrane GLUT4	[3] (Data for D-pinitol)
Akt Phosphorylation	[Cell Line]	[Concentration]	Insulin	[Fold Change vs. Control]

Table 2: In Vivo Anti-Diabetic Effects of L-Quebrachitol in a Diabetic Animal Model (Example Data)

Parameter	Animal Model	Treatment Group	Control Group	Result	Reference
Fasting Blood Glucose	db/db mice	Sea buckthorn juice enriched with L-Quebrachitol	Untreated db/db mice	Significant reduction	[4]
Oral Glucose Tolerance Test (OGTT) - AUC	db/db mice	Sea buckthorn juice enriched with L-Quebrachitol	Untreated db/db mice	Significant improvement in glucose tolerance	[4]
Insulin Tolerance Test (ITT)	[Animal Model]	L-Quebrachitol	[Control]	[To be determined]
Plasma Insulin Levels	db/db mice	Sea buckthorn juice enriched with L-Quebrachitol	Untreated db/db mice	Increased fasting insulin	[4]

Experimental Protocols

In Vitro Assays

These assays are crucial for identifying compounds that can delay carbohydrate digestion and absorption.

Principle: The inhibitory activity is determined by measuring the effect of L-Quebrachitol on the enzymatic activity of α-amylase and α-glucosidase, which break down starch and disaccharides, respectively.

Protocol for α-Amylase Inhibition:

• Prepare a reaction mixture containing phosphate buffer (pH 6.9), α-amylase solution, and various concentrations of L-Quebrachitol or the positive control, Acarbose.

• Pre-incubate the mixture at 37°C for 10 minutes.

• Initiate the reaction by adding a starch solution.

• Incubate at 37°C for 15 minutes.

• Stop the reaction by adding dinitrosalicylic acid (DNS) reagent.

• Heat the mixture in a boiling water bath for 5 minutes.

• After cooling, dilute the mixture with distilled water and measure the absorbance at 540 nm.

• Calculate the percentage of inhibition and the IC50 value.

Protocol for α-Glucosidase Inhibition:

• Prepare a reaction mixture containing phosphate buffer (pH 6.8), α-glucosidase solution, and various concentrations of L-Quebrachitol or Acarbose.

• Pre-incubate the mixture at 37°C for 10 minutes.

• Add p-nitrophenyl-α-D-glucopyranoside (pNPG) as a substrate to start the reaction.

• Incubate at 37°C for 20 minutes.

• Stop the reaction by adding sodium carbonate (Na2CO3).

• Measure the absorbance at 405 nm.

• Calculate the percentage of inhibition and the IC50 value.[2][5][6][7][8][9]

This assay measures the ability of a compound to stimulate glucose transport into muscle cells, a key target for anti-diabetic drugs.

Principle: Differentiated L6 muscle cells (myotubes) are treated with L-Quebrachitol, and the uptake of a radiolabeled glucose analog, such as 2-deoxy-D-[³H]glucose, is measured.

Protocol:

• Seed L6 myoblasts in a multi-well plate and differentiate them into myotubes by growing them in a low-serum medium.

• Starve the myotubes in a serum-free medium for 3-4 hours.

• Wash the cells with Krebs-Ringer-HEPES (KRH) buffer.

• Treat the cells with various concentrations of L-Quebrachitol or insulin (positive control) for 30 minutes at 37°C.

• Add 2-deoxy-D-[³H]glucose and incubate for 10 minutes.

• Stop the uptake by washing the cells with ice-cold KRH buffer.

• Lyse the cells with a lysis buffer (e.g., 0.1% SDS).

• Measure the radioactivity in the cell lysates using a scintillation counter.

• Normalize the glucose uptake to the protein concentration in each well.

• Express the results as a percentage of the control (untreated cells).[3][10][11][12]

This assay assesses the potential of L-Quebrachitol to stimulate insulin secretion from pancreatic β-cells.

Principle: The amount of insulin released from INS-1 pancreatic β-cells into the culture medium is quantified after treatment with L-Quebrachitol.

Protocol:

• Culture INS-1 cells in a multi-well plate.

• Wash the cells with a glucose-free Krebs-Ringer bicarbonate buffer (KRBH) and pre-incubate in the same buffer for 1 hour at 37°C.

• Replace the buffer with KRBH containing a basal glucose concentration (e.g., 2.5 mM) and various concentrations of L-Quebrachitol or a known secretagogue like glibenclamide (positive control).

• For glucose-stimulated insulin secretion (GSIS), use a high glucose concentration (e.g., 16.7 mM) in the presence of L-Quebrachitol.

• Incubate for 1-2 hours at 37°C.

• Collect the supernatant (medium).

• Measure the insulin concentration in the supernatant using an ELISA kit.

• Normalize the insulin secretion to the total protein content or cell number.

This assay visualizes and quantifies the movement of the glucose transporter 4 (GLUT4) from intracellular vesicles to the plasma membrane, a critical step in insulin-stimulated glucose uptake.

Principle: Immunofluorescence microscopy is used to detect GLUT4 at the plasma membrane of insulin-sensitive cells (e.g., L6 myotubes or 3T3-L1 adipocytes) after treatment with L-Quebrachitol.

Protocol:

• Culture L6 myoblasts or 3T3-L1 preadipocytes on coverslips and differentiate them into myotubes or adipocytes.

• Serum-starve the cells for 3-4 hours.

• Treat the cells with L-Quebrachitol or insulin for 30 minutes at 37°C.

• Fix the cells with paraformaldehyde.

• Without permeabilizing the cells, incubate with a primary antibody against an extracellular epitope of GLUT4.

• Wash and incubate with a fluorescently labeled secondary antibody.

• Mount the coverslips on microscope slides.

• Visualize and quantify the fluorescence intensity at the plasma membrane using a fluorescence microscope. An increase in fluorescence indicates GLUT4 translocation.[13][14][15][16]

In Vivo Assays

A common model is the high-fat diet (HFD) and low-dose streptozotocin (STZ)-induced diabetic rat or mouse model.

Protocol:

• Feed animals a high-fat diet for 4-8 weeks to induce insulin resistance.

• Administer a single low dose of streptozotocin (e.g., 35-40 mg/kg, intraperitoneally) to induce partial β-cell dysfunction.

• Monitor fasting blood glucose levels. Animals with fasting blood glucose above a certain threshold (e.g., >200 mg/dL) are considered diabetic.[17]

Principle: This test evaluates the body's ability to clear a glucose load from the bloodstream.

Protocol:

• Fast the diabetic animals overnight (8-12 hours).

• Administer L-Quebrachitol or a vehicle control orally.

• After a specific time (e.g., 30 minutes), administer a glucose solution orally (e.g., 2 g/kg body weight).

• Collect blood samples from the tail vein at 0, 15, 30, 60, 90, and 120 minutes after the glucose load.

• Measure blood glucose levels at each time point.

• Plot the blood glucose concentration over time and calculate the Area Under the Curve (AUC) to assess glucose tolerance. A lower AUC indicates improved glucose tolerance.[18][19][20][21][22]

Principle: This test assesses the peripheral insulin sensitivity.

Protocol:

• Fast the diabetic animals for a shorter period (e.g., 4-6 hours).

• Administer L-Quebrachitol or a vehicle control.

• After a specific time, administer insulin intraperitoneally (e.g., 0.75 U/kg body weight).

• Collect blood samples at 0, 15, 30, 45, and 60 minutes after insulin injection.

• Measure blood glucose levels.

• Plot the percentage of initial blood glucose over time. A faster and more significant drop in blood glucose indicates improved insulin sensitivity.[18][20]

Signaling Pathway and Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the key signaling pathway and experimental workflows described in this document.

Caption: Insulin signaling pathway leading to GLUT4 translocation and glucose uptake.

Caption: Workflow for in vitro screening of L-Quebrachitol's anti-diabetic effects.

Caption: Workflow for in vivo evaluation of L-Quebrachitol's anti-diabetic effects.

References

• 1. Isolation and characterisation of L-quebrachitol from rubber factory wastewater | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Rat L6 myotubes as an in vitro model system to study GLUT4-dependent glucose uptake stimulated by inositol derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Chemical Characterization, α-Glucosidase, α-Amylase and Lipase Inhibitory Properties of the Australian Honey Bee Propolis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In Vitro α-Glucosidase and α-Amylase Inhibition, Cytotoxicity and Free Radical Scavenging Profiling of the 6-Halogeno and Mixed 6,8-Dihalogenated 2-Aryl-4-methyl-1,2-dihydroquinazoline 3-Oxides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Antidiabetic Potential of Novel 1,3,5-Trisubstituted-2-Thioxoimidazloidin-4-One Analogues: Insights into α-Glucosidase, α-Amylase, and Antioxidant Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Rat L6 myotubes as an in vitro model system to study GLUT4-dependent glucose uptake stimulated by inositol derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Glutamate increases glucose uptake in L6 myotubes in a concentration- and time-dependent manner that is mediated by AMPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. japer.in [japer.in]
• 13. Quantitative measurement of GLUT4 translocation to the plasma membrane by flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Visualization and quantitation of GLUT4 translocation in human skeletal muscle following glucose ingestion and exercise - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Real time qualitative and quantitative GLUT4 translocation assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Visualization and quantitation of GLUT4 translocation in human skeletal muscle following glucose ingestion and exercise - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Herbal constituent sequoyitol improves hyperglycemia and glucose intolerance by targeting hepatocytes, adipocytes, and β-cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Maitake (Grifola frondosa) improve glucose tolerance of experimental diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Osteocalcin improves glucose tolerance, insulin sensitivity and secretion in older male mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Holdemanella biformis improves glucose tolerance and regulates GLP-1 signaling in obese mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Exenatide improves glucocorticoid-induced glucose intolerance in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

L-Quebrachitol: Application Notes and Protocols for Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Quebrachitol, a naturally occurring optically active cyclitol (2-O-methyl-L-inositol), has emerged as a molecule of significant interest in medicinal chemistry.[1][2] Originally isolated from the bark of Aspidosperma quebracho, it is also found in various other plants, including rubber trees (Hevea brasiliensis), sea buckthorn, and Cannabis sativa.[2][3] Its unique chiral structure and diverse biological activities make it a valuable starting material for the synthesis of novel therapeutic agents and a promising bioactive compound in its own right.[1][3][4] This document provides detailed application notes and experimental protocols relevant to the exploration of L-Quebrachitol in drug discovery and development.

Applications in Medicinal Chemistry

L-Quebrachitol exhibits a wide spectrum of pharmacological activities, including anti-diabetic, anti-cancer, neuroprotective, anti-inflammatory, and anti-platelet aggregation effects.[5][6] Furthermore, its chiral scaffold is a versatile building block for the synthesis of complex natural products and their analogs.[7][8]

Anti-Diabetic Applications

L-Quebrachitol and its derivatives have shown potential in the management of diabetes through the inhibition of key carbohydrate-metabolizing enzymes.

Mechanism of Action: One of the primary anti-diabetic mechanisms of L-Quebrachitol derivatives is the inhibition of α-glucosidase and α-amylase.[9] These enzymes are responsible for the breakdown of complex carbohydrates into absorbable monosaccharides in the gut. By inhibiting these enzymes, L-Quebrachitol derivatives can delay glucose absorption and help manage postprandial hyperglycemia.[9]

Quantitative Data: α-Glucosidase Inhibition by L-Quebrachitol Derivatives

Compound	IC50 (mmol/L)	Reference Compound	IC50 (mmol/L)
3i	0.46 ± 0.14	Acarbose	10.43 ± 2.12
3b	Stronger than Acarbose	Acarbose	10.43 ± 2.12
3c	Stronger than Acarbose	Acarbose	10.43 ± 2.12
3e	Stronger than Acarbose	Acarbose	10.43 ± 2.12
3h	Stronger than Acarbose	Acarbose	10.43 ± 2.12
3j	Stronger than Acarbose	Acarbose	10.43 ± 2.12
3l	Stronger than Acarbose	Acarbose	10.43 ± 2.12
6b	Stronger than Acarbose	Acarbose	10.43 ± 2.12

Data synthesized from a study on novel L-Quebrachitol derivatives.[9]

Experimental Protocol: In Vitro α-Glucosidase Inhibition Assay

This protocol is adapted for the screening of L-Quebrachitol and its derivatives.

Materials:

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG)

• L-Quebrachitol or its derivatives

• Acarbose (positive control)

• 50 mM Phosphate buffer (pH 6.8)

• 1 M Sodium carbonate (Na₂CO₃)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a solution of α-glucosidase (e.g., 0.2 U/mL) in phosphate buffer.

• Prepare various concentrations of the test compounds (L-Quebrachitol derivatives) and acarbose in the buffer.

• In a 96-well plate, add 20 µL of the test compound solution to each well.

• Add 20 µL of the α-glucosidase solution to each well and incubate the plate at 37°C for 15 minutes.

• Initiate the reaction by adding 20 µL of pNPG solution (e.g., 1 mM) to each well.

• Incubate the plate at 37°C for a further 20 minutes.

• Stop the reaction by adding 80 µL of 1 M Na₂CO₃ solution.

• Measure the absorbance at 405 nm using a microplate reader.

• The percentage of inhibition is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

• The IC50 value is determined by plotting the percentage of inhibition against the concentration of the inhibitor.

Anti-Cancer Applications

L-Quebrachitol has demonstrated cytotoxic effects against certain cancer cell lines.

Mechanism of Action: The precise anti-cancer mechanism of L-Quebrachitol is not fully elucidated but is thought to involve the induction of apoptosis. Its derivatives have shown cytotoxic effects against various cancer cell lines.

Quantitative Data: Cytotoxicity of L-Quebrachitol Derivatives

Cell Line	Compound	IC50 (µM)
HTB-26 (Breast Cancer)	1	10 - 50
PC-3 (Prostate Cancer)	1	10 - 50
HepG2 (Hepatocellular Carcinoma)	1	10 - 50
HCT116 (Colorectal Cancer)	1	22.4
HTB-26 (Breast Cancer)	2	10 - 50
PC-3 (Prostate Cancer)	2	10 - 50
HepG2 (Hepatocellular Carcinoma)	2	10 - 50
HCT116 (Colorectal Cancer)	2	0.34

Data is for novel oleoyl hybrids of natural antioxidants, where L-Quebrachitol can be a core structure for similar derivatives.[1]

Experimental Protocol: MTT Cell Viability Assay

This protocol describes the assessment of the cytotoxic effects of L-Quebrachitol on the HepG2 human hepatocellular carcinoma cell line.

Materials:

• HepG2 cells

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• L-Quebrachitol

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT)

• Dimethyl sulfoxide (DMSO)

• 96-well cell culture plates

• CO₂ incubator

• Microplate reader

Procedure:

• Seed HepG2 cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• After 24 hours, replace the medium with fresh medium containing various concentrations of L-Quebrachitol (e.g., 0.1 to 100 µg/mL). Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubate the cells for 24, 48, or 72 hours.

• After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value.

Neuroprotective Applications

L-Quebrachitol has shown protective effects against neurotoxicity, suggesting its potential in the management of neurodegenerative diseases.

Mechanism of Action: L-Quebrachitol exerts its neuroprotective effects, at least in part, through its antioxidant and free radical scavenging properties.[10][11] It has been shown to protect neuronal cells from oxidative stress-induced cell death.[10][11]

Quantitative Data: Neuroprotective Effect of L-Quebrachitol

Model	Treatment	Concentration/Dose	Effect
6-OHDA-induced cytotoxicity in rat fetal mesencephalic cells	L-Quebrachitol	0.1 - 100 µg/mL	Concentration-dependent protection against cell death.[10][11]
PTZ-induced convulsions in chicks	L-Quebrachitol	1, 5, and 10 mg/kg (oral)	Dose-dependent delay in seizure onset and reduction in frequency and duration.[6][12]

Experimental Protocol: 6-OHDA-Induced Neurotoxicity Assay

This protocol outlines a method to evaluate the neuroprotective effect of L-Quebrachitol against 6-hydroxydopamine (6-OHDA)-induced toxicity in a neuronal cell line (e.g., PC12 or SH-SY5Y).

Materials:

• Neuronal cell line (e.g., PC12)

• Cell culture medium (e.g., RPMI-1640 with 10% horse serum and 5% FBS)

• L-Quebrachitol

• 6-hydroxydopamine (6-OHDA)

• MTT solution

• 96-well plates

• CO₂ incubator

• Microplate reader

Procedure:

• Seed PC12 cells in 96-well plates at an appropriate density.

• After 24 hours, pre-treat the cells with various concentrations of L-Quebrachitol for 1-2 hours.

• Induce neurotoxicity by adding 6-OHDA (e.g., 50-100 µM) to the wells (except for the control group).

• Incubate the cells for another 24 hours.

• Assess cell viability using the MTT assay as described in section 1.2.

• An increase in cell viability in the L-Quebrachitol treated groups compared to the 6-OHDA only group indicates a neuroprotective effect.

Signaling Pathway Involvement

L-Quebrachitol has been shown to modulate several key signaling pathways, which likely underlies its diverse biological activities.

Wnt/β-catenin and MAPK Signaling

In the context of bone metabolism, L-Quebrachitol promotes osteoblastogenesis by upregulating the Wnt/β-catenin and MAPK (ERK, JNK, p38α) signaling pathways.[13]

Diagram: L-Quebrachitol's Effect on Osteoblastogenesis Signaling

Caption: L-Quebrachitol activates MAPK and Wnt/β-catenin pathways.

NF-κB Signaling

L-Quebrachitol has demonstrated anti-inflammatory effects by inhibiting the NF-κB signaling pathway.[13] Specifically, it has been shown to downregulate the receptor activator of nuclear factor-κB ligand (RANKL).[14]

Diagram: L-Quebrachitol's Anti-inflammatory Mechanism

Caption: L-Quebrachitol inhibits the NF-κB signaling pathway.

L-Quebrachitol as a Chiral Precursor

One of the most significant applications of L-Quebrachitol in medicinal chemistry is its use as a chiral starting material for the synthesis of other biologically active molecules. Its rigid cyclic structure and multiple stereocenters make it an ideal scaffold for asymmetric synthesis.

Workflow: Synthesis of Bioactive Molecules from L-Quebrachitol

Caption: General workflow for synthesizing bioactive molecules from L-Quebrachitol.

Experimental Protocol: General Procedure for Derivatization of L-Quebrachitol

This protocol provides a general outline for the synthesis of L-Quebrachitol derivatives, which can be adapted based on the desired final compound.

Materials:

• L-Quebrachitol

• Anhydrous solvents (e.g., DMF, DCM, THF)

• Protecting group reagents (e.g., 2,2-dimethoxypropane, TBDMSCl)

• Reagents for functional group modification (e.g., alkyl halides, acyl chlorides)

• Deprotection reagents (e.g., TFA, TBAF)

• Inert atmosphere setup (e.g., nitrogen or argon)

• Standard laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

• Protection: Dissolve L-Quebrachitol in an appropriate anhydrous solvent under an inert atmosphere. Add the protecting group reagent and a catalyst (if required). Stir the reaction at a suitable temperature until completion (monitored by TLC). Work up the reaction and purify the protected L-Quebrachitol.

• Modification: Dissolve the protected L-Quebrachitol in an anhydrous solvent. Add the desired reagent to introduce the new functional group (e.g., Williamson ether synthesis with an alkyl halide and a base). Monitor the reaction by TLC. Upon completion, perform an aqueous workup and purify the product by column chromatography.

• Deprotection: Dissolve the modified, protected L-Quebrachitol in a suitable solvent. Add the deprotection reagent and stir until the reaction is complete (monitored by TLC). Quench the reaction, remove the solvent under reduced pressure, and purify the final derivative.

• Characterization: Confirm the structure of the synthesized derivative using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Conclusion

L-Quebrachitol is a multifaceted natural product with considerable potential in medicinal chemistry. Its inherent biological activities against a range of diseases, coupled with its utility as a chiral building block, make it a valuable tool for drug discovery and development. The protocols and data presented in these application notes are intended to serve as a guide for researchers to explore and unlock the full therapeutic potential of L-Quebrachitol and its derivatives. Further investigation into its mechanisms of action and the synthesis of novel analogs is warranted to develop new and effective therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Natural products targeting the MAPK-signaling pathway in cancer: overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tripod.nih.gov [tripod.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. reframeDB [reframedb.org]
• 6. L-quebrachitol Modulates the Anti-convulsant Effects of Carbamazepine Possibly Through Voltage-gated Sodium Channel Blocking Mechanism in Chicks: In Vivo and In Silico Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quebrachitol: Global Status and Basic Research - PMC [pmc.ncbi.nlm.nih.gov]
• 8. japsonline.com [japsonline.com]
• 9. tandfonline.com [tandfonline.com]
• 10. Quebrachitol (2-O-methyl-L-inositol) attenuates 6-hydroxydopamine-induced cytotoxicity in rat fetal mesencephalic cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. preprints.org [preprints.org]
• 14. NF-κB Signaling | NF-kappaB Pathway [selleckchem.com]

Technical Notes & Optimization

Technical Support Center: L-Quebrachitol Extraction from Natural Sources

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges during the extraction of L-Quebrachitol from natural sources.

Frequently Asked Questions (FAQs)

Q1: What are the primary natural sources for L-Quebrachitol extraction?

A1: L-Quebrachitol is predominantly found in the latex of the rubber tree, Hevea brasiliensis, and is often extracted from the serum or wastewater generated during rubber processing.[1][2][3][4][5] Other reported natural sources include quebracho barks, Allophylus edulis (Chal chal), and maple sap.[1][4][6][7]

Q2: What are the main challenges in commercializing L-Quebrachitol extraction?

A2: The primary obstacles to the commercialization of L-Quebrachitol are the high recovery costs and the complex organic synthesis steps required when using it as a starting material for active pharmaceutical ingredients.[8] Low yields and the need for extensive purification to remove co-extracted impurities also contribute to the cost.[1][2]

Q3: Which solvents are most effective for L-Quebrachitol extraction?

A3: Alcohols that are miscible with water are generally used for L-Quebrachitol extraction.[9] Methanol and ethanol are the most commonly employed solvents.[2][3][10] Methanol has been shown to be particularly effective for extracting L-Quebrachitol from dried rubber latex serum.[2] The choice of solvent can significantly impact the extraction efficiency and the purity of the final product.[2][11]

Q4: What analytical techniques are used to identify and quantify L-Quebrachitol?

A4: L-Quebrachitol is identified and quantified using various analytical methods, including:

• High-Performance Liquid Chromatography (HPLC) with an Evaporative Light Scattering Detector (ELSD).[12][13]

• Gas Chromatography (GC).[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H-NMR).[2][4][6]

• Infrared (IR) Spectrometry.[2][4][11]

• Mass Spectrometry (MS).[1][4][6]

• Differential Scanning Calorimetry (DSC) to determine the melting point.[2]

• X-Ray Diffraction.[2]

Troubleshooting Guide

Issue 1: Low Yield of Extracted L-Quebrachitol

Q: My L-Quebrachitol yield is significantly lower than expected. What are the potential causes and how can I improve it?

A: Low yields can be attributed to several factors, from the source material to the extraction parameters. Here are some troubleshooting steps:

• Source Material Variability: The concentration of L-Quebrachitol can vary between different clones of Hevea brasiliensis and can be affected by the method of serum preparation.[14] If possible, screen different sources or clones. The highest recovery has been reported from serum obtained by latex centrifugation.[14]

• Inefficient Extraction Solvent: The choice of solvent is critical. While both methanol and ethanol are effective, methanol has been reported to yield around 15g of crude L-Quebrachitol per 100g of serum solid.[2] For dried serum, using a hot alcoholic solvent can improve extraction.[9]

• Suboptimal Extraction Temperature: Extraction temperature influences yield. For methanol extraction from a dry serum solid, a temperature range of -20°C to 40°C is recommended.[2] An optimization study using a Box-Behnken design found that for an ethanol/acetone system, a higher temperature of 80°C gave the highest yield.[11] However, high temperatures can also lead to the extraction of impurities.[2]

• Inadequate Purification and Loss During Crystallization: Significant amounts of L-Quebrachitol can be lost during purification and crystallization steps. Optimizing the recrystallization solvent and temperature is crucial. Ethanol is often used for recrystallization at low temperatures.[3][10]

Issue 2: High Levels of Impurities in the Final Product

Q: My purified L-Quebrachitol is contaminated with other compounds. How can I improve its purity?

A: Purity is a common challenge due to the complex nature of the source material, which contains proteins, lipids, and other saccharides.[1][2] Here are some purification strategies:

• Deproteination: Before solvent extraction, it is crucial to remove proteins. This can be achieved by overnight precipitation with acetone at 4°C.[1]

• Column Chromatography: Silica gel column chromatography can be used to remove lipid-related impurities.[1]

• Ion Exchange Resins: To remove inorganic ions and other charged impurities, passing the aqueous solution of L-Quebrachitol through a suitable ion exchange resin is effective.[1][2]

• Activated Carbon Treatment: Decoloration of the L-Quebrachitol solution can be achieved by treatment with activated carbon.[2]

• Membrane Filtration: A multi-step membrane filtration process involving microfiltration (MF), ultrafiltration (UF), and nanofiltration (NF) has been shown to effectively remove the majority of organic impurities and concentrate the L-Quebrachitol, achieving a purity of 99.20%.[4][5][15]

Quantitative Data on L-Quebrachitol Extraction

Source Material	Extraction Method	Solvent(s)	Reported Yield	Purity	Reference
Natural Rubber Latex Serum	Solvent Extraction, Column Chromatography, Ion Exchange	80% Ethanol, Acetone	140-160 mg / 100 ml of serum	100%	[1]
Dried Rubber Latex Serum	Solvent Extraction	Methanol	~15 g / 100 g of serum solid (crude)	Not specified	[2]
Skim Natural Rubber Latex	Solvent Extraction & Recrystallization	Ethanol	2-3% by weight of solid serum	Not specified	[3][5][10][16]
Rubber Factory Wastewater	Membrane Filtration & Crystallization	75% Ethanol (for recrystallization)	10 kg per year (lab scale)	99.20%	[4][15]
Natural Rubber Wastewater	Optimized Solvent Extraction	90% Ethanol, 60% Acetone	0.51 g (from an unspecified amount of wastewater)	Not specified	[11]
Rubber Latex Serum (Clone RRII 430)	Latex Centrifugation & Extraction	Not specified	1.4%	Not specified	[14]

Experimental Protocols

Protocol 1: Extraction from Natural Rubber Latex Serum

This protocol is based on a patented method for obtaining high-purity L-Quebrachitol.[1]

• Serum Extraction: Extract the serum from natural rubber latex using an 80% ethanol-water mixture.

• Concentration: Reduce the volume of the serum by boiling.

• Deproteination: Add acetone to the concentrated serum (50% final concentration) and keep it at 4°C overnight to precipitate proteins.

• Filtration: Filter the mixture to remove the precipitated proteins and other extraneous matter.

• Evaporation: Evaporate the filtrate by heating to obtain a residue.

• Lipid Removal: Dissolve the residue in an organic solvent and pass it through a silica column to remove lipids and related impurities.

• Ion Exchange: Evaporate the eluate, dissolve the residue in water, and pass it through an ion exchange resin.

• Crystallization: Evaporate the second eluate directly or re-dissolve it in water, followed by heating and cooling to obtain crystals of L-Quebrachitol.

Protocol 2: Extraction from Dried Rubber Latex Serum

This protocol is adapted from a method focusing on methanol extraction.[2]

• Preparation of Serum Product: Concentrate the rubber latex serum and spray-dry it to obtain a solid material.

• Methanol Extraction: Dissolve the dry solid in methanol (e.g., 750 ml per 100 g of solid) and stir at a temperature between -20°C and 40°C.

• Filtration: Filter the solution to remove insoluble matter.

• Concentration: Concentrate the filtrate to about one-tenth of its original volume by vacuum distillation at 40°C.

• Crude Crystallization: Let the concentrate stand overnight at room temperature to allow crude L-Quebrachitol to crystallize.

• Purification:

  • Dissolve the crude crystals in distilled water.

  • Decolorize the solution with a small amount of activated carbon and filter.

  • Pass the solution through an ion exchange resin.

• Recrystallization: Add ethanol to the purified solution until it becomes turbid, then let it stand at a low temperature (e.g., in a refrigerator) to promote crystal growth.

• Collection: Filter and collect the purified L-Quebrachitol crystals.

Visualizations

Caption: Workflow for L-Quebrachitol extraction from rubber latex serum.

Caption: Troubleshooting logic for addressing low L-Quebrachitol yield.

References

• 1. A Process For Obtaining Pure L Quebrachitol From Rubber Latex Serum [quickcompany.in]
• 2. US5041689A - Method of recovering L-quebrachitol from rubber latex serums - Google Patents [patents.google.com]
• 3. More Values of L-Quebrachitol from Skim Natural Rubber Latex | Scientific.Net [scientific.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. First record of L-quebrachitol in Allophylus edulis (Sapindaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. L-QUEBRACHITOL FROM HEVEA LATEX: CHALLENGES TO ITS COMMERCIALIZATION | International Proceedings of IRC 2017 [ejournal.puslitkaret.co.id]
• 9. US1758616A - Method for recovering quebrachitol from rubber latex serum - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. aimst.edu.my [aimst.edu.my]
• 12. tandfonline.com [tandfonline.com]
• 13. Analysis of L-Quebrachitol from the waste water of rubber latex serum using hydrophilic interaction chromatography and evaporative light scattering detector method - Beijing Institute of Technology [pure.bit.edu.cn:443]
• 14. researchgate.net [researchgate.net]
• 15. WO2014107942A1 - Method for large-scale extraction of l-quebrachitol from natural rubber industry waste water - Google Patents [patents.google.com]
• 16. mahidol.elsevierpure.com [mahidol.elsevierpure.com]

Overcoming solubility issues with L-Quebrachitol in experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility challenges with L-Quebrachitol during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of L-Quebrachitol?

A1: L-Quebrachitol is a cyclitol, a cyclic polyol, that is readily soluble in water. Its solubility in water increases with temperature. It is also soluble in boiling alcohol, acetic acid, and pyridine, but it is insoluble in ether.[1]

Q2: I am having trouble dissolving L-Quebrachitol in my aqueous buffer. What can I do?

A2: If you are experiencing difficulty dissolving L-Quebrachitol in an aqueous buffer, consider the following troubleshooting steps:

• Increase the temperature: Gently warming the solution can significantly improve the solubility of L-Quebrachitol.

• Sonication: Using a sonicator can help to break down any clumps and enhance dissolution.

• pH adjustment: While information on the effect of pH on L-Quebrachitol solubility is not extensively documented, adjusting the pH of your buffer might have an effect. It is recommended to test this on a small scale first.

• Co-solvents: For certain applications, the use of a small percentage of a water-miscible organic solvent, such as ethanol or DMSO, could be explored. However, the compatibility of the co-solvent with your experimental system must be verified.

Q3: Can I use organic solvents to dissolve L-Quebrachitol for my experiments?

A3: Yes, L-Quebrachitol is soluble in some organic solvents. It is reported to be soluble in boiling alcohol, acetic acid, and pyridine.[1] For cell culture experiments, it is common to prepare a concentrated stock solution in a solvent like DMSO and then dilute it to the final working concentration in the cell culture medium. Always ensure the final concentration of the organic solvent is not toxic to your cells.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
L-Quebrachitol precipitates out of solution upon storage.	The solution may be supersaturated, or the storage temperature may be too low.	Prepare fresh solutions before each experiment. If a stock solution is necessary, consider storing it at a slightly elevated temperature (e.g., room temperature or 37°C) after sterile filtration, if the stability of the compound allows. Always check for precipitation before use.
Inconsistent results in bioassays.	This could be due to incomplete dissolution of L-Quebrachitol, leading to inaccurate concentrations.	Ensure complete dissolution of the compound before adding it to your assay. Visually inspect the solution for any particulate matter. Consider filtering the solution through a 0.22 µm filter to remove any undissolved particles.
Difficulty dissolving L-Quebrachitol for in vivo studies.	The required concentration for in vivo administration might be high, posing a solubility challenge.	For oral administration, L-Quebrachitol has been successfully administered in doses of 1, 5, and 10 mg/kg in in vivo studies.[2] For other routes of administration, consider formulating L-Quebrachitol with pharmaceutically acceptable excipients that can enhance its solubility.

Data Presentation

Table 1: Solubility of L-Quebrachitol in Water

Temperature (°C)	Solubility (g / 100 g saturated solution)
0	38
12	39
100	70

Data sourced from Quebrachitol: Global Status and Basic Research.[1]

Table 2: Solubility of L-Quebrachitol in Various Solvents

Solvent	Solubility
Water	Readily soluble
Boiling Alcohol	Soluble
Acetic Acid	Soluble
Pyridine	Soluble
Ether	Insoluble
DMSO	Soluble
Dimethyl formamide	Soluble

Data compiled from multiple sources.[1][3]

Experimental Protocols

Protocol 1: Preparation of L-Quebrachitol for In Vitro Osteoclastogenesis Assay

This protocol is based on a study investigating the effects of L-Quebrachitol on osteoclast formation.[4]

• Preparation of Stock Solution:

  • Dissolve L-Quebrachitol in sterile phosphate-buffered saline (PBS) or cell culture medium to prepare a concentrated stock solution (e.g., 10 mM).

  • Gently warm the solution and vortex until the compound is completely dissolved.

  • Sterilize the stock solution by passing it through a 0.22 µm syringe filter.

• Working Solution Preparation:

  • Dilute the stock solution in the complete cell culture medium to achieve the desired final concentrations for the experiment (e.g., 10, 20, and 40 µM).

• Cell Treatment:

  • Treat pre-osteoclastic RAW 264.7 cells with the prepared working solutions of L-Quebrachitol.

Protocol 2: Extraction and Purification of L-Quebrachitol from Natural Sources

This protocol describes a general method for extracting L-Quebrachitol from rubber latex serum.[5][6]

• Extraction:

  • Dissolve the solid material from the rubber latex serum in methanol at a temperature between -20°C and 40°C.[5] The recommended ratio is 750 ml of methanol per 100 g of solid.[5]

  • Stir the mixture to extract L-Quebrachitol.

• Filtration:

  • Filter the solution to remove insoluble matter.

• Concentration and Crystallization:

  • Concentrate the filtrate by vacuum distillation.

  • Allow the concentrate to stand at room temperature to facilitate the crystallization of L-Quebrachitol.

• Purification:

  • The crude L-Quebrachitol can be further purified by recrystallization from ethanol.[6]

Visualizations

Caption: A generalized experimental workflow for preparing L-Quebrachitol solutions.

Caption: L-Quebrachitol's inhibitory effect on the RANKL-induced signaling pathway.[4]

References

• 1. Quebrachitol: Global Status and Basic Research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. L-quebrachitol Modulates the Anti-convulsant Effects of Carbamazepine Possibly Through Voltage-gated Sodium Channel Blocking Mechanism in Chicks: In Vivo and In Silico Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quebrachitol - Wikipedia [en.wikipedia.org]
• 4. preprints.org [preprints.org]
• 5. US5041689A - Method of recovering L-quebrachitol from rubber latex serums - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

L-Quebrachitol stability and degradation issues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with L-Quebrachitol. The information is presented in a question-and-answer format to directly address common stability and degradation issues encountered during experiments.

I. Troubleshooting Guides

This section provides solutions to specific problems that may arise during the handling and use of L-Quebrachitol in a laboratory setting.

Problem 1: Inconsistent or lower-than-expected bioactivity of L-Quebrachitol in cell-based assays.

Possible Cause: Degradation of L-Quebrachitol in stock solutions or culture media.

Troubleshooting Steps:

• Verify Stock Solution Integrity:

  • Question: How should L-Quebrachitol stock solutions be prepared and stored to ensure stability?

  • Answer: L-Quebrachitol is soluble in water, DMSO, and ethanol. For cell culture experiments, it is recommended to prepare a concentrated stock solution in a sterile, high-quality solvent such as DMSO or a buffered aqueous solution. Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles, which can lead to degradation.[1] Store stock solutions at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 2 years).[1]

• Assess Stability in Experimental Conditions:

  • Question: My experimental protocol requires incubating L-Quebrachitol at 37°C for an extended period. Could this cause degradation?

  • Answer: While L-Quebrachitol is a relatively stable molecule, prolonged incubation at physiological temperatures in aqueous solutions, especially at non-neutral pH, could lead to slow degradation. It is advisable to prepare fresh working solutions from a frozen stock for each experiment. If long incubation times are necessary, consider including a stability control where L-Quebrachitol is incubated under the same conditions without cells, and its concentration is measured at the beginning and end of the experiment.

• Check for Contaminants:

  • Question: Could contaminants in my reagents be degrading the L-Quebrachitol?

  • Answer: The presence of strong oxidizing or reducing agents, or microbial contamination in your media or buffers, could potentially lead to the degradation of L-Quebrachitol. Ensure all reagents are of high purity and solutions are sterile.

Experimental Workflow for Investigating L-Quebrachitol Stability

Caption: Workflow for troubleshooting inconsistent L-Quebrachitol bioactivity.

Problem 2: Appearance of unknown peaks in HPLC analysis of L-Quebrachitol samples.

Possible Cause: Formation of degradation products due to improper storage or experimental conditions.

Troubleshooting Steps:

• Review Storage and Handling Procedures:

  • Question: What are the ideal storage conditions for solid L-Quebrachitol?

  • Answer: Solid L-Quebrachitol should be stored in a tightly sealed container in a dry, cool, and well-ventilated place, protected from light.

• Investigate Potential Stress Factors:

  • Question: My L-Quebrachitol solution was left on the benchtop under ambient light for a day. Could this cause degradation?

  • Answer: While specific photostability data for L-Quebrachitol is limited, many organic molecules are sensitive to light. Exposure to ambient or UV light can potentially lead to photodegradation. It is best practice to protect L-Quebrachitol solutions from light by using amber vials or covering the container with aluminum foil.

  • Question: I adjusted the pH of my L-Quebrachitol solution. Could this have caused degradation?

  • Answer: L-Quebrachitol, being a polyol, is generally stable at neutral pH. However, strong acidic or alkaline conditions, especially when combined with heat, can catalyze hydrolysis of the methoxy group or other reactions. It is recommended to maintain the pH of L-Quebrachitol solutions within a neutral to slightly acidic range (pH 4-7) for maximum stability.

Logical Relationship of L-Quebrachitol Degradation

Caption: Factors leading to L-Quebrachitol degradation and its consequences.

II. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability and degradation of L-Quebrachitol.

Q1: What are the main degradation pathways for L-Quebrachitol?

A1: Based on the chemical structure of L-Quebrachitol (a methylated cyclitol), the potential degradation pathways under forced conditions include:

• Hydrolysis: Under strong acidic or basic conditions, the methyl ether linkage can be cleaved, leading to the formation of inositols and methanol.

• Oxidation: In the presence of strong oxidizing agents, the secondary alcohol groups can be oxidized to ketones.

• Thermal Degradation: At very high temperatures, dehydration and other complex decomposition reactions can occur.

Q2: How can I monitor the degradation of L-Quebrachitol?

A2: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most common technique to monitor the degradation of L-Quebrachitol. An ideal method should be able to separate the intact L-Quebrachitol from its potential degradation products.

Q3: Is L-Quebrachitol susceptible to enzymatic degradation?

A3: While specific studies on the enzymatic degradation of L-Quebrachitol are not widely available, it is possible that certain microbial enzymes could metabolize it. When working with non-sterile systems or in applications where microbial growth is possible, the potential for enzymatic degradation should be considered.

Q4: Are there any known incompatibilities of L-Quebrachitol with common lab reagents or excipients?

A4: L-Quebrachitol is generally considered a stable compound and is compatible with most common laboratory solvents and buffers. However, it is always good practice to avoid mixing it with strong oxidizing agents unless it is part of a specific experimental design. When formulating L-Quebrachitol, compatibility studies with other excipients are recommended, especially for long-term storage.

III. Data Presentation

Currently, there is a lack of publicly available quantitative data from forced degradation studies specifically for L-Quebrachitol. The following tables are provided as templates for researchers to populate with their own experimental data.

Table 1: Hydrolytic Stability of L-Quebrachitol (1 mg/mL) at 40°C

pH	Time (hours)	% L-Quebrachitol Remaining	Appearance of Degradation Products (Peak Area %)
2.0	0	100	0
24
48
72
7.0	0	100	0
24
48
72
10.0	0	100	0
24
48
72

Table 2: Photostability of L-Quebrachitol (1 mg/mL in pH 7 Buffer)

Light Source	Exposure Duration (hours)	% L-Quebrachitol Remaining	Appearance of Degradation Products (Peak Area %)
UV-A (365 nm)	0	100	0
6
12
24
Cool White Fluorescent	0	100	0
24
48
72

IV. Experimental Protocols

Protocol 1: Preparation of L-Quebrachitol Stock Solution

• Materials:

  • L-Quebrachitol powder

  • High-purity Dimethyl sulfoxide (DMSO) or sterile water for injection

  • Sterile, amber, polypropylene microcentrifuge tubes

• Procedure:

  • Aseptically weigh the desired amount of L-Quebrachitol powder in a sterile environment.

  • Add the appropriate volume of solvent (e.g., DMSO) to achieve the desired stock concentration (e.g., 100 mM).

  • Vortex the solution until the L-Quebrachitol is completely dissolved.

  • Filter the stock solution through a 0.22 µm sterile filter if preparing an aqueous stock. This step is generally not necessary for DMSO stocks if prepared aseptically.

  • Aliquot the sterile stock solution into single-use amber microcentrifuge tubes.

  • Label the tubes with the compound name, concentration, date, and store at -20°C or -80°C.[1]

Protocol 2: Stability-Indicating HPLC Method for L-Quebrachitol

This is a general protocol and may require optimization for specific applications and equipment.

• Instrumentation and Conditions:

  • HPLC System: A system with a UV detector or an Evaporative Light Scattering Detector (ELSD).

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water or a suitable buffer.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: L-Quebrachitol does not have a strong chromophore, so detection by UV is challenging. An ELSD is a more suitable detector.

  • Column Temperature: 30°C.

• Sample Preparation:

  • Dilute the L-Quebrachitol samples to a suitable concentration within the linear range of the detector using the mobile phase.

• Analysis:

  • Inject the prepared samples into the HPLC system.

  • Monitor the chromatogram for the appearance of new peaks and a decrease in the peak area of the parent L-Quebrachitol peak.

V. Signaling Pathway Diagram

L-Quebrachitol has been shown to play a role in osteoblastogenesis by modulating the RANKL signaling pathway. It has an inhibitory effect on osteoclast formation.

RANKL Signaling Pathway and L-Quebrachitol's Point of Intervention

Caption: L-Quebrachitol's inhibitory effect on the RANKL signaling pathway.

References

• 1. medchemexpress.com [medchemexpress.com]

Optimizing reaction conditions for L-Quebrachitol synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the synthesis of L-Quebrachitol, catering to researchers, scientists, and professionals in drug development. The content is divided into two main sections: the extraction and purification of L-Quebrachitol from natural sources, and the challenges associated with its total chemical synthesis.

Section 1: Extraction and Purification of L-Quebrachitol from Natural Sources

The most common method for obtaining L-Quebrachitol is through extraction from the serum of Hevea brasiliensis (rubber tree) latex. This section provides guidance on optimizing this process and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What is the most common natural source for L-Quebrachitol? A1: The primary and most commercially viable natural source of L-Quebrachitol is the aqueous serum left after the coagulation of latex from the Hevea brasiliensis tree. It can also be found in other plants such as Cannabis sativa and Allophylus edulis.[1]

Q2: What is a typical yield and purity I can expect from extraction? A2: Yields can vary depending on the source of the latex serum and the extraction method. Reported yields are around 150 mg per 100 ml of serum or 2-3% by weight of the solid serum.[2][3] With optimized purification protocols, purities of 99.20% and even up to 100% have been achieved.[4][5]

Q3: Which solvent is best for the initial extraction? A3: Methanol is often recommended for the initial extraction from dried serum solids. Ethanol can also be used, but may cause the serum product to become highly viscous and difficult to filter.[6] For liquid serum, a hydro-alcoholic mixture, such as 80% ethanol, has been used effectively.[4]

Q4: What is the optimal temperature for extraction? A4: The recommended temperature range for methanol extraction is between -20°C and +40°C.[6] Higher temperatures may not significantly improve yield and can be more hazardous and costly.

Troubleshooting Guide: Extraction and Purification

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield of Crude L-Quebrachitol	- Inefficient initial extraction. - Suboptimal serum source. - Incomplete precipitation/crystallization.	- Ensure thorough mixing and sufficient extraction time (e.g., 20 hours) with the chosen solvent. - Use serum from latex centrifugation for potentially higher yields.[7] - After concentration, allow the solution to stand at room temperature overnight or in a refrigerator for an extended period (e.g., 48 hours) to ensure complete crystallization.[6]
High Viscosity of Serum-Solvent Mixture	- Use of ethanol with serum solids.	- Switch to methanol as the extraction solvent, as it is less prone to causing high viscosity.[6]
Discolored L-Quebrachitol Crystals	- Presence of impurities from the serum.	- Treat the dissolved crude product with activated carbon to decolorize the solution before recrystallization.[6]
Final Product Contaminated with Inorganic Ions	- Incomplete removal of salts and other charged molecules from the serum.	- Pass the filtered solution through a mixed-bed ion exchange resin after initial purification steps.[4][6]
Difficulty in Inducing Crystallization	- Solution may not be sufficiently saturated. - Presence of impurities inhibiting crystal formation.	- Concentrate the solution further by vacuum distillation. - Induce crystallization by adding ethanol to the aqueous solution until turbidity appears, then cool.[6] - For final crystallization from water, a "cold shock" by placing the solution in an ice bath for 15-30 minutes can speed up the process.[4]
Low Purity in Final Product	- Inadequate purification steps.	- Incorporate multiple purification techniques such as silica column chromatography to remove lipids and related impurities, followed by ion exchange chromatography and multiple recrystallizations.[4] - Membrane filtration (ultrafiltration and nanofiltration) can be used for large-scale purification to remove organic impurities before crystallization.[8]

Experimental Protocols

Protocol 1: Solvent Extraction and Crystallization

• Serum Preparation: Concentrate natural rubber latex serum by boiling to reduce the volume. For solid serum, use the dried powder.

• Extraction: Suspend 100g of the serum solid in 500ml of methanol. Stir the mixture at a temperature between 20-30°C for 20 hours.

• Filtration and Concentration: Filter the mixture to remove insoluble materials. Concentrate the filtrate to one-tenth of its original volume by vacuum distillation at 40-45°C.

• Crude Crystallization: Allow the concentrated solution to stand at room temperature overnight to facilitate the crystallization of crude L-Quebrachitol. Collect the crystals by filtration. A typical yield is about 15g of crude product per 100g of serum solid.[6]

• Purification:

  • Dissolve the crude product in distilled water.

  • Decolorize the solution with a small amount of activated carbon and filter.

  • Pass the filtrate through a mixed-bed ion exchange resin.

  • Add ethanol to the purified filtrate until the solution becomes turbid.

  • Allow the solution to stand in a refrigerator at approximately 7°C for 48 hours to promote recrystallization.

• Final Product: Collect the pure L-Quebrachitol crystals by filtration and dry them. The expected yield of the pure product is around 10g per 100g of the initial serum solid.[6]

Protocol 2: Membrane Filtration and Crystallization for Larger Scale

• Initial Filtration: Coarsely filter the natural rubber industry wastewater or serum to obtain a clear liquor.

• Ultrafiltration: Pass the clear liquor through an ultrafiltration membrane to remove larger organic impurities.

• Concentration: Concentrate the filtrate using a nanofiltration or reverse osmosis membrane.

• Decolorization and Evaporation: Decolorize the concentrated solution and further concentrate it by evaporation to obtain a paste-like solution.

• Crystallization and Purification: Cool the paste to induce crystallization. Collect the crude crystals and purify them by recrystallization with a 75% ethanol aqueous solution to obtain a product with a purity of up to 99.20%.[5]

Data Presentation

Table 1: Comparison of L-Quebrachitol Yield from Different Serum Sources and Clones of Hevea brasiliensis

Clone	Serum from Acetic Acid Coagulation (%)	Serum from Alcohol Coagulation (%)	Serum from Centrifugation (%)	Serum from Low Temperature Extraction (%)
RRII 430	0.4	0.6	1.4	0.5
RRII 414	0.3	0.5	1.2	0.4
RRII 105	0.2	0.4	1.0	0.3
RRIM 600	0.2	0.4	1.0	0.3
Data adapted from a study on quebrachitol recovery, showing that serum from centrifugation generally gives the best yields.[7]

Table 2: Effect of Extraction Temperature on Crude L-Quebrachitol Yield

Extraction Temperature (°C)	Yield of Crude L-Quebrachitol (g per 100g serum solid)
-17	~13
6	~14
20	~15
30	~15.5
40	~16
Data adapted from a patent on L-quebrachitol recovery, indicating a slight increase in yield with higher temperatures within the tested range.[3]

Experimental Workflow Diagram

Caption: Workflow for the extraction and purification of L-Quebrachitol.

Section 2: Total Chemical Synthesis of L-Quebrachitol

The total chemical synthesis of L-Quebrachitol is a significant challenge due to the stereochemical complexity of the inositol core. L-Quebrachitol is more commonly used as a chiral starting material for the synthesis of other complex molecules. This section outlines the general challenges and a logical approach to its synthesis.

Frequently Asked Questions (FAQs)

Q1: Why is the total synthesis of L-Quebrachitol difficult? A1: The synthesis is challenging due to the need for precise stereochemical control of the six hydroxyl groups on the cyclohexane ring. This requires complex multi-step protection and deprotection strategies to modify specific hydroxyl groups without affecting others.

Q2: What are common starting materials for inositol synthesis? A2: Common starting materials for the synthesis of inositols and their derivatives include myo-inositol (the most abundant inositol), D-glucose, or other readily available chiral precursors.

Q3: What are protecting groups and why are they important in this synthesis? A3: Protecting groups are chemical moieties that are temporarily attached to a functional group (in this case, a hydroxyl group) to prevent it from reacting while other parts of the molecule are being modified. The selective protection and deprotection of the hydroxyl groups of an inositol precursor is the cornerstone of a successful synthesis.

Troubleshooting Guide: General Challenges in Chemical Synthesis

Problem	Possible Cause(s)	Suggested Solution(s)
Formation of a Mixture of Stereoisomers	- Lack of stereocontrol in key reactions (e.g., reduction, oxidation, or nucleophilic substitution).	- Employ stereoselective reagents and catalysts. - Utilize neighboring group participation from a strategically placed protecting group to direct the stereochemical outcome of a reaction.
Low Yield in a Specific Step	- Incomplete reaction. - Formation of side products. - Difficult purification.	- Optimize reaction conditions (temperature, solvent, reaction time, stoichiometry of reagents). - Choose protecting groups that are stable under the reaction conditions. - Employ more effective purification techniques like flash column chromatography or HPLC.
Unwanted Deprotection of a Protecting Group	- The protecting group is not stable to the reaction conditions.	- Select a more robust protecting group for that position. For example, a benzyl ether is generally more stable to a wider range of conditions than a silyl ether.
Difficulty in Selective Protection/Deprotection	- Similar reactivity of multiple hydroxyl groups.	- Utilize protecting groups that can be removed under different, orthogonal conditions (e.g., an acid-labile acetonide, a base-labile acetate, and a hydrogenolysis-labile benzyl ether). - Exploit the different reactivity of axial versus equatorial hydroxyl groups.

Logical Relationship Diagram for a Potential Synthetic Strategy

Caption: A logical workflow for the total synthesis of L-Quebrachitol.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. US5041689A - Method of recovering L-quebrachitol from rubber latex serums - Google Patents [patents.google.com]
• 4. Total synthesis of (–)-ovalicine from L-quebrachitol - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. Utilisation of L-quebrachitol in natural product synthesis. Total synthesis and absolute configuration of (–)-oudemansin X - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. Light-Driven Biosynthesis of myo-Inositol Directly From CO2 in Synechocystis sp. PCC 6803 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 8. scienceopen.com [scienceopen.com]

Technical Support Center: L-Quebrachitol Quantification by HPLC

Welcome to the technical support center for the quantification of L-Quebrachitol using High-Performance Liquid Chromatography (HPLC). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: Why is L-Quebrachitol difficult to analyze using traditional Reverse-Phase HPLC (RP-HPLC)?

A1: L-Quebrachitol is a highly polar compound. In traditional RP-HPLC, which utilizes a non-polar stationary phase (like C18) and a polar mobile phase, polar compounds have weak retention and elute very early, often with the solvent front. This results in poor separation from other polar components in the sample matrix and inadequate quantification.

Q2: What is the recommended HPLC method for L-Quebrachitol quantification?

A2: Hydrophilic Interaction Chromatography (HILIC) is the preferred method for analyzing highly polar compounds like L-Quebrachitol.[1][2] HILIC employs a polar stationary phase and a mobile phase with a high concentration of a less polar organic solvent, which allows for better retention and separation of polar analytes.

Q3: What type of detector is suitable for L-Quebrachitol analysis?

A3: Since L-Quebrachitol lacks a strong UV chromophore, UV detection can be challenging. An Evaporative Light-Scattering Detector (ELSD) is a more suitable option as it is a universal detector that responds to non-volatile analytes and is compatible with the high organic content of mobile phases used in HILIC.[1][2]

Troubleshooting Guides

Problem 1: Poor Peak Shape (Tailing or Fronting)

Q: My L-Quebrachitol peak is showing significant tailing. What are the possible causes and solutions?

A: Peak tailing is a common issue in chromatography and can be particularly prevalent in HILIC for polar compounds.

Possible Causes & Solutions:

• Secondary Interactions: Unwanted interactions between the analyte and the stationary phase, such as with residual silanol groups on a silica-based column, can cause peak tailing.[3][4]

  • Solution: Operate the mobile phase at a lower pH to suppress the ionization of silanol groups.[3] Using a highly deactivated (end-capped) column can also minimize these interactions.[3][5]

• Column Overload: Injecting too much sample can lead to peak distortion.

  • Solution: Reduce the injection volume or dilute the sample.[5]

• Column Bed Deformation: A void at the column inlet or a partially blocked frit can cause peak tailing.[3]

  • Solution: Try reversing and flushing the column (disconnect from the detector first). If the problem persists, the column may need to be replaced.[5]

• Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state of the analyte and its interaction with the stationary phase.

  • Solution: Optimize the mobile phase pH. For basic compounds, working at a higher pH might improve peak shape.[3]

Problem 2: Inconsistent Retention Times

Q: The retention time for my L-Quebrachitol peak is shifting between injections. What should I investigate?

A: Retention time variability can compromise the reliability of your quantitative data.

Possible Causes & Solutions:

• Mobile Phase Composition Changes: Inconsistent mobile phase preparation or evaporation of the more volatile organic solvent can alter the elution strength.[6]

  • Solution: Prepare fresh mobile phase daily and keep the solvent reservoirs capped. Ensure accurate and consistent mixing of mobile phase components.

• Column Temperature Fluctuations: Changes in column temperature can affect retention time.[6]

  • Solution: Use a column oven to maintain a stable temperature.

• Pump Issues: Inconsistent flow rates due to pump malfunctions or air bubbles in the system can cause retention time shifts.[6]

  • Solution: Degas the mobile phase thoroughly. Purge the pump to remove any air bubbles. Check for leaks in the system.[6]

• Column Equilibration: Insufficient equilibration time between gradient runs or after changing the mobile phase can lead to drifting retention times.

  • Solution: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.

Problem 3: Low Signal Intensity or Poor Sensitivity

Q: I am getting a very weak signal for L-Quebrachitol with my ELSD. How can I improve the sensitivity?

A: Low sensitivity can be a challenge, especially when quantifying low concentrations of L-Quebrachitol.

Possible Causes & Solutions:

• Suboptimal ELSD Settings: The nebulizer and evaporator temperatures of the ELSD are critical for sensitivity.

  • Solution: Optimize the ELSD settings. A lower evaporator temperature is generally better for semi-volatile compounds, but it needs to be high enough to evaporate the mobile phase. The nebulizer gas flow should also be optimized. A typical ELSD temperature for L-Quebrachitol analysis is around 50°C.[1]

• High Percentage of Water in Mobile Phase: HILIC works best with a high organic content. A higher water content can decrease the efficiency of nebulization in the ELSD.

  • Solution: Optimize the mobile phase to use the highest possible percentage of organic solvent while still achieving good retention and separation. A common mobile phase is acetonitrile/water (60:40, v/v).[1][2]

• Sample Preparation: The presence of non-volatile impurities in the sample can interfere with detection and suppress the signal.

  • Solution: Implement a sample clean-up procedure, such as solid-phase extraction (SPE), to remove interfering matrix components.

Experimental Protocols

Recommended HILIC-ELSD Method for L-Quebrachitol Quantification

This protocol is based on established methods for L-Quebrachitol analysis.[1][2]

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and an Evaporative Light-Scattering Detector (ELSD).

• Column: Shiseido PC HILIC column (250 x 4.6 mm, 5 µm).[2]

• Mobile Phase: Acetonitrile:Water (60:40, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Injection Volume: 10 µL.

• ELSD Settings:

  • Evaporator Temperature: 50°C.

  • Nebulizer Gas (Nitrogen) Pressure: 3.5 bar.

• Sample Preparation: Dilute the sample in the mobile phase. Filter through a 0.22 µm syringe filter before injection.

Quantitative Data Summary

Parameter	Recommended Value/Range	Reference
Column Type	Shiseido PC HILIC (250 x 4.6 mm)	[2]
Mobile Phase	Acetonitrile:Water (60:40, v/v)	[1][2]
Flow Rate	1.0 mL/min	[1]
Column Temperature	25°C	[1]
ELSD Temperature	50°C	[1]
Limit of Detection (LOD)	8 x 10⁻⁶ g/L	[1][2]
Linearity Range	5 x 10⁻⁵ – 4 g/L	[1][2]

Visualizations

Caption: Experimental workflow for L-Quebrachitol quantification by HPLC.

Caption: Troubleshooting decision tree for common HPLC issues.

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 5. youtube.com [youtube.com]
• 6. jetir.org [jetir.org]

Technical Support Center: Scaling Up L-Quebrachitol Isolation for Preclinical Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on scaling up the isolation of L-Quebrachitol for preclinical studies.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources for large-scale L-Quebrachitol isolation?

A1: The most prominent and economically viable source for large-scale L-Quebrachitol isolation is the wastewater or serum generated from the natural rubber (Hevea brasiliensis) industry.[1][2][3][4] This byproduct of latex processing contains significant amounts of L-Quebrachitol.[2][5] Other plant sources, such as quebracho bark and various other plants, also contain L-Quebrachitol, but often in lower concentrations, making them less suitable for large-scale production.

Q2: What are the main challenges encountered when scaling up L-Quebrachitol isolation?

A2: The primary challenges in scaling up L-Quebrachitol isolation include the high cost of recovery, the presence of various impurities in the raw material (such as proteins, lipids, and other sugars), and the need for efficient and scalable purification methods to achieve the high purity required for preclinical studies.[1][4][5] Optimizing the yield while maintaining cost-effectiveness is a key hurdle.

Q3: What purity level of L-Quebrachitol is generally required for preclinical studies?

A3: For preclinical studies, a high purity of L-Quebrachitol is essential, typically exceeding 99%.[1][2][3][6] This is to ensure that the observed biological effects are attributable to L-Quebrachitol and not to contaminants.

Troubleshooting Guides

Low Yield of L-Quebrachitol

Potential Cause	Troubleshooting Step	Explanation
Incomplete Extraction	Optimize solvent-to-solid ratio and extraction time. For solvent extraction, ensure adequate stirring and temperature control. For membrane filtration, check for membrane fouling.	Insufficient solvent or extraction time can lead to incomplete recovery of L-Quebrachitol from the source material. Membrane fouling can reduce the efficiency of the filtration process.
Loss during Crystallization	Adjust the cooling rate and solvent composition. A slower cooling rate can promote the formation of larger, purer crystals. Ensure the final concentration of the solution is optimal for crystallization.	Rapid cooling can lead to the formation of small crystals that are difficult to collect, or may trap impurities. An inappropriate solvent system can reduce the crystallization efficiency.
Degradation of L-Quebrachitol	Avoid excessive heat during evaporation and drying steps. Use vacuum evaporation at lower temperatures.	L-Quebrachitol can be sensitive to high temperatures, which may lead to degradation and reduced yield.
Suboptimal Source Material	The concentration of L-quebrachitol can vary depending on the source and processing of the rubber latex serum.[7]	Analyze the L-Quebrachitol content of the starting material to ensure it is a viable source.

Low Purity of L-Quebrachitol

Potential Cause	Troubleshooting Step	Explanation
Presence of Sugars and Other Polyols	Incorporate a chromatographic purification step (e.g., silica gel column chromatography) or perform multiple recrystallizations.	Rubber serum contains other sugars and polyols that can co-crystallize with L-Quebrachitol.[5]
Protein Contamination	Include a deproteination step early in the process, such as ultrafiltration or precipitation with a solvent like acetone.[2]	Proteins from the latex serum are a major source of impurity and can interfere with crystallization.
Inorganic Salts	Use ion-exchange resins to remove inorganic ions before crystallization.[1]	Inorganic salts from the source material or processing steps can be incorporated into the crystals.
Colored Impurities	Treat the solution with activated carbon or other decolorizing agents before crystallization.[1][6]	Pigments and other colored compounds from the plant material can impart color to the final product.

Crystallization Issues

Potential Cause	Troubleshooting Step	Explanation
Failure to Crystallize	Ensure the solution is sufficiently concentrated. Introduce seed crystals to initiate crystallization. Check for the presence of impurities that may inhibit crystallization.	A supersaturated solution is required for crystallization to occur. Impurities can sometimes interfere with the crystal lattice formation.
Formation of an Oil or Amorphous Solid	Adjust the solvent system. Ensure all insoluble impurities have been removed before attempting crystallization.	The presence of certain impurities or an inappropriate solvent can prevent the formation of a crystalline solid.
Small, Needle-like Crystals	Decrease the rate of cooling. Agitate the solution gently during the initial stages of crystallization.	Rapid crystallization often leads to the formation of small crystals that are difficult to filter and may have lower purity.

Quantitative Data Summary

Table 1: Yield and Purity of L-Quebrachitol from Different Isolation Methods

Source Material	Isolation Method	Yield	Purity	Reference
Natural Rubber Industry Wastewater	Membrane Filtration & Crystallization	42 g from 3 kg concentrate	99.20%	[6]
Natural Rubber Industry Wastewater	Membrane Filtration & Crystallization	45 g from 4 kg concentrate	98.92%	[6]
Natural Rubber Industry Wastewater	Membrane Filtration & Crystallization	33 g from 2.8 kg concentrate	99.05%	[6]
Rubber Latex Serum Solid	Methanol Extraction & Crystallization	~15 g per 100 g solid	-	[1]
Skim Natural Rubber Latex	Ethanol Extraction & Recrystallization	2-3% by weight of solid serum	-	[5]
Rubber Factory Wastewater	Membrane Separation & Crystallization	10 kg per year (lab scale)	99.20%	[2]
Hevea brasiliensis clone RRII 430	Latex Centrifugation & Serum Extraction	1.4%	-	[7]

Experimental Protocols

Protocol 1: Large-Scale Isolation of L-Quebrachitol using Membrane Filtration and Crystallization

This protocol is adapted from a patented large-scale extraction method.[3][6]

1. Initial Filtration:

• Coarsely filter the natural rubber industry wastewater to remove large solid impurities, obtaining a clear liquor.

2. Ultrafiltration:

• Filter the clear liquor through an ultrafiltration membrane (e.g., with a molecular weight cutoff of 2500 Da) to remove high molecular weight impurities such as proteins.

3. Nanofiltration/Reverse Osmosis:

• Concentrate the filtrate using a nanofiltration membrane (e.g., with a molecular weight cutoff of 150-300 Da) or a reverse osmosis membrane to obtain a concentrated solution.

4. Decolorization and Concentration:

• Add a decolorizing agent (e.g., activated carbon or activated clay, approximately 1% of the concentrate's mass) to the concentrated solution.
• Filter to remove the decolorizing agent.
• Further concentrate the solution by vacuum distillation to obtain a paste-like concentrate.

5. Crystallization:

• Cool the paste-like concentrate to room temperature and then transfer to a cold environment (e.g., 4°C) for at least 12 hours to induce crystallization.
• Collect the crude crystals by filtration.

6. Purification by Recrystallization:

• Dissolve the crude crystals in a suitable solvent (e.g., distilled water, 75% ethanol solution, or pure acetic acid solution).
• Repeat the cooling and crystallization process.
• Perform recrystallization three times to achieve high purity (>99%).
• Dry the final crystals.

Protocol 2: Isolation of L-Quebrachitol using Solvent Extraction

This protocol is based on a method for recovering L-Quebrachitol from dried rubber latex serum.[1]

1. Preparation of Serum Solid:

• Concentrate rubber latex serum and then spray-dry it to obtain a solid powder.

2. Methanol Extraction:

• Dissolve the serum dry solid in methanol (e.g., 750 ml of methanol per 100 g of solid) at a controlled temperature (between -20°C and 40°C).
• Stir the mixture for an extended period (e.g., 48 hours) to ensure complete extraction.
• Filter the solution to remove insoluble matter.

3. Concentration and Crude Crystallization:

• Concentrate the filtrate to about one-tenth of its original volume by vacuum evaporation at a temperature around 40°C.
• Allow the concentrated solution to stand at room temperature overnight to facilitate the crystallization of crude L-Quebrachitol.
• Collect the crude crystals by filtration.

4. Purification:

• Dissolve the crude L-Quebrachitol in distilled water.
• Decolorize the solution with a small amount of activated carbon and then filter.
• Pass the solution through an ion-exchange resin to remove any remaining inorganic ions.
• Add ethanol to the purified solution until it becomes turbid, indicating the precipitation of L-Quebrachitol.
• Allow the solution to stand in a refrigerator to promote further crystallization.
• Collect the pure L-Quebrachitol crystals by filtration and dry them.

Visualizations

Experimental Workflow for L-Quebrachitol Isolation

Caption: Workflow for large-scale L-Quebrachitol isolation.

L-Quebrachitol and the Phosphatidylinositol Signaling Pathway

L-Quebrachitol is a derivative of inositol, a key component of the phosphatidylinositol signaling pathway. This pathway is crucial for various cellular processes.

Caption: Overview of the Phosphatidylinositol Signaling Pathway.

References

• 1. US5041689A - Method of recovering L-quebrachitol from rubber latex serums - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. WO2014107942A1 - Method for large-scale extraction of l-quebrachitol from natural rubber industry waste water - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]

Preventing degradation of L-Quebrachitol during storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper storage and handling of L-Quebrachitol to prevent its degradation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended temperature for storing solid L-Quebrachitol?

For long-term storage, it is recommended to store solid L-Quebrachitol at 2°C - 8°C in a tightly sealed container.[1] For shorter periods, storage at room temperature (around 25°C) is also acceptable, provided the compound is protected from humidity and light.

Q2: How should I store solutions of L-Quebrachitol?

Stock solutions of L-Quebrachitol should be prepared fresh for immediate use whenever possible. If storage is necessary, it is recommended to store aliquots in tightly sealed vials at -20°C for up to one month.[2] Avoid repeated freeze-thaw cycles.

Q3: Is L-Quebrachitol sensitive to light?

While specific photostability data for L-Quebrachitol is not extensively published, it is a general best practice for all chemicals to be stored protected from light, especially for long-term storage.[3] Exposure to UV light can potentially initiate degradation. It is advisable to store L-Quebrachitol in amber vials or in a dark place.

Q4: Is L-Quebrachitol hygroscopic?

L-Quebrachitol is soluble in water and its hygroscopic nature should be considered.[4] Absorption of moisture can lead to physical changes and potentially initiate chemical degradation through hydrolysis. Therefore, it is crucial to store the solid compound in a desiccated environment.

Q5: What are the potential signs of L-Quebrachitol degradation?

Visual signs of degradation can include a change in color from white/off-white to yellowish or brownish, a change in texture such as clumping or melting, or a noticeable change in its solubility. For a definitive assessment of purity, analytical techniques such as HPLC are recommended.[5]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Discoloration of solid L-Quebrachitol (yellowing)	Exposure to light or oxidation.	Store in an amber, airtight container, preferably under an inert atmosphere (e.g., argon or nitrogen).
Clumping or caking of the powder	Absorption of moisture due to improper storage.	Store in a desiccator with a suitable drying agent. Ensure the container is tightly sealed.
Unexpected peaks in HPLC analysis	Presence of impurities from synthesis or degradation products.	Repurify the L-Quebrachitol by recrystallization. Review storage conditions to prevent further degradation.
Inconsistent experimental results	Degradation of L-Quebrachitol stock solution.	Prepare fresh stock solutions for each experiment. If storing, aliquot and freeze at -20°C and use within one month.[2]
Reduced solubility in water	Potential degradation to less soluble impurities or polymerization.	Confirm the identity and purity of the compound using analytical methods like NMR or mass spectrometry.

Stability Data Summary

The following table summarizes recommended storage conditions and potential consequences of improper storage. Quantitative stability data under various stress conditions are not extensively available in the public domain and should be determined experimentally.

Parameter	Recommended Condition	Potential Degradation Pathway	Analytical Method for Detection
Temperature (Solid)	2°C - 8°C (long-term)[1]	Thermal decomposition (at very high temperatures)	HPLC, DSC (for melting point depression)
Temperature (Solution)	-20°C (up to one month)[2]	Hydrolysis, oxidation	HPLC, LC-MS
Humidity	<40% Relative Humidity (RH)	Hydrolysis	Karl Fischer titration (for water content), HPLC
Light	Protected from light (e.g., amber vial)	Photodegradation	HPLC with a photodiode array detector
pH (in solution)	Neutral pH (around 7)	Acid or base-catalyzed hydrolysis	pH measurement, HPLC

Experimental Protocols

Protocol 1: Purity Assessment of L-Quebrachitol by HPLC

This protocol outlines a general method for assessing the purity of L-Quebrachitol.

1. Materials and Reagents:

• L-Quebrachitol sample
• HPLC-grade water
• HPLC-grade acetonitrile
• Reference standard of L-Quebrachitol (if available)

2. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system
• Shodex SC1011 column (or equivalent HILIC column)[5]
• Refractive Index Detector (RID) or Evaporative Light Scattering Detector (ELSD)[6]

3. Chromatographic Conditions:

• Mobile Phase: Acetonitrile:Water (e.g., 80:20 v/v) [A similar method for L-Quebrachitol analysis used a 60:40 ratio[6]]
• Flow Rate: 0.6 mL/min[5]
• Column Temperature: 30°C[5]
• Injection Volume: 10 µL
• Detector: RID

4. Procedure:

• Prepare a stock solution of the L-Quebrachitol sample in the mobile phase (e.g., 1 mg/mL).
• If using a reference standard, prepare a solution of similar concentration.
• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
• Inject the sample solution and the reference standard solution.
• Record the chromatograms and determine the retention time and peak area of L-Quebrachitol.
• Calculate the purity of the sample by comparing the peak area of L-Quebrachitol to the total peak area of all components in the chromatogram.

Protocol 2: Forced Degradation Study of L-Quebrachitol

This protocol provides a framework for investigating the stability of L-Quebrachitol under various stress conditions.

1. Acid Hydrolysis:

• Dissolve L-Quebrachitol in 0.1 M HCl.
• Incubate the solution at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours).
• Neutralize the solution with 0.1 M NaOH.
• Analyze the sample by HPLC (Protocol 1) to assess the extent of degradation.

2. Base Hydrolysis:

• Dissolve L-Quebrachitol in 0.1 M NaOH.
• Incubate the solution at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours).
• Neutralize the solution with 0.1 M HCl.
• Analyze the sample by HPLC.

3. Oxidative Degradation:

• Dissolve L-Quebrachitol in a solution of 3% hydrogen peroxide.
• Keep the solution at room temperature for a defined period (e.g., 24 hours).
• Analyze the sample by HPLC.

4. Thermal Degradation (Solid State):

• Place a known amount of solid L-Quebrachitol in a controlled temperature oven (e.g., 80°C).
• After a defined period (e.g., 7 days), remove the sample and allow it to cool.
• Dissolve the sample in the mobile phase and analyze by HPLC.

5. Photostability:

• Expose a solution of L-Quebrachitol (in a quartz cuvette or other transparent container) to a light source with a defined output (e.g., ICH-compliant photostability chamber).
• Simultaneously, keep a control sample protected from light.
• After a defined period of exposure, analyze both the exposed and control samples by HPLC.

Visualizations

Caption: Potential degradation pathways of L-Quebrachitol.

Caption: Workflow for L-Quebrachitol stability testing.

References

• 1. researchgate.net [researchgate.net]
• 2. Stability and Storage | Tocris Bioscience [tocris.com]
• 3. edaegypt.gov.eg [edaegypt.gov.eg]
• 4. Quebrachitol: Global Status and Basic Research - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Process For Obtaining Pure L Quebrachitol From Rubber Latex Serum [quickcompany.in]
• 6. Analysis of L-Quebrachitol from the waste water of rubber latex serum using hydrophilic interaction chromatography and evaporative light scattering detector method - Beijing Institute of Technology [pure.bit.edu.cn:443]

Technical Support Center: Methodological Pitfalls in L-Quebrachitol Bioactivity Screening

Welcome to the technical support center for L-Quebrachitol bioactivity screening. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address common challenges encountered during experiments with L-Quebrachitol.

I. Frequently Asked Questions (FAQs)

Q1: What is L-Quebrachitol and what are its reported bioactivities?

L-Quebrachitol (2-O-methyl-l-inositol) is a naturally occurring, optically active cyclitol, primarily isolated from the serum of rubber trees (Hevea brasiliensis)[1][2]. It is a methyl ether of L-inositol[3]. Its structural similarity to inositol, a key component of cellular signaling pathways, has led to investigations into its various biological activities[1]. Reported bioactivities of L-Quebrachitol include anti-diabetic, anti-inflammatory, anticancer, and effects on bone metabolism[4][5][6][7].

Q2: Why am I seeing inconsistent results in my anti-diabetic assays with L-Quebrachitol?

Inconsistencies in anti-diabetic assays, such as α-glucosidase inhibition, can stem from several factors. The purity of the L-Quebrachitol sample is critical, as impurities from the extraction process can interfere with the assay[3][8]. Additionally, the choice of assay conditions, including enzyme and substrate concentrations, and incubation times, can significantly impact the results[9][10]. It is also important to consider that L-Quebrachitol's mechanism may not be solely direct enzyme inhibition but could involve other cellular pathways, leading to variability in cell-based versus cell-free assays[11].

Q3: My L-Quebrachitol sample shows low solubility in aqueous buffers. How can I address this?

L-Quebrachitol is generally soluble in water[1]. However, at high concentrations or in certain buffer systems, solubility issues may arise. It is soluble in boiling alcohol and acetic acid but insoluble in ether[1]. For cell culture experiments, preparing a concentrated stock solution in a suitable solvent like DMSO and then diluting it in the culture medium is a common practice. However, it is crucial to include a vehicle control in your experiments to account for any effects of the solvent.

Q4: Are there any known issues with the purity of commercially available L-Quebrachitol?

The purity of L-Quebrachitol can vary depending on the source and the extraction and purification methods used[3][8]. Commercially available L-Quebrachitol can have purities ranging from 98% to over 99%[12][13][14]. It is advisable to obtain a certificate of analysis from the supplier detailing the purity and the methods used for its determination, such as HPLC[15][16]. For sensitive biological assays, impurities can lead to confounding results, making high-purity material essential.

Q5: How can I differentiate between the effects of L-Quebrachitol and its potential metabolites in cell-based assays?

L-Quebrachitol is a methyl ether of L-inositol, and it is plausible that it could be metabolized by cells, potentially leading to the formation of inositol or other derivatives. To distinguish between the effects of the parent compound and its metabolites, you could consider several approaches. One is to use in vitro assays with purified enzymes where metabolism is not a factor. Another approach is to use analytical techniques, such as mass spectrometry, to identify and quantify L-Quebrachitol and its potential metabolites in your cell lysates or culture medium. Additionally, comparing the effects of L-Quebrachitol with those of its potential metabolites (if they are available for testing) can provide valuable insights.

II. Troubleshooting Guides

Guide 1: Inconsistent Anti-Inflammatory Activity

Problem: High variability in cytokine inhibition or NF-κB translocation assays.

Possible Cause	Suggested Solution
Cell Line Variability	Ensure consistent cell passage number and health. Perform regular mycoplasma testing.
Purity of L-Quebrachitol	Use high-purity L-Quebrachitol (>99%). Verify purity with HPLC if possible.
Assay Timing	Optimize the stimulation and treatment times for your specific cell line and stimulus.
Detection Method Sensitivity	For NF-κB translocation, use high-content imaging for robust quantification. For cytokine measurement, ensure the ELISA or multiplex assay is within its linear range.
Off-target Effects	Consider that L-Quebrachitol may affect multiple signaling pathways. Use specific inhibitors for other pathways to isolate the effect on the pathway of interest.

Guide 2: Poor Reproducibility in Anticancer Assays

Problem: Discrepancies in cell viability (e.g., MTT, XTT) assay results.

Possible Cause	Suggested Solution
Compound Precipitation	Visually inspect wells for precipitation of L-Quebrachitol at higher concentrations. If observed, adjust the solvent or concentration range.
Metabolic State of Cells	Ensure cells are in the exponential growth phase during the experiment.
Assay Interference	Some compounds can interfere with the chemistry of viability assays. Consider using an orthogonal assay (e.g., crystal violet staining or cell counting) to confirm results.
Inconsistent Seeding Density	Use a precise method for cell counting and seeding to ensure uniform cell numbers across wells.
Duration of Treatment	The anticancer effects of L-Quebrachitol may be time-dependent. Perform a time-course experiment to determine the optimal treatment duration.

Guide 3: Artifacts in Inositol Pathway-Related Assays

Problem: Unexpected interference in assays measuring phosphoinositide signaling.

Possible Cause	Suggested Solution
Structural Similarity to Inositol	L-Quebrachitol's structural similarity to inositol may lead to competitive binding or interference with enzymes in the phosphoinositide pathway[1].
Depletion of Inositol	In inositol-free media, L-Quebrachitol might be utilized by cells, affecting phosphoinositide synthesis. Ensure adequate inositol levels in your culture medium unless studying inositol depletion is the goal.
Assay Specificity	Use highly specific antibodies or probes for the detection of phosphoinositide species to minimize cross-reactivity.
Metabolic Conversion	As mentioned in the FAQs, consider the possibility of metabolic conversion of L-Quebrachitol to other inositol-related compounds.

III. Experimental Protocols

Protocol 1: Standardized Alpha-Glucosidase Inhibition Assay for Anti-Diabetic Screening

This protocol is adapted from established methods for assessing α-glucosidase inhibition[9][10][17].

Materials:

• α-glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG)

• L-Quebrachitol

• Acarbose (positive control)

• Phosphate buffer (50 mM, pH 6.8)

• Sodium carbonate (Na₂CO₃) solution (1 M)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a solution of α-glucosidase in phosphate buffer.

• Prepare various concentrations of L-Quebrachitol and acarbose in phosphate buffer.

• In a 96-well plate, add 50 µL of the L-Quebrachitol or acarbose solutions to respective wells.

• Add 100 µL of the α-glucosidase solution to each well and incubate at 37°C for 10 minutes[10].

• Initiate the reaction by adding 50 µL of pNPG solution to each well.

• Incubate the plate at 37°C for 20 minutes[9].

• Stop the reaction by adding 100 µL of 1 M Na₂CO₃ solution[10].

• Measure the absorbance at 405 nm using a microplate reader.

• Calculate the percentage of inhibition using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 Where Abs_control is the absorbance of the enzyme reaction without the inhibitor and Abs_sample is the absorbance with the inhibitor.

• Determine the IC50 value by plotting the percentage of inhibition against the concentration of L-Quebrachitol.

Protocol 2: High-Content Imaging for NF-κB Translocation in Anti-Inflammatory Screening

This protocol provides a general framework for quantifying NF-κB translocation using high-content imaging[18][19][20].

Materials:

• Cells cultured on high-content imaging plates (e.g., 96-well black-walled, clear-bottom plates)

• L-Quebrachitol

• Inducing agent (e.g., TNF-α, IL-1β, or LPS)

• Primary antibody against NF-κB p65 subunit

• Fluorescently labeled secondary antibody

• Nuclear counterstain (e.g., Hoechst or DAPI)

• Fixation and permeabilization buffers

• High-content imaging system and analysis software

Procedure:

• Seed cells onto the imaging plates and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of L-Quebrachitol for a predetermined time.

• Stimulate the cells with the inducing agent to induce NF-κB translocation. Include unstimulated and vehicle-treated controls.

• Fix the cells with a suitable fixative (e.g., 4% paraformaldehyde).

• Permeabilize the cells with a permeabilization buffer (e.g., 0.1% Triton X-100 in PBS).

• Incubate with the primary antibody against NF-κB p65.

• Wash and incubate with the fluorescently labeled secondary antibody.

• Counterstain the nuclei with Hoechst or DAPI.

• Acquire images using a high-content imaging system.

• Analyze the images using software that can quantify the nuclear and cytoplasmic fluorescence intensity of the NF-κB signal. The ratio of nuclear to cytoplasmic fluorescence is a common readout for translocation[20].

Protocol 3: Purity Assessment of L-Quebrachitol using HPLC

This protocol is based on methods described for the analysis of L-Quebrachitol[15][16].

Materials:

• L-Quebrachitol sample

• HPLC system with a suitable detector (e.g., Evaporative Light Scattering Detector - ELSD)

• Hydrophilic Interaction Chromatography (HILIC) column

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

Procedure:

• Prepare a standard solution of high-purity L-Quebrachitol of known concentration.

• Prepare a solution of the L-Quebrachitol sample to be tested.

• Set up the HPLC system with a HILIC column.

• The mobile phase can be an isocratic mixture of acetonitrile and water (e.g., 60:40, v/v)[16].

• Set the flow rate (e.g., 1.2 mL/min)[15].

• Inject the standard solution and the sample solution into the HPLC system.

• Monitor the elution profile using the ELSD.

• Compare the retention time of the peak in the sample chromatogram with that of the standard to identify L-Quebrachitol.

• Calculate the purity of the sample by determining the area of the L-Quebrachitol peak relative to the total area of all peaks in the chromatogram.

IV. Data Summaries

Table 1: Reported IC50 Values of L-Quebrachitol and its Derivatives in an α-Glucosidase Inhibition Assay

Compound	IC50 (µM)	Reference
Acarbose (positive control)	Varies by study	[4]
L-Quebrachitol Derivative 3i	~20 times more potent than Acarbose	[4]
L-Quebrachitol Derivatives (various)	Ranged from more potent to less potent than Acarbose	[4]

Note: Specific IC50 values for unmodified L-Quebrachitol were not consistently reported in the search results, but its derivatives have shown significant activity.

Table 2: Summary of L-Quebrachitol's Effects on Different Cell Lines and Pathways

Bioactivity	Cell Line / System	Observed Effect	Signaling Pathway Implication	Reference
Osteoblastogenesis	MC3T3-E1	Promotes proliferation, differentiation, and mineralization	BMP-2/Runx2/MAPK/Wnt/β-catenin	[5]
Osteoclastogenesis	RAW 264.7	Suppresses osteoclast formation and activity	Inhibition of RANK signaling pathway (NF-κB, cFOS)	[6]
Anticancer	General (review)	Myo-inositol (related compound) shows broad spectrum activity	PI3K/Akt, pRB/E2F	[7]

V. Visual Guides

Caption: General workflow for L-Quebrachitol bioactivity screening.

Caption: Simplified PI3K/Akt signaling pathway.

References

• 1. Quebrachitol: Global Status and Basic Research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. US5041689A - Method of recovering L-quebrachitol from rubber latex serums - Google Patents [patents.google.com]
• 4. Design, synthesis and evaluation of l-quebrachitol derivatives against α-glycosidase - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. l-Quebrachitol Promotes the Proliferation, Differentiation, and Mineralization of MC3T3-E1 Cells: Involvement of the BMP-2/Runx2/MAPK/Wnt/β-Catenin Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. preprints.org [preprints.org]
• 7. Broad Spectrum Anticancer Activity of Myo-Inositol and Inositol Hexakisphosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. In vitro &alpha;-glucosidase inhibitory assay [protocols.io]
• 10. 2.6.2. α-Glucosidase Inhibition Assay [bio-protocol.org]
• 11. mdpi.com [mdpi.com]
• 12. High Content Natural Extract L-Quebrachitol HACCP manufacturer, CasNo.642-38-6 Xi'an Xszo Chem Co., Ltd. China (Mainland) [xszochem.lookchem.com]
• 13. researchgate.net [researchgate.net]
• 14. WO2014107942A1 - Method for large-scale extraction of l-quebrachitol from natural rubber industry waste water - Google Patents [patents.google.com]
• 15. A Process For Obtaining Pure L Quebrachitol From Rubber Latex Serum [quickcompany.in]
• 16. Analysis of L-Quebrachitol from the waste water of rubber latex serum using hydrophilic interaction chromatography and evaporative light scattering detector method - Beijing Institute of Technology [pure.bit.edu.cn:443]
• 17. pubcompare.ai [pubcompare.ai]
• 18. tools.thermofisher.com [tools.thermofisher.com]
• 19. Quantitative imaging assay for NF-κB nuclear translocation in primary human macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Nuclear Factor Kappa B (NF-κB) Translocation Assay Development and Validation for High Content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

L-Quebrachitol vs. D-Pinitol: A Comparative Guide to Their Biological Activities

For Researchers, Scientists, and Drug Development Professionals

L-Quebrachitol and D-pinitol, two naturally occurring cyclitol isomers, have garnered significant attention in the scientific community for their diverse and potent biological activities. As methylated derivatives of inositol, they share structural similarities that translate into overlapping therapeutic potential, yet their stereochemical differences may influence their biological efficacy and mechanisms of action. This guide provides an objective comparison of the biological activities of L-Quebrachitol and D-pinitol, supported by experimental data, detailed protocols, and pathway visualizations to aid researchers in their exploration of these promising compounds.

At a Glance: Key Biological Activities

Biological Activity	L-Quebrachitol	D-Pinitol
Anti-Diabetic	Yes	Yes
Anti-Inflammatory	Yes	Yes
Anti-Cancer	Yes	Yes
Antioxidant	Yes	Yes
Osteogenic	Promotes osteoblastogenesis	Inhibits osteoclastogenesis
Gastroprotective	Yes	Not well-documented
Anti-platelet Aggregation	Yes	Not well-documented

Quantitative Comparison of Biological Activities

The following tables summarize the available quantitative data for the biological activities of L-Quebrachitol and D-pinitol. It is important to note that the data are compiled from different studies, and direct comparison of absolute values should be made with caution due to variations in experimental conditions.

Table 1: Anti-Diabetic Activity - α-Glucosidase Inhibition

Compound	IC50 Value	Enzyme Source	Substrate	Reference
L-Quebrachitol Derivative (3i)	0.46 ± 0.14 mmol L⁻¹	Not Specified	4-nitrophenyl-α-D-glucopyranoside	[1]
D-Pinitol	124.83 ± 0.06 µg/mL	Not Specified	Not Specified	[2]
Acarbose (Positive Control)	10.43 ± 2.12 mmol L⁻¹	Not Specified	4-nitrophenyl-α-D-glucopyranoside	[1]
Acarbose (Positive Control)	73.67 ± 0.02 µg/mL	Not Specified	Not Specified	[2]

Note: Direct comparison of IC50 values between studies is challenging due to different units and experimental setups.

Table 2: Anti-Cancer Activity - Cytotoxicity in MCF-7 Breast Cancer Cells

Compound	Concentration	Effect	Assay	Reference
D-Pinitol	60µM	>52% reduction in cell proliferation	MTT Assay	[3]
D-Pinitol	Not Specified	Induces apoptosis	Western Blot (p53, Bax, Bcl-2, NF-κB)	[4]

Experimental Protocols

α-Glucosidase Inhibition Assay

This protocol is a standardized method for assessing the in vitro anti-diabetic activity of compounds by measuring their ability to inhibit the α-glucosidase enzyme, which is involved in carbohydrate digestion.

Materials:

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG)

• Phosphate buffer (pH 6.8)

• Test compounds (L-Quebrachitol, D-pinitol)

• Acarbose (positive control)

• 96-well microplate reader

Procedure:

• Prepare solutions of the test compounds and acarbose in phosphate buffer.

• In a 96-well plate, add 20 µL of the test compound solution to each well.

• Add 20 µL of α-glucosidase solution (2 U/mL) to each well and incubate at 37°C for 5 minutes.

• Initiate the reaction by adding 20 µL of pNPG solution (1 mM) to each well.

• Incubate the mixture at 37°C for 20 minutes.

• Stop the reaction by adding 50 µL of 1 M sodium carbonate solution.

• Measure the absorbance at 405 nm using a microplate reader.

• The percentage of inhibition is calculated using the formula: [(Abs_control - Abs_sample) / Abs_control] x 100.

• The IC50 value is determined by plotting the percentage of inhibition against the concentration of the inhibitor.[5][6]

Carrageenan-Induced Paw Edema in Rats (In Vivo Anti-inflammatory Assay)

This is a widely used in vivo model to evaluate the acute anti-inflammatory activity of compounds.

Animals:

• Male Wistar rats (150-200 g)

Materials:

• Carrageenan (1% w/v in saline)

• Test compounds (L-Quebrachitol or D-pinitol)

• Indomethacin or Diclofenac Sodium (positive control)

• Plethysmometer

Procedure:

• Acclimatize the rats for at least one week before the experiment.

• Divide the rats into groups: control, positive control, and test groups (different doses of L-Quebrachitol or D-pinitol).

• Administer the test compounds or the positive control orally or intraperitoneally.

• After a specific period (e.g., 30-60 minutes), induce inflammation by injecting 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Measure the paw volume of each rat using a plethysmometer at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

• The percentage of inhibition of edema is calculated for each group relative to the control group.[7][8][9]

MTT Assay for Cytotoxicity in MCF-7 Cells

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• MCF-7 human breast cancer cells

• DMEM (Dulbecco's Modified Eagle Medium) supplemented with 10% FBS and antibiotics

• Test compounds (L-Quebrachitol or D-pinitol)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well cell culture plates

Procedure:

• Seed MCF-7 cells in a 96-well plate at a density of approximately 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 24, 48, or 72 hours).

• After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Cell viability is expressed as a percentage of the control (untreated cells). The IC50 value is calculated from the dose-response curve.[10][11]

Signaling Pathways and Mechanisms of Action

D-Pinitol: Modulator of PI3K/Akt and NF-κB Signaling

D-pinitol has been shown to exert its anti-diabetic and anti-inflammatory effects by modulating key signaling pathways. Its insulin-mimetic properties are attributed to its ability to activate the PI3K/Akt pathway, which plays a crucial role in glucose metabolism.[1][12] Furthermore, D-pinitol can suppress the activation of NF-κB, a transcription factor that orchestrates inflammatory responses.[13][14]

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. D-pinitol promotes apoptosis in MCF-7 cells via induction of p53 and Bax and inhibition of Bcl-2 and NF-κB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubcompare.ai [pubcompare.ai]
• 6. In vitro &alpha;-glucosidase inhibitory assay [protocols.io]
• 7. researchgate.net [researchgate.net]
• 8. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 9. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Assessment of Anticancer Activity by MTT Assay [bio-protocol.org]
• 11. mdpi.com [mdpi.com]
• 12. Effects of D-Pinitol on Insulin Resistance through the PI3K/Akt Signaling Pathway in Type 2 Diabetes Mellitus Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Pinitol targets nuclear factor-kappaB activation pathway leading to inhibition of gene products associated with proliferation, apoptosis, invasion, and angiogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Therapeutic role of d-pinitol on experimental colitis via activating Nrf2/ARE and PPAR-γ/NF-κB signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Anti-Inflammatory Effects of L-Quebrachitol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

L-Quebrachitol, a naturally occurring optically active cyclitol, has garnered attention for its potential therapeutic properties. This guide provides a comparative analysis of its anti-inflammatory effects, supported by available experimental data, to aid researchers in evaluating its potential as a novel anti-inflammatory agent.

Mechanism of Action: Inhibition of Pro-Inflammatory Signaling Pathways

L-Quebrachitol has been shown to modulate key signaling pathways implicated in the inflammatory response, particularly the Nuclear Factor-kappa B (NF-κB) pathway. In inflammatory states, signaling molecules like Receptor Activator of Nuclear Factor-κB Ligand (RANKL) can trigger a cascade that leads to the activation of NF-κB. Once activated, NF-κB translocates to the nucleus and induces the expression of numerous pro-inflammatory genes, including cytokines and enzymes responsible for producing inflammatory mediators.

Experimental evidence from in vitro studies using pre-osteoclastic RAW 264.7 cells demonstrates that L-Quebrachitol can suppress RANKL-mediated signaling pathways, including the NF-κB and Fos proto-oncogene (c-Fos) pathways at both the gene and protein levels.[1] This inhibitory action disrupts the downstream inflammatory cascade.

References

• 1. preprints.org [preprints.org]

A Comparative Guide to the Cross-Validation of Analytical Methods for L-Quebrachitol

For Researchers, Scientists, and Drug Development Professionals

This guide offers an objective comparison of the primary analytical methods for the quantification of L-Quebrachitol: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. By presenting supporting experimental data from various studies, this document aims to assist in the selection of the most suitable analytical technique and to underscore the importance of cross-validation for ensuring data consistency and reliability.

L-Quebrachitol (2-O-methyl-L-chiro-inositol) is a naturally occurring cyclitol with significant potential in the pharmaceutical and nutraceutical industries.[1] Accurate and precise quantification of L-Quebrachitol is paramount for quality control, pharmacokinetic studies, and formulation development. The choice of analytical methodology—typically between HPLC, GC-MS, and NMR—depends on factors such as required sensitivity, selectivity, sample matrix complexity, and the specific research or quality control objectives.

Cross-validation of these methods is a critical step when data from different analytical techniques are to be compared or used interchangeably.[2][3] This process ensures that the results are reliable and reproducible, irrespective of the method employed.[4]

Quantitative Performance Comparison

The following tables summarize the validation parameters for HPLC, GC-MS, and qNMR methods as reported in various studies for the analysis of L-Quebrachitol and structurally related cyclitols and sugars. It is important to note that these values are compiled from different sources and do not represent a direct head-to-head cross-validation study in a single laboratory.

Table 1: Comparison of HPLC Method Performance

Validation Parameter	HPLC-ELSD (for L-Quebrachitol)	HPLC-ELSD (for other sugars)	HPLC-RID (for other sugars)
Linearity (Concentration Range)	5 x 10⁻⁵ - 4 g/L	0.10 - 4.00 mg/mL	0.10 - 2.13 mg/mL
Correlation Coefficient (r²)	Not explicitly stated	> 0.9994	> 0.9993
Limit of Detection (LOD)	8 x 10⁻⁶ g/L	0.61 - 4.04 µg/mL	Not explicitly stated
Limit of Quantitation (LOQ)	Not explicitly stated	2.04 - 13.46 µg/mL	Not explicitly stated
Accuracy (% Recovery)	Not explicitly stated	Not explicitly stated	Not explicitly stated
Precision (%RSD)	Not explicitly stated	< 2.2% (inter-day)	< 2.2% (inter-day)
Reference	[5]	[6]	[6]

Table 2: Comparison of GC-MS Method Performance (for sugars and alditols)

Validation Parameter	GC-MS
Linearity (Concentration Range)	Not explicitly stated
Correlation Coefficient (r²)	≥ 0.9967
Limit of Detection (LOD)	0.61 - 4.04 µg/mL
Limit of Quantitation (LOQ)	2.04 - 13.46 µg/mL
Accuracy (% Recovery)	95.8 - 121.9%
Precision (%RSD)	< 15%
Reference	[7][8]

Table 3: Comparison of qNMR Method Performance (for carbohydrates)

Validation Parameter	qNMR
Linearity (Concentration Range)	Not explicitly stated
Correlation Coefficient (r²)	Not explicitly stated
Limit of Detection (LOD)	< 10 µM
Limit of Quantitation (LOQ)	Dependent on accuracy and experiment time
Accuracy (% Recovery)	Good
Precision (%RSD)	Good
Reference	[9][10]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical methods. Below are representative protocols for the analysis of L-Quebrachitol and related compounds using HPLC, GC-MS, and NMR.

1. High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)

This method is particularly suited for the analysis of non-chromophoric compounds like L-Quebrachitol.

• Instrumentation: A standard HPLC system equipped with an ELSD detector.

• Chromatographic Column: A Hydrophilic Interaction Chromatography (HILIC) column (e.g., Shiseido PC HILIC, 250 x 4.6 mm).[5]

• Mobile Phase: An isocratic mixture of acetonitrile and water (e.g., 60:40, v/v).[5]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• ELSD Settings: Nebulizer gas (Nitrogen) pressure and drift tube temperature should be optimized for the specific instrument and analyte.

• Sample Preparation: Dissolve the sample in the mobile phase, filter through a 0.45 µm filter, and inject.

• Quantification: Generate a calibration curve by plotting the logarithm of the peak area against the logarithm of the concentration of L-Quebrachitol standards.

2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and selective method, but it typically requires derivatization for polar compounds like L-Quebrachitol to increase their volatility.

• Instrumentation: A GC system coupled to a mass spectrometer.

• Derivatization: The hydroxyl groups of L-Quebrachitol are typically silylated using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with trimethylchlorosilane (TMCS) as a catalyst. The reaction is usually carried out in a solvent such as pyridine at an elevated temperature.

• Chromatographic Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A temperature gradient is used to separate the analytes, for example, starting at a lower temperature and ramping up to a higher temperature.

• Mass Spectrometry: Operated in either full scan mode for identification or selected ion monitoring (SIM) mode for enhanced sensitivity in quantification.

• Quantification: An internal standard (e.g., inositol) is often used. A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the internal standard against the concentration of the analyte.

3. Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that allows for the direct quantification of a substance without the need for a calibration curve, using a certified internal standard.[10]

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: A deuterated solvent in which both the analyte and the internal standard are soluble and stable (e.g., D₂O).

• Internal Standard: A certified reference material with a known purity and a signal that does not overlap with the analyte's signals (e.g., maleic acid, dimethyl sulfone).

• Sample Preparation: Accurately weigh the sample and the internal standard and dissolve them in a precise volume of the deuterated solvent.

• NMR Acquisition: Acquire a ¹H NMR spectrum with parameters optimized for quantitative analysis, including a sufficient relaxation delay (D1) to ensure full relaxation of the protons.

• Quantification: The concentration of the analyte is calculated using the following formula: Concentration_analyte = (Integral_analyte / N_protons_analyte) * (N_protons_IS / Integral_IS) * (Molar_mass_analyte / Molar_mass_IS) * (Mass_IS / Mass_sample) * Purity_IS where N is the number of protons for the integrated signal.

Methodology and Workflow Diagrams

The following diagrams illustrate the logical workflows for method selection and cross-validation.

Caption: Logical workflow for selecting an analytical method.

Caption: Workflow for the cross-validation of two analytical methods.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. e-b-f.eu [e-b-f.eu]
• 5. Analysis of L-Quebrachitol from the waste water of rubber latex serum using hydrophilic interaction chromatography and evaporative light scattering detector method - Beijing Institute of Technology [pure.bit.edu.cn:443]
• 6. mdpi.com [mdpi.com]
• 7. Simultaneous determination of rhamnose, xylitol, arabitol, fructose, glucose, inositol, sucrose, maltose in jujube (Zizyphus jujube Mill.) extract: comparison of HPLC–ELSD, LC–ESI–MS/MS and GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Validation of a generic quantitative (1)H NMR method for natural products analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comparative Analysis of L-Quebrachitol from Diverse Botanical Sources: Efficacy in Anti-Diabetic and Anti-Inflammatory Applications

For Immediate Release

L-Quebrachitol, a naturally occurring methylated inositol, has garnered significant attention within the scientific community for its potential therapeutic applications, notably in the management of diabetes and inflammatory conditions. This guide provides a comparative overview of the efficacy of L-Quebrachitol derived from three prominent plant sources: the Rubber Tree (Hevea brasiliensis), Sea Buckthorn (Hippophae rhamnoides), and Allophylus edulis. While direct comparative studies are limited, this document synthesizes available experimental data to offer an objective assessment for researchers, scientists, and drug development professionals.

L-Quebrachitol's therapeutic potential stems from its diverse biological activities, including anti-diabetic, anti-inflammatory, antioxidant, and anti-cancer properties[1]. Its structural similarity to inositol, a key component of cell membranes involved in transmembrane signaling, is thought to contribute to its mechanism of action[1]. This guide will delve into the quantitative data on its anti-diabetic and anti-inflammatory effects, detail the experimental methodologies used to ascertain these properties, and visualize the key signaling pathways it modulates.

Comparative Efficacy Data

The following tables summarize the available quantitative data on the anti-diabetic and anti-inflammatory efficacy of L-Quebrachitol and extracts from the specified plant sources. It is important to note that the data is compiled from different studies and may not be directly comparable due to variations in experimental conditions and the use of extracts versus the pure compound.

Table 1: Comparative Anti-Diabetic Efficacy

Plant Source	Bioassay	Test Substance	Key Findings
Hevea brasiliensis	α-Amylase Inhibition	Latex	IC50: 5.109 µg/mL
β-Glucosidase Inhibition	Latex	IC50: 7.19 µg/mL
Hippophae rhamnoides	α-Amylase Inhibition	Sea Buckthorn Leaf L-Quebrachitol Extract (SQE)	Competitive inhibition
Glucose Consumption	L-Quebrachitol Standard (QS) and SQE in insulin-resistant HepG2 cells	Increased glucose consumption
Allophylus edulis	Not specified	L-Quebrachitol	Traditionally used for diabetes; presence of L-Quebrachitol is suggested as the chemical basis for this use[2].

Table 2: Comparative Anti-Inflammatory and Antioxidant Efficacy

Plant Source	Bioassay	Test Substance	Key Findings
Hevea brasiliensis	Platelet-Activating Factor (PAF) Receptor Binding Inhibition	L-Quebrachitol	IC50: 42.2 µM[3]
Hippophae rhamnoides	Nitric Oxide (NO) Production Inhibition in LPS-stimulated RAW 264.7 cells	Various compounds from the plant	Isorhamnetin IC50: 21.4 µM; Quercetin IC50: 24.5 µM; Kaempferol IC50: 19.6 µM
Cytokine Secretion Inhibition	Fruit Extract (100 µg/mL) in LPS-stimulated neutrophils	Inhibition of TNF-α and IL-8 secretion[3]
Allophylus edulis	DPPH Radical Scavenging	Hydromethanolic fraction of leaf infusion	IC50: 15.17 µg/mL[4]
ABTS Radical Scavenging	Hydromethanolic fraction of leaf infusion	IC50: 25.15 µg/mL[4]
Carrageenan-Induced Paw Edema in mice	Lyophilized infusion of leaves (3 mg/kg)	82.7% inhibition of edema at 1 hour[4]

Key Signaling Pathways Modulated by L-Quebrachitol

L-Quebrachitol exerts its biological effects by modulating key cellular signaling pathways. Below are diagrams representing the insulin signaling pathway, relevant to its anti-diabetic effects, and the NF-κB signaling pathway, central to its anti-inflammatory action.

Caption: Insulin Signaling Pathway modulated by L-Quebrachitol.

Caption: NF-κB Signaling Pathway and its inhibition by L-Quebrachitol.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

α-Amylase Inhibition Assay

Objective: To determine the inhibitory effect of a test compound on the activity of α-amylase, an enzyme involved in carbohydrate digestion.

Materials:

• α-Amylase solution

• Starch solution (substrate)

• Dinitrosalicylic acid (DNS) reagent

• Test compound (L-Quebrachitol or plant extract)

• Acarbose (positive control)

• Phosphate buffer (pH 6.9)

• Spectrophotometer

Procedure:

• Prepare various concentrations of the test compound and acarbose in phosphate buffer.

• In a series of test tubes, add a fixed volume of the test compound solution (or buffer for control).

• Add a specific volume of α-amylase solution to each tube and pre-incubate at a controlled temperature (e.g., 37°C) for a defined period (e.g., 10 minutes).

• Initiate the enzymatic reaction by adding a fixed volume of starch solution to each tube.

• Incubate the reaction mixture at the same controlled temperature for a specific duration (e.g., 20 minutes).

• Stop the reaction by adding DNS reagent.

• Heat the tubes in a boiling water bath for a set time (e.g., 5-10 minutes) to allow for color development.

• Cool the tubes to room temperature and dilute the reaction mixture with distilled water.

• Measure the absorbance of the resulting solution at a specific wavelength (e.g., 540 nm) using a spectrophotometer.

• Calculate the percentage of α-amylase inhibition using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• Determine the IC50 value, which is the concentration of the test compound required to inhibit 50% of the enzyme activity.

Glucose Uptake Assay in 3T3-L1 Adipocytes

Objective: To measure the effect of a test compound on glucose uptake in differentiated 3T3-L1 adipocytes, a common in vitro model for studying insulin sensitivity.

Materials:

• Differentiated 3T3-L1 adipocytes

• Krebs-Ringer-HEPES (KRH) buffer

• Insulin

• Test compound (L-Quebrachitol or plant extract)

• 2-deoxy-D-[³H]glucose or a fluorescent glucose analog (e.g., 2-NBDG)

• Phloretin (glucose transport inhibitor)

• Scintillation counter or fluorescence plate reader

Procedure:

• Culture and differentiate 3T3-L1 preadipocytes into mature adipocytes.

• Wash the differentiated adipocytes with serum-free medium and incubate in the same medium for a period to induce quiescence.

• Wash the cells with KRH buffer.

• Pre-incubate the cells with the test compound at various concentrations in KRH buffer for a defined time.

• Stimulate the cells with a submaximal concentration of insulin for a specific duration (e.g., 15-30 minutes) to induce glucose uptake.

• Initiate glucose uptake by adding 2-deoxy-D-[³H]glucose or 2-NBDG to the cells and incubate for a short period (e.g., 5-10 minutes).

• Terminate glucose uptake by washing the cells with ice-cold KRH buffer containing phloretin.

• Lyse the cells to release the intracellular contents.

• If using 2-deoxy-D-[³H]glucose, measure the radioactivity of the cell lysates using a scintillation counter.

• If using a fluorescent glucose analog, measure the fluorescence of the cell lysates using a fluorescence plate reader.

• Normalize the glucose uptake to the protein concentration of the cell lysates.

• Compare the glucose uptake in cells treated with the test compound to that in untreated and insulin-stimulated controls.

Carrageenan-Induced Paw Edema in Mice

Objective: To evaluate the in vivo anti-inflammatory activity of a test compound by measuring its ability to reduce paw edema induced by carrageenan.

Materials:

• Mice (e.g., Swiss albino)

• Carrageenan solution (1% w/v in saline)

• Test compound (L-Quebrachitol or plant extract)

• Positive control (e.g., Indomethacin)

• Vehicle (e.g., saline or appropriate solvent)

• Plethysmometer or calipers

Procedure:

• Acclimatize the mice to the laboratory conditions for a sufficient period.

• Fast the animals overnight before the experiment with free access to water.

• Divide the mice into different groups: control (vehicle), positive control, and test groups (receiving different doses of the test compound).

• Administer the vehicle, positive control, or test compound orally or via intraperitoneal injection.

• After a specific time (e.g., 30-60 minutes) to allow for drug absorption, induce inflammation by injecting a fixed volume of carrageenan solution into the sub-plantar region of the right hind paw of each mouse[5][6][7].

• Measure the paw volume or thickness of each mouse using a plethysmometer or calipers at different time points after carrageenan injection (e.g., 0, 1, 2, 3, and 4 hours)[5][6][7].

• Calculate the percentage of edema inhibition for each group at each time point using the formula: % Inhibition = [1 - (ΔV_treated / ΔV_control)] x 100 where ΔV is the change in paw volume.

• Compare the edema inhibition of the test groups with the control and positive control groups to assess the anti-inflammatory activity.

Conclusion

The compiled data suggests that L-Quebrachitol from Hevea brasiliensis, Hippophae rhamnoides, and Allophylus edulis exhibits promising anti-diabetic and anti-inflammatory properties. While L-Quebrachitol from Hevea brasiliensis shows potent enzyme inhibitory activity relevant to diabetes, extracts from Hippophae rhamnoides demonstrate efficacy in cellular models of glucose metabolism and inflammation. Furthermore, Allophylus edulis extracts display significant in vivo anti-inflammatory and antioxidant effects.

The lack of standardized, direct comparative studies necessitates further research to definitively determine the most efficacious botanical source of L-Quebrachitol for specific therapeutic applications. The experimental protocols and signaling pathway diagrams provided herein offer a foundational framework for such future investigations. Researchers are encouraged to utilize these methodologies to conduct head-to-head comparisons and further elucidate the mechanisms of action of L-Quebrachitol from these diverse and valuable plant sources.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Fruits of Hippophaë rhamnoides in human leukocytes and Caco-2 cell monolayer models—A question about their preventive role in lipopolysaccharide leakage and cytokine secretion in endotoxemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. inotiv.com [inotiv.com]
• 6. mdpi.com [mdpi.com]
• 7. phytopharmajournal.com [phytopharmajournal.com]

L-Quebrachitol: A Comparative Analysis of its Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

L-Quebrachitol (LQB), a naturally occurring cyclitol, has garnered significant interest for its diverse therapeutic properties. This guide provides a comprehensive comparison of LQB's performance against existing drugs in several key therapeutic areas, supported by available experimental data.

Anti-Diabetic Potential: An Emerging Challenger to Metformin

L-Quebrachitol has demonstrated promising anti-diabetic properties in preclinical studies. While direct in vivo comparative data with the first-line drug metformin is limited, in vitro evidence suggests LQB's potential to modulate glucose metabolism.

Data Presentation: L-Quebrachitol vs. Metformin

Therapeutic Target	L-Quebrachitol	Metformin
Blood Glucose Control	In a study on insulin-resistant HepG2 cells, L-quebrachitol extract (SQE) and L-quebrachitol standard (QS) increased glucose consumption.[1]	Metformin is well-established to lower blood glucose in streptozotocin-induced diabetic rats.[2][3][4]
Insulin Sensitivity	Sea buckthorn leaf L-quebrachitol extract (SQE) and L-quebrachitol standard (QS) showed good inhibitory activity on α-amylase, suggesting a potential role in managing insulin resistance.[1]	Metformin is a known insulin sensitizer.[5]
Lipid Metabolism	Both QS and SQE decreased the contents of total triglyceride (TG) and non-esterified fatty acid (NEFA) in insulin-resistant HepG2 cells.[1]	Metformin has been shown to improve lipid profiles in diabetic rats.[3]

Experimental Protocols

A widely used model to study anti-diabetic effects is the streptozotocin (STZ)-induced diabetic rat model.

• Induction of Diabetes: A single intraperitoneal injection of STZ (typically 40-60 mg/kg body weight) dissolved in citrate buffer is administered to rats. Blood glucose levels are monitored, and levels consistently above 250 mg/dL are considered diabetic.

• Treatment: Animals are then treated with the test compound (L-Quebrachitol) or the standard drug (Metformin) orally for a specified period.

• Parameters Measured: Blood glucose levels, serum insulin levels, and lipid profiles are measured at regular intervals to assess the therapeutic efficacy.

Signaling Pathway

The precise signaling pathway for L-Quebrachitol's anti-diabetic action is still under investigation. However, its structural similarity to inositol suggests potential involvement in insulin signaling pathways.

Potential mechanism of L-Quebrachitol in insulin signaling.

Anti-Convulsant Activity: A Head-to-Head Comparison with Carbamazepine

L-Quebrachitol has been directly compared to the established anti-convulsant drug carbamazepine in an in vivo study, demonstrating significant potential in seizure management.

Data Presentation: L-Quebrachitol vs. Carbamazepine

Parameter	L-Quebrachitol (10 mg/kg)	Carbamazepine (80 mg/kg)	Combination (LQB 10 mg/kg + CBZ 80 mg/kg)
Seizure Latency (seconds)	Significantly prolonged	Significantly prolonged	Synergistic increase in latency
Convulsion Frequency	Significantly decreased	Significantly decreased	Further decrease in frequency

Source: Brain and Behavior, 2025[6]

Experimental Protocols

The anti-convulsant activity was evaluated using the pentylenetetrazol (PTZ)-induced convulsion model in chicks.

• Induction of Convulsions: PTZ is administered intraperitoneally (i.p.) at a dose of 80 mg/kg to induce convulsions.

• Treatment: Test animals are pre-treated orally with L-Quebrachitol, carbamazepine, or a combination of both before PTZ administration.

• Observation: The latency to the first seizure and the frequency of convulsions are recorded.

Signaling Pathway

The proposed mechanism of action for L-Quebrachitol's anti-convulsant effect involves the modulation of voltage-gated sodium channels (VGSC).

References

• 1. Effect of Theobroma cacao L. on the Efficacy and Toxicity of Doxorubicin in Mice Bearing Ehrlich Ascites Carcinoma [mdpi.com]
• 2. Novel mechanism for plasma glucose-lowering action of metformin in streptozotocin-induced diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Brazil nut (Bertholletia excelsa) and metformin abrogate cardiac complication in fructose/STZ-induced type 2 diabetic rats by attenuating oxidative stress and modulating the MAPK-mTOR/NFkB/IL-10 signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metformin treatment restores the altered microvascular reactivity in neonatal streptozotocin-induced diabetic rats increasing NOS activity, but not NOS expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. zerotofinals.com [zerotofinals.com]
• 6. L-quebrachitol Modulates the Anti-convulsant Effects of Carbamazepine Possibly Through Voltage-gated Sodium Channel Blocking Mechanism in Chicks: In Vivo and In Silico Studies - PubMed [pubmed.ncbi.nlm.nih.gov]

A Structural Showdown: L-Quebrachitol and Its Isomers in the Spotlight

For researchers, scientists, and professionals in drug development, understanding the nuanced differences between closely related molecules is paramount. This guide provides a comprehensive structural and functional comparison of L-Quebrachitol and its key isomers, offering a valuable resource for identifying the most suitable candidates for further investigation.

L-Quebrachitol, a naturally occurring cyclitol, and its isomers are gaining increasing attention for their diverse biological activities. These compounds, characterized by a cyclohexane ring with multiple hydroxyl groups, exhibit subtle stereochemical variations that translate into significant differences in their physicochemical properties and biological functions. This comparative guide delves into the structural intricacies, physicochemical characteristics, and biological roles of L-Quebrachitol alongside its prominent isomers: myo-inositol, D-chiro-inositol, L-chiro-inositol, scyllo-inositol, and D-pinitol.

At a Glance: Structural Comparison

L-Quebrachitol is chemically known as 2-O-methyl-L-chiro-inositol. Its structure, along with its key isomers, is depicted below. The spatial arrangement of the hydroxyl (-OH) and methoxy (-OCH3) groups on the cyclohexane ring defines their unique chemical identities and subsequent biological activities.

Caption: Chair conformations of L-Quebrachitol and its isomers.

Physicochemical Properties: A Quantitative Comparison

The structural differences among these isomers directly influence their physicochemical properties. The following table summarizes key quantitative data for easy comparison.

Property	L-Quebrachitol	D-Pinitol	myo-Inositol	D-chiro-Inositol	L-chiro-Inositol	scyllo-Inositol
Molecular Formula	C₇H₁₄O₆	C₇H₁₄O₆	C₆H₁₂O₆	C₆H₁₂O₆	C₆H₁₂O₆	C₆H₁₂O₆
Molar Mass ( g/mol )	194.18	194.18	180.16	180.16	180.16	180.16
Melting Point (°C)	190-198[1]	179-185[2][3]	225-227[4]	230[5][6]	230 (dec.)[7][8]	358-360 (dec.)[9]
Solubility in Water	Soluble	Very soluble[10]	14 g/100 mL (25°C)[4]	403.4 g/L (11°C)[6]	0.17 mg/mL[7]	High aqueous solubility[11]
Specific Rotation [α]D	-82.5° (c=2, H₂O)	+65° to +70° (c=1, H₂O)[3][10]	Optically inactive[12]	+64.0±3.0° (c=1, H₂O)	-60° (c=1.3, H₂O)	Optically inactive

Biological Activities: A Tale of Two Isomers and Their Derivatives

The subtle changes in stereochemistry have profound effects on the biological activities of these cyclitols. myo-Inositol and D-chiro-inositol, in particular, have been extensively studied for their opposing yet complementary roles in insulin signaling.

• myo-Inositol: Serves as a precursor to D-chiro-inositol and is crucial for follicle-stimulating hormone (FSH) signaling. It is involved in glucose uptake.

• D-chiro-Inositol: Plays a key role in insulin-mediated androgen production and glycogen synthesis.

• L-Quebrachitol and D-Pinitol: As methylated derivatives of chiro-inositol, they also exhibit significant biological activities. For instance, both have demonstrated antioxidant properties. A notable difference is that L-quebrachitol promotes osteoblastogenesis, while D-pinitol inhibits osteoclastogenesis, suggesting potential applications in bone health.

The interplay between myo-inositol and D-chiro-inositol in insulin signaling is a critical area of research, particularly in the context of metabolic disorders like Polycystic Ovary Syndrome (PCOS).

Caption: Simplified insulin signaling pathway showing the roles of myo- and D-chiro-inositol.

Experimental Protocols for Comparative Analysis

The characterization and comparison of L-Quebrachitol and its isomers rely on a suite of analytical techniques. Below are detailed methodologies for key experiments.

High-Performance Liquid Chromatography (HPLC) for Separation and Quantification

• Objective: To separate and quantify individual inositol isomers in a mixture.

• Instrumentation: HPLC system equipped with a refractive index detector (RID) or a pulsed amperometric detector (PAD).

• Column: A polymer-based aminopropyl or a cation-exchange column (e.g., Aminex HPX-87C) is typically used for the separation of carbohydrates and polyols.

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water is common for aminopropyl columns. For cation-exchange columns, deionized water is often used as the mobile phase.

• Sample Preparation: Samples are dissolved in the mobile phase, filtered through a 0.45 µm filter, and injected into the HPLC system.

• Data Analysis: The retention time of each peak is compared to that of a known standard to identify the isomer. The peak area is used for quantification by generating a calibration curve with standards of known concentrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

• Objective: To determine the precise three-dimensional structure and stereochemistry of each isomer.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Samples are dissolved in a deuterated solvent, typically deuterium oxide (D₂O), to a concentration of 5-10 mg/mL.

• Experiments:

  • ¹H NMR: Provides information about the chemical environment and connectivity of protons. Coupling constants (J-values) are crucial for determining the relative stereochemistry of the hydroxyl groups.

  • ¹³C NMR: Provides information about the carbon skeleton.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are used to establish correlations between protons and carbons, confirming the structural assignments.

• Data Analysis: The chemical shifts, coupling constants, and cross-peaks in the 2D spectra are analyzed to unambiguously assign the structure and conformation of each isomer.

X-ray Crystallography for Definitive Structural Analysis

• Objective: To obtain a high-resolution, three-dimensional structure of the molecule in its crystalline state.

• Methodology:

  • Crystallization: Single crystals of the purified isomer are grown by slow evaporation of a suitable solvent or by vapor diffusion.

  • Data Collection: A single crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is recorded on a detector.

  • Structure Solution and Refinement: The diffraction data is used to calculate an electron density map, from which the positions of the atoms are determined. The structural model is then refined to best fit the experimental data.

• Data Analysis: The final refined structure provides precise bond lengths, bond angles, and torsional angles, offering an unambiguous determination of the molecule's conformation in the solid state.

Conclusion

The structural comparison of L-Quebrachitol and its isomers reveals a fascinating interplay between stereochemistry and biological function. While sharing the same basic carbon framework, the orientation of their hydroxyl and methoxy groups dictates their physicochemical properties and their specific roles in complex biological pathways. For researchers in drug discovery and development, a thorough understanding of these subtle yet significant differences is crucial for the rational design and selection of lead compounds. The experimental protocols outlined in this guide provide a robust framework for the continued exploration and characterization of this promising class of molecules.

References

• 1. Quebrachitol - Wikipedia [en.wikipedia.org]
• 2. D-Pinitol CAS#: 10284-63-6 [amp.chemicalbook.com]
• 3. D -Pinitol 95 10284-63-6 [sigmaaldrich.com]
• 4. Inositol | 87-89-8 [chemicalbook.com]
• 5. chembk.com [chembk.com]
• 6. D-chiro-inositol CAS#: 643-12-9 [chemicalbook.com]
• 7. echemi.com [echemi.com]
• 8. L-(-)-CHIRO-INOSITOL CAS#: 551-72-4 [m.chemicalbook.com]
• 9. scyllo-Inositol - Wikipedia [en.wikipedia.org]
• 10. D-pinitol, a highly valuable product from carob pods: Health-promoting effects and metabolic pathways of this natural super-food ingredient and its derivatives [aimspress.com]
• 11. mdpi.com [mdpi.com]
• 12. Inositol - Wikipedia [en.wikipedia.org]

A Comparative Analysis of L-Quebrachitol Extraction Methodologies

L-Quebrachitol, a naturally occurring, optically active cyclitol, has garnered significant attention from the pharmaceutical and nutraceutical industries as a chiral precursor for the synthesis of bioactive inositols and other valuable compounds.[1][2] Predominantly sourced from the serum of natural rubber latex (Hevea brasiliensis), its efficient extraction is a critical step for commercial viability.[3][4] This guide provides a comparative overview of various extraction techniques, supported by available experimental data, to assist researchers and professionals in selecting the most suitable method for their objectives.

Overview of Extraction Techniques

The extraction of L-Quebrachitol from natural rubber serum or related wastewater primarily involves several core methodologies: conventional solvent extraction, advanced membrane filtration, and chromatographic purification. Often, a combination of these techniques is employed to achieve high yield and purity.

1. Conventional Solvent Extraction and Crystallization: This is a widely cited and traditional approach.[5][6] The process typically involves concentrating the rubber serum, followed by extraction with a hot alcoholic solvent like ethanol or methanol.[5][7] L-Quebrachitol's solubility in these solvents allows for its separation from insoluble impurities. Subsequent cooling, concentration, and crystallization steps are used to isolate the compound.[5][8]

2. Membrane Separation Technology: A more modern and scalable approach involves the use of membrane filtration.[9][10] This technique utilizes a series of membranes with varying pore sizes (microfiltration, ultrafiltration, and nanofiltration) to systematically remove impurities like proteins, lipids, and other macromolecules from the serum.[9][11] The final permeate, enriched with L-Quebrachitol, is then concentrated, often via nanofiltration or reverse osmosis, before crystallization.[10] This method is highlighted for its potential in large-scale, cost-effective production.[10]

3. Chromatographic Purification: Column chromatography is a key technique for achieving high-purity L-Quebrachitol.[8] It is often used as a polishing step after initial extraction. Silica gel columns are employed to remove lipids and other related impurities, while ion-exchange resins are used to eliminate ionic compounds.[5][8]

4. Acetylation-Deacetylation Method: This chemical approach involves acetylating the L-Quebrachitol within the serum using acetic anhydride.[8] The acetylated, more non-polar derivative is then extracted and purified. A final deacetylation step is required to recover the pure L-Quebrachitol. This method is more complex due to the additional chemical reaction steps.[8]

Quantitative Performance Comparison

The selection of an extraction technique often depends on a trade-off between yield, purity, cost, and scalability. The following table summarizes the quantitative data available from various studies.

Extraction Technique	Reported Yield	Reported Purity	Key Solvents/Reagents	Source of L-Quebrachitol	Reference
Solvent Extraction with Purification	140-160 mg / 100 mL serum (1.4-1.6 g/L)	100%	80% Ethanol, Acetone, Silica Gel, Ion-Exchange Resin	Natural Rubber Latex Serum	[8]
Methanol Extraction & Crystallization	~15 g / 100 g serum solid	High	Methanol, Ethanol, Activated Carbon, Ion-Exchange Resin	Concentrated Rubber Latex Serum	[5]
Hot Ethanol Extraction	2-3% by weight of solid serum	High	Ethanol	Skim Natural Rubber Latex	[6]
Membrane Separation & Crystallization	Potential for 10 kg/year (lab scale)	99.20%	Water (for washing/crystallization)	Rubber Factory Wastewater	[9]
Optimized Solvent Extraction (Box-Behnken)	0.51 g (from unspecified amount of wastewater)	High	90% Ethanol, 60% Acetone	Natural Rubber Wastewater	[12]
Serum Preparation Method Comparison (Centrifugation)	Up to 1.4% from serum of clone RRII 430	Not specified	Acetic acid, Alcohol	Natural Rubber Latex Serum	[3]

Experimental Protocols

Detailed methodologies are crucial for replicating and adapting extraction processes. Below are protocols derived from the cited literature.

Protocol 1: Solvent Extraction, Chromatography, and Crystallization[8]

• Serum Extraction: Extract natural rubber latex with 80% ethanol at room temperature to obtain the serum.

• Concentration: Boil the serum to reduce its volume.

• Deproteination: Add 50% acetone to the concentrated serum and keep it overnight at 4°C. Filter to remove precipitated proteins.

• Residue Preparation: Evaporate the filtrate by heating to obtain a residue.

• Silica Gel Chromatography: Dissolve the residue in an organic solvent and pass it through a silica column to remove lipids and related impurities, collecting the eluate.

• Ion Exchange: Evaporate the eluate, dissolve the resulting residue in water, and pass it through an ion-exchange resin.

• Crystallization: The final eluate is either evaporated to dryness or re-dissolved in water, heated, and cooled to obtain L-Quebrachitol crystals.

Protocol 2: Methanol Extraction from Solid Serum[5]

• Serum Preparation: Concentrate rubber latex serum and spray-dry it to obtain a solid material.

• Methanol Extraction: Dissolve the dry solid in methanol (e.g., 750 ml per 100 g of solid) with stirring at a temperature between -20°C and 40°C.

• Filtration: Remove insoluble matter by filtration to obtain a reddish-brown filtrate.

• Concentration & Crystallization: Concentrate the filtrate to one-tenth of its volume by vacuum distillation at 40°C. Leave the concentrate overnight at room temperature (10°C to 22°C) for crystallization.

• Purification (Optional): For higher purity, dissolve the crude crystals in distilled water, decolorize with activated carbon, filter, and pass through an ion-exchange resin. Add ethanol until the solution becomes turbid and allow it to stand in a refrigerator for recrystallization.

Protocol 3: Membrane Filtration for Large-Scale Extraction[9][10]

• Coarse Filtration: Pass rubber industry wastewater or serum through a coarse filter (e.g., plate-and-frame filter press) to remove solid impurities.

• Micro/Ultrafiltration: Filter the resulting clear liquor sequentially through a microfiltration (MF) membrane and/or ultrafiltration (UF) membranes to remove organic macromolecules.

• Nanofiltration/Reverse Osmosis: Concentrate the filtrate using a nanofiltration (NF) or reverse osmosis (RO) membrane. The NF membrane also allows for washing to remove salts.

• Decolorization & Concentration: Decolorize the concentrated solution (e.g., with activated carbon or bone charcoal) and further concentrate it by evaporation to obtain a paste.

• Crystallization: Cool the paste-like concentrate and allow it to crystallize over several hours.

• Recrystallization: Collect the crude crystals and purify them by recrystallizing one or more times with distilled water to obtain the final high-purity product.

Visualizing the Workflow

To better illustrate the extraction process, a generalized workflow diagram is provided below. This diagram outlines the key stages from raw material to purified product, encompassing the major techniques discussed.

References

• 1. researchgate.net [researchgate.net]
• 2. Isolation and characterisation of L-quebrachitol from rubber factory wastewater | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. L-QUEBRACHITOL FROM HEVEA LATEX: CHALLENGES TO ITS COMMERCIALIZATION | International Proceedings of IRC 2017 [ejournal.puslitkaret.co.id]
• 5. US5041689A - Method of recovering L-quebrachitol from rubber latex serums - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. US1758616A - Method for recovering quebrachitol from rubber latex serum - Google Patents [patents.google.com]
• 8. A Process For Obtaining Pure L Quebrachitol From Rubber Latex Serum [quickcompany.in]
• 9. researchgate.net [researchgate.net]
• 10. WO2014107942A1 - Method for large-scale extraction of l-quebrachitol from natural rubber industry waste water - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. aimst.edu.my [aimst.edu.my]

Benchmarking L-Quebrachitol's bioactivity against known standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the bioactivity of L-Quebrachitol, a naturally occurring cyclitol, benchmarked against established standards in key therapeutic areas. The following sections present quantitative comparisons, detailed experimental methodologies, and visual representations of associated signaling pathways to facilitate an objective assessment of its potential.

Antioxidant Activity

L-Quebrachitol has demonstrated notable free-radical scavenging properties. To quantify this, its antioxidant capacity was evaluated using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay and compared against the well-established antioxidant, Ascorbic Acid.

Table 1: Comparison of Antioxidant Activity

Compound	DPPH Radical Scavenging Activity (IC50)
L-Quebrachitol	~57.66 ppm[1]
Ascorbic Acid (Standard)	~8.4 µg/mL to 66.12 ppm[2][3]

Experimental Protocol: DPPH Radical Scavenging Assay

This in vitro assay assesses the ability of a compound to donate a hydrogen atom or electron to the stable DPPH radical.

• Preparation of DPPH Solution: A stock solution of DPPH is prepared in methanol or ethanol.

• Reaction Mixture: Various concentrations of L-Quebrachitol or the standard (Ascorbic Acid) are added to the DPPH solution.

• Incubation: The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (typically 517 nm) using a spectrophotometer.

• Calculation of Inhibition: The percentage of DPPH radical scavenging activity is calculated. The IC50 value, the concentration of the compound required to inhibit 50% of the DPPH radicals, is then determined from a dose-response curve.

Experimental Workflow for DPPH Assay

Caption: Workflow of the DPPH radical scavenging assay.

Anti-inflammatory Activity

The anti-inflammatory potential of L-Quebrachitol was evaluated using the carrageenan-induced paw edema model in rats, a standard in vivo assay for acute inflammation. Its efficacy was compared against Indomethacin, a potent nonsteroidal anti-inflammatory drug (NSAID).

Table 2: Comparison of Anti-inflammatory Activity

Compound	Dose	Paw Edema Inhibition (%)
L-Quebrachitol	Not specified in available results	Not specified in available results
Indomethacin (Standard)	10 mg/kg	46.87% (at 2h), 65.71% (at 3h)[4]
Indomethacin (Standard)	5 mg/kg	Significant inhibition[5]

Note: While studies indicate L-Quebrachitol possesses anti-inflammatory properties, specific quantitative data on paw edema inhibition was not available in the searched literature for a direct comparison.

Experimental Protocol: Carrageenan-Induced Paw Edema

This in vivo model assesses the ability of a compound to reduce acute inflammation.

• Animal Model: Typically, Wistar or Sprague-Dawley rats are used.

• Induction of Edema: A subcutaneous injection of a carrageenan solution (e.g., 1%) is administered into the sub-plantar region of the rat's hind paw.

• Compound Administration: L-Quebrachitol or the standard drug (Indomethacin) is administered orally or intraperitoneally at a specific time before or after carrageenan injection.

• Measurement of Paw Volume: The volume of the paw is measured at various time points after carrageenan injection using a plethysmometer.

• Calculation of Inhibition: The percentage of inhibition of edema is calculated by comparing the increase in paw volume in the treated group with the control group.

Experimental Workflow for Carrageenan-Induced Paw Edema

Caption: Workflow of the carrageenan-induced paw edema assay.

Anti-diabetic Activity

L-Quebrachitol's potential as an anti-diabetic agent was investigated in a streptozotocin (STZ)-induced diabetic rat model. This model mimics type 1 diabetes by destroying pancreatic β-cells. The efficacy of L-Quebrachitol was compared to Metformin, a first-line oral hypoglycemic agent.

Table 3: Comparison of Anti-diabetic Activity

Compound	Dose	Effect on Blood Glucose
L-Quebrachitol	Not specified in available results	Noted to have anti-diabetic properties, but specific blood glucose reduction data was not found.
Metformin (Standard)	100 mg/kg (oral)	21.4 ± 1.8% reduction in STZ-diabetic rats[6]
Metformin (Standard)	-	Significantly reduced blood glucose in STZ-diabetic mice[7]

Note: While L-Quebrachitol is reported to possess anti-diabetic activity, specific quantitative data on blood glucose reduction in STZ-induced diabetic models was not available in the searched literature for a direct comparison.

Experimental Protocol: Streptozotocin (STZ)-Induced Diabetes Model

This in vivo model is used to induce a diabetic state in rodents to test anti-diabetic compounds.

• Animal Model: Rats or mice are commonly used.

• Induction of Diabetes: A single high dose or multiple low doses of STZ, dissolved in a suitable buffer, are administered via intraperitoneal injection.

• Confirmation of Diabetes: Blood glucose levels are monitored, and animals with fasting blood glucose above a certain threshold (e.g., 250 mg/dL) are considered diabetic.

• Compound Administration: L-Quebrachitol or the standard drug (Metformin) is administered over a specific period.

• Monitoring of Parameters: Blood glucose levels, body weight, and other relevant diabetic markers are monitored throughout the study.

Experimental Workflow for STZ-Induced Diabetes Model

Caption: Workflow of the STZ-induced diabetes model.

Signaling Pathway Modulation

L-Quebrachitol has been shown to modulate several key signaling pathways implicated in its observed bioactivities. These include the Mitogen-Activated Protein Kinase (MAPK), Wnt/β-catenin, and Nuclear Factor-kappa B (NF-κB) pathways.

MAPK Signaling Pathway

The MAPK pathway is crucial for cell proliferation, differentiation, and apoptosis. L-Quebrachitol is suggested to be involved in this pathway, potentially influencing cellular responses to external stimuli.[8][9]

Caption: Postulated intervention of L-Quebrachitol in the MAPK pathway.

Wnt/β-catenin Signaling Pathway

This pathway is fundamental in embryonic development and tissue homeostasis. L-Quebrachitol has been reported to activate this pathway, which may contribute to its observed effects on osteoblastogenesis.[8][10]

Caption: Postulated activation of the Wnt/β-catenin pathway by L-Quebrachitol.

NF-κB Signaling Pathway

The NF-κB pathway plays a critical role in regulating the immune and inflammatory responses. L-Quebrachitol has been shown to suppress this pathway, which is consistent with its anti-inflammatory properties.[8]

Caption: Postulated inhibition of the NF-κB pathway by L-Quebrachitol.

References

• 1. dpph assay ic50: Topics by Science.gov [science.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. pubs.aip.org [pubs.aip.org]
• 4. thaiscience.info [thaiscience.info]
• 5. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. diabetesjournals.org [diabetesjournals.org]
• 7. Metformin ameliorates insulitis in STZ-induced diabetic mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. preprints.org [preprints.org]
• 9. selleckchem.com [selleckchem.com]
• 10. Small Molecule Wnt Pathway Modulators from Natural Sources: History, State of the Art and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of L-Quebrachitol

For researchers and professionals in the fields of science and drug development, the responsible management of chemical waste is paramount to ensuring a safe laboratory environment and protecting the broader ecosystem. This document provides detailed, step-by-step procedures for the proper disposal of L-Quebrachitol, a naturally occurring methylated inositol. Adherence to these guidelines is essential for maintaining regulatory compliance and upholding the highest standards of laboratory safety.

Immediate Safety and Handling Precautions

Before initiating any disposal protocol, it is crucial to handle L-Quebrachitol with appropriate care. Always consult the Safety Data Sheet (SDS) for the most current and comprehensive safety information.

Personal Protective Equipment (PPE):

• Wear safety glasses or goggles to protect against accidental eye contact.

• Use chemically resistant gloves (e.g., nitrile) to prevent skin contact.

• A standard lab coat should be worn to protect clothing and skin.

Handling:

• Handle L-Quebrachitol in a well-ventilated area to minimize the potential for inhalation of dust or aerosols.[1]

• Avoid generating dust during handling and weighing.[1]

• In case of a spill, collect the material using appropriate methods that do not generate dust and place it in a suitable, closed container for disposal.[1]

Step-by-Step Disposal Protocol

The proper disposal of L-Quebrachitol should follow a structured workflow to ensure safety and compliance with environmental regulations. Do not discharge L-Quebrachitol or its solutions into sewer systems.[1]

• Waste Identification and Segregation:

  • L-Quebrachitol waste should be classified as non-hazardous solid chemical waste unless it is mixed with a hazardous substance.

  • Segregate L-Quebrachitol waste from other laboratory waste streams such as sharps, biological waste, and hazardous chemicals.[2][3]

• Containerization and Labeling:

  • Collect solid L-Quebrachitol waste in a designated, durable, and sealable container that is chemically compatible with the substance.[2][3]

  • The container must be clearly and accurately labeled with the full chemical name: "L-Quebrachitol".

  • Ensure the container is kept closed except when actively adding waste.[2]

• Storage:

  • Store the sealed waste container in a designated, secure area within the laboratory, away from incompatible materials.[2]

  • Storage areas should be well-ventilated.[2]

• Disposal Arrangement:

  • The primary recommended method for the disposal of L-Quebrachitol is through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[1]

  • Contact your institution's Environmental Health and Safety (EHS) department or the designated chemical waste disposal coordinator to arrange for the collection and disposal of the L-Quebrachitol waste.

  • Provide the EHS department with all necessary information regarding the waste, including its identity and quantity.

• Empty Container Disposal:

  • Empty containers that previously held L-Quebrachitol should be triple-rinsed with a suitable solvent (e.g., water or ethanol).[1]

  • The rinsate must be collected and disposed of as chemical waste.

  • Once triple-rinsed, the container can be offered for recycling or reconditioning. Alternatively, it can be punctured to prevent reuse and disposed of in a sanitary landfill.[1] Combustible packaging may be incinerated.[1]

Regulatory Compliance

All laboratory waste disposal must comply with local, state, and federal regulations. In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[2] Academic laboratories may operate under the alternative requirements of 40 CFR part 262, subpart K, which provides specific guidelines for managing hazardous waste in a research setting.[4] It is the responsibility of the researcher and their institution to ensure that all disposal practices are in full compliance with these regulations.

Visualizing the Disposal Workflow

To further clarify the procedural steps for the proper disposal of L-Quebrachitol, the following workflow diagram has been created using the DOT language.

Caption: Workflow for the safe disposal of L-Quebrachitol waste.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. danielshealth.com [danielshealth.com]
• 3. Lab Waste Disposal: Safety & Regulations Explained [emsllcusa.com]
• 4. epa.gov [epa.gov]

Personal protective equipment for handling L-Quebrachitol

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling, storage, and disposal of L-Quebrachitol. The following procedural guidance is intended to ensure the safe execution of laboratory operations and to build a foundation of trust in chemical handling practices.

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is the first line of defense against potential exposure and ensures a safe laboratory environment. The following table summarizes the recommended PPE for handling L-Quebrachitol.

Operation	Eye Protection	Hand Protection	Respiratory Protection	Protective Clothing
Weighing and Transferring Solid L-Quebrachitol	Safety glasses with side shields or chemical splash goggles.	Chemical-resistant gloves (e.g., nitrile).[1]	NIOSH-approved respirator if dust is generated.	Standard laboratory coat.
Preparing L-Quebrachitol Solutions	Chemical splash goggles.	Chemical-resistant gloves (e.g., nitrile).[1]	Work in a well-ventilated area or chemical fume hood.	Standard laboratory coat.
Handling L-Quebrachitol Solutions	Safety glasses with side shields.	Chemical-resistant gloves (e.g., nitrile).[1]	Not generally required if handled in a well-ventilated area.	Standard laboratory coat.
Accidental Spills	Chemical splash goggles.	Chemical-resistant, impervious gloves.[1]	NIOSH-approved respirator.	Fire/flame resistant and impervious clothing.[1]
Waste Disposal	Chemical splash goggles.	Chemical-resistant gloves (e.g., nitrile).	Work in a well-ventilated area.	Standard laboratory coat.

Operational Plans

Handling and Storage:

• Handle L-Quebrachitol in a well-ventilated place.[1]

• Avoid the formation of dust and aerosols.[1]

• Avoid contact with skin and eyes.[1]

• Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

• Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

• Keep away from incompatible materials and foodstuff containers.[1]

First Aid Measures:

• If inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately.[1]

• In case of skin contact: Take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor.[1]

• In case of eye contact: Rinse with pure water for at least 15 minutes and consult a doctor.[1]

• If swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Disposal Plan

Dispose of L-Quebrachitol and its containers in accordance with local, state, and federal regulations.

• Chemical Disposal: The material can be disposed of by removal to a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not discharge to sewer systems or contaminate water, foodstuffs, feed, or seed.[1]

• Container Disposal: Containers can be triply rinsed (or equivalent) and offered for recycling or reconditioning.[1] Alternatively, puncture the packaging to make it unusable for other purposes and then dispose of it in a sanitary landfill.[1]

Experimental Protocols

L-Quebrachitol has been shown to suppress osteoclast formation and activity by inhibiting the RANK signaling pathway.[1] The following are key experimental protocols used to demonstrate this effect.

Cell Culture and Differentiation:

• Culture RAW 264.7 pre-osteoclastic cells in appropriate media.

• To induce osteoclast differentiation, treat the cells with Receptor Activator of Nuclear Factor-κB Ligand (RANKL) and Macrophage Colony-Stimulating Factor (M-CSF).[1][2]

• Concurrently, treat the cells with various concentrations of L-Quebrachitol to assess its dose-dependent effects.[1][2]

Tartrate-Resistant Acid Phosphatase (TRAP) Staining:

• After the treatment period, fix the cells.

• Stain the cells for TRAP, a marker enzyme for osteoclasts, using a TRAP staining kit.

• Count the number of TRAP-positive multinucleated cells to quantify osteoclast formation.[2]

Bone Resorption Pit Formation Assay:

• Seed RAW 264.7 cells on bone resorption assay plates.

• Treat the cells with RANKL, M-CSF, and different concentrations of L-Quebrachitol for several days.[1][3]

• Remove the cells and visualize the resorption pits on the plate surface to assess osteoclast activity.[1][3]

Quantitative Real-Time PCR (qRT-PCR):

• Isolate total RNA from the treated cells.

• Synthesize cDNA from the RNA.

• Perform qRT-PCR to measure the mRNA expression levels of key genes in the RANK signaling pathway, such as NF-κB, c-Fos, and NFATc1, as well as osteoclast-associated marker genes like TRAP, MMP-9, and cathepsin K.[1]

Western Blot Analysis:

• Extract total protein from the treated cells.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Probe the membrane with specific primary antibodies against proteins in the RANK signaling pathway (e.g., phosphorylated NF-κB, c-Fos, and NFATc1) and corresponding secondary antibodies.[1]

• Visualize and quantify the protein bands to determine the effect of L-Quebrachitol on their expression levels.[1]

Signaling Pathway Diagram

The following diagram illustrates the inhibitory effect of L-Quebrachitol on the RANK signaling pathway in osteoclasts.

Caption: L-Quebrachitol inhibits the RANKL-induced RANK signaling pathway.

Experimental Workflow

The following diagram outlines the general workflow for investigating the effect of L-Quebrachitol on osteoclastogenesis.

Caption: Workflow for studying L-Quebrachitol's effect on osteoclastogenesis.

References

• 1. Suppressive Effects of L-quebrachitol on Osteoclast Formation and Activity through the Inhibition of the RANK Signalling Pathway[v1] | Preprints.org [preprints.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]